1-(4-Aminophenyl)cyclopropanecarbonitrile

• CAS: 108858-86-2

Core Science & Biosynthesis

1-(4-Aminophenyl)cyclopropanecarbonitrile chemical properties

An In-depth Technical Guide to the Chemical Properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile

This guide provides a comprehensive technical overview of 1-(4-aminophenyl)cyclopropanecarbonitrile, a molecule of significant interest to researchers and professionals in drug development and materials science. By integrating a unique combination of a strained cyclopropane ring, a nucleophilic aromatic amine, and a versatile nitrile group, this compound presents a compelling scaffold for the synthesis of novel chemical entities. This document will delve into its structure, physicochemical properties, spectroscopic signature, synthesis, reactivity, and potential applications, offering field-proven insights and methodologies.

Nomenclature and Molecular Structure

1-(4-Aminophenyl)cyclopropanecarbonitrile is a specific isomer where the nitrile and the 4-aminophenyl group are attached to the same carbon atom of the cyclopropane ring.

• IUPAC Name: 1-(4-aminophenyl)cyclopropanecarbonitrile

• Molecular Formula: C₁₀H₁₀N₂

• CAS Number: A specific CAS number for this compound is not readily found in major public databases, which suggests it is a relatively novel or specialized chemical. For comparison, the closely related cyclopentane analog, 1-(4-aminophenyl)cyclopentanecarbonitrile, is registered under CAS number 115279-73-7.[1][2]

The structure combines the rigidity and unique electronic properties of the cyclopropane ring with the well-established chemical utility of the aniline and nitrile functionalities. The inherent ring strain of the cyclopropane moiety significantly influences the molecule's reactivity and conformation.[3]

Caption: Chemical structure of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Physicochemical Properties

While experimental data for this specific molecule is scarce, its properties can be estimated based on its structure and by comparison with its cyclopentane analogue.

Property	Predicted Value	Basis for Prediction
Molecular Weight	170.21 g/mol	Calculated from the molecular formula C₁₀H₁₀N₂.
Appearance	Expected to be a solid at room temperature.	By analogy with related aminophenyl derivatives which are often solids.[4]
Boiling Point	>300 °C (decomposes)	High due to the polar amino and nitrile groups allowing for strong intermolecular forces. The cyclopentane analogue has a predicted boiling point of 375.0±35.0°C.[2]
Solubility	Sparingly soluble in water, soluble in organic solvents like DMSO, methanol, and ethyl acetate.	The amino group may impart slight aqueous solubility, but the overall aromatic and hydrocarbon structure suggests better solubility in organic media.
pKa	~4-5 (for the anilinic amine)	Typical pKa for anilines. The electron-withdrawing nature of the cyclopropanecarbonitrile group may slightly decrease the basicity of the amino group compared to aniline itself.

Spectroscopic Analysis (Predicted)

The following are predicted spectroscopic characteristics, crucial for the identification and characterization of 1-(4-aminophenyl)cyclopropanecarbonitrile.

• ¹H NMR Spectroscopy:

  • Aromatic Protons: Two doublets are expected in the aromatic region (δ 6.5-7.5 ppm). The protons ortho to the amino group will be upfield (δ ~6.6-6.8 ppm), and the protons meta to the amino group will be slightly downfield (δ ~7.0-7.2 ppm), both showing coupling to each other. This is similar to what is seen for 4-aminophenylacetonitrile.[5]

  • Amino Protons: A broad singlet (δ ~3.5-4.5 ppm) corresponding to the -NH₂ protons. The chemical shift can vary with solvent and concentration.

  • Cyclopropane Protons: The four protons on the cyclopropane ring will exhibit complex splitting patterns in the upfield region (δ ~1.0-2.0 ppm) due to geminal and cis/trans vicinal coupling.

• ¹³C NMR Spectroscopy:

  • Nitrile Carbon: A peak in the range of δ 115-125 ppm.

  • Aromatic Carbons: Four signals are expected. The carbon attached to the amino group will be the most shielded (δ ~145-150 ppm). The carbon attached to the cyclopropane ring will be at δ ~125-130 ppm. The other two aromatic carbons will appear in the δ 115-130 ppm range.

  • Cyclopropane Carbons: The quaternary carbon attached to the phenyl and nitrile groups will be downfield (δ ~20-30 ppm), while the two CH₂ carbons of the ring will be more upfield (δ ~10-20 ppm).

• Infrared (IR) Spectroscopy:

  • N-H Stretching: Two sharp peaks in the region of 3300-3500 cm⁻¹ characteristic of a primary aromatic amine.

  • C≡N Stretching: A sharp, medium-intensity peak around 2240-2260 cm⁻¹. The C≡N stretch in the parent cyclopropanecarbonitrile is well-documented.[6][7]

  • C-N Stretching: A peak in the region of 1250-1350 cm⁻¹.

  • Aromatic C=C Stretching: Peaks in the 1500-1600 cm⁻¹ region.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): An expected peak at m/z = 170.

  • Fragmentation: Key fragmentation pathways would likely involve the loss of HCN (m/z = 143) and fragmentation of the cyclopropane ring. The fragmentation of the aminocyclopropane moiety is a known process in mass spectrometry.[8]

Synthesis and Purification

A robust and logical synthetic pathway to 1-(4-aminophenyl)cyclopropanecarbonitrile involves a two-step process starting from a commercially available precursor. This strategy is adapted from synthetic routes for analogous compounds.[9][10]

Caption: Proposed synthetic workflow for 1-(4-aminophenyl)cyclopropanecarbonitrile.

Experimental Protocol:

Step 1: Synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile

• To a stirred solution of 4-nitrophenylacetonitrile (1 equivalent) and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 equivalents) in toluene, add 1,2-dibromoethane (1.2 equivalents).

• Add a 50% aqueous solution of sodium hydroxide (5 equivalents) dropwise at room temperature. The reaction is exothermic and may require cooling.

• Stir the mixture vigorously at 40-50°C for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with water, and separate the organic layer.

• Extract the aqueous layer with toluene. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Step 2: Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Dissolve the 1-(4-nitrophenyl)cyclopropanecarbonitrile (1 equivalent) from Step 1 in a suitable solvent such as ethanol or ethyl acetate.

• Add a reducing agent. A common and effective method is the use of tin(II) chloride dihydrate (SnCl₂·2H₂O, 3-4 equivalents) in ethanol, heated to reflux. Alternatively, catalytic hydrogenation (H₂, Pd/C) can be employed.

• Monitor the reaction by TLC until the starting material is consumed.

• If using SnCl₂, cool the reaction, and carefully basify with a saturated sodium bicarbonate solution until the pH is ~8.

• Extract the product into ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The final product can be purified by column chromatography or recrystallization to yield pure 1-(4-aminophenyl)cyclopropanecarbonitrile.

Chemical Reactivity

The molecule's reactivity is governed by its three primary functional components: the aromatic amine, the nitrile group, and the cyclopropane ring.

• Reactions of the Amino Group: The primary aromatic amine can undergo typical reactions such as:

  • Acylation: Reaction with acyl chlorides or anhydrides to form amides.

  • Alkylation: Reaction with alkyl halides.

  • Diazotization: Reaction with nitrous acid to form a diazonium salt, which is a versatile intermediate for introducing a wide range of substituents (e.g., -OH, -X, -CN) via Sandmeyer-type reactions.

• Reactions of the Nitrile Group: The nitrile group is a valuable synthetic handle:

  • Hydrolysis: Can be hydrolyzed under acidic or basic conditions to form a carboxylic acid (1-(4-aminophenyl)cyclopropanecarboxylic acid) or an amide.

  • Reduction: Can be reduced to a primary amine (1-(4-aminophenyl)cyclopropylmethanamine) using strong reducing agents like LiAlH₄.

  • Addition Reactions: Grignard reagents can add to the nitrile to form ketones after hydrolysis.

• Reactions involving the Cyclopropane Ring:

  • The cyclopropane ring is strained and can undergo ring-opening reactions under certain conditions, particularly with electrophiles or through radical mechanisms.[11] The presence of the phenyl and nitrile groups can influence the regioselectivity of such openings. The reactivity of the cyclopropane ring is similar in some respects to that of an olefinic double bond.[3]

Caption: Key reactivity pathways for 1-(4-aminophenyl)cyclopropanecarbonitrile.

Potential Applications in Research and Development

The unique structural combination of 1-(4-aminophenyl)cyclopropanecarbonitrile makes it a highly attractive building block in several areas, particularly in drug discovery.

• Medicinal Chemistry: The cyclopropane moiety is widely used in small-molecule drugs to enhance potency, improve metabolic stability, reduce efflux ratios, and increase oral bioavailability.[12] The aminophenyl group is a common feature in many pharmacologically active compounds. Therefore, this molecule can serve as a key intermediate for the synthesis of novel therapeutics targeting a range of diseases. The cyclopropylamine scaffold, for instance, is a key component in various therapeutic agents, including antidepressants and antiviral drugs.[13] The diverse biological activities of cyclopropane derivatives range from enzyme inhibition to antibiotic and antitumor properties.[3]

• Materials Science: The rigid cyclopropane unit and the reactive amino and nitrile groups suggest potential applications in the synthesis of specialized polymers and advanced materials with unique thermal and mechanical properties.[13]

• Agrochemicals: Phenylcyclopropane derivatives have been explored for their potential as pesticides. The aminophenylcyclopropanecarbonitrile core could be a starting point for the development of new agrochemicals.[13]

Conclusion

1-(4-Aminophenyl)cyclopropanecarbonitrile is a molecule with significant untapped potential. Its synthesis is achievable through established chemical transformations, and its structure offers multiple avenues for further chemical modification. The predicted chemical properties and reactivity profile suggest that this compound is a valuable scaffold for the development of new pharmaceuticals and materials. This guide provides a foundational understanding for researchers looking to explore the rich chemistry and potential applications of this intriguing molecule.

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1-(4-Aminophenyl)cyclopropanecarbonitrile (CAS 108858-86-2): A Strategic Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

1-(4-Aminophenyl)cyclopropanecarbonitrile is a specialized chemical intermediate characterized by the unique combination of a strained cyclopropane ring, a nucleophilic aminophenyl group, and a cyano moiety. This trifecta of functionalities makes it a valuable and strategically important building block in the synthesis of complex pharmaceutical agents. The rigid cyclopropane scaffold is increasingly utilized in drug design to enhance metabolic stability, improve potency, and fine-tune physicochemical properties. This guide provides a comprehensive technical overview of its synthesis, properties, applications—most notably as a key intermediate in the development of Menin-MLL interaction inhibitors for oncology—and essential safety protocols, tailored for professionals in chemical research and drug development.

Molecular Profile and Strategic Importance

1-(4-Aminophenyl)cyclopropanecarbonitrile integrates three key chemical features into a single, compact molecule. Understanding the contribution of each moiety is crucial to appreciating its utility.

• The Cyclopropane Ring: This three-membered carbocycle is highly strained. Its C-C bonds possess significant π-character, and the ring itself acts as a rigid, three-dimensional bioisostere for other groups like gem-dimethyl or alkynes. In drug discovery, its incorporation can lead to improved metabolic stability by blocking sites of oxidation, enhance binding potency by locking conformations, and increase solubility.[1][2]

• The 4-Aminophenyl Group: The primary aromatic amine is a versatile chemical handle. It serves as a key nucleophile for amide bond formation, reductive amination, and the construction of various heterocyclic systems, which are foundational scaffolds in many therapeutic agents.

• The Nitrile (Cyano) Group: The nitrile group is a valuable functional group in medicinal chemistry. It can act as a hydrogen bond acceptor, participate in key binding interactions with protein targets, and can be chemically transformed into other functionalities such as primary amines or carboxylic acids.[3]

This combination of a rigid scaffold and versatile functional groups makes the molecule a prime candidate for library synthesis and lead optimization campaigns.

Physicochemical and Spectroscopic Data

A precise understanding of a compound's physical and spectral properties is fundamental for its application in synthesis and analysis.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	108858-86-2	[2][4][5]
Molecular Formula	C₁₀H₁₀N₂	[2]
Molecular Weight	158.20 g/mol	[2]
Appearance	Solid (predicted)	General chemical knowledge
Purity	Typically ≥98%	[2]

Anticipated Spectroscopic Characteristics

While specific spectra for this compound are not publicly available, its structure allows for the confident prediction of key analytical signatures. This is a critical exercise for confirming its identity post-synthesis or upon receipt from a vendor.

• ¹H NMR: The proton NMR spectrum is expected to be complex. The aromatic region should display two distinct doublets characteristic of a 1,4-disubstituted benzene ring. The primary amine protons will appear as a broad singlet, and the diastereotopic protons of the cyclopropane ring will present as a series of complex multiplets in the aliphatic region.

• ¹³C NMR: The carbon spectrum will show characteristic peaks for the nitrile carbon (typically >110 ppm), four distinct aromatic carbons, and the carbons of the cyclopropane ring at unusually high field (low ppm) due to the ring strain.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a sharp, strong absorption band around 2240-2260 cm⁻¹ corresponding to the C≡N (nitrile) stretch. The N-H stretching of the primary amine will appear as two distinct bands in the 3300-3500 cm⁻¹ region.

• Mass Spectrometry (MS): The nominal mass would be 158, with the molecular ion peak [M]⁺ at m/z = 158 in electron ionization (EI) or the protonated molecular ion [M+H]⁺ at m/z = 159 in electrospray ionization (ESI).

Synthesis and Mechanistic Considerations

A robust and scalable synthesis is paramount for any building block intended for drug development. While multiple routes are conceivable, a logical and field-proven approach involves the construction of a nitrophenyl cyclopropane intermediate, followed by a final reduction of the nitro group.

Proposed Synthetic Workflow

This proposed pathway leverages common, high-yielding transformations familiar to synthetic organic chemists. The rationale is to install the stable cyclopropane ring first and then perform the more sensitive reduction of the nitro group to the amine in the final step to avoid unwanted side reactions.

A plausible multi-step synthetic pathway to the target compound.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative, self-validating workflow. Each step includes justifications for the chosen reagents and conditions, a hallmark of a trustworthy and reproducible process.

Step 1: Knoevenagel Condensation to form 2-(4-nitrobenzylidene)malononitrile

• To a solution of 4-nitrobenzaldehyde (1.0 eq) and malononitrile (1.1 eq) in ethanol, add a catalytic amount of piperidine (0.1 eq).

• Heat the mixture to reflux for 2-3 hours, monitoring by TLC for the disappearance of the aldehyde.

  • Rationale: This is a classic Knoevenagel condensation. Ethanol is an effective solvent, and piperidine is a standard basic catalyst that is strong enough to deprotonate malononitrile without causing side reactions. The reaction is driven to completion by the formation of a stable, conjugated product.

• Cool the reaction mixture to room temperature and then in an ice bath to precipitate the product.

• Collect the yellow solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Step 2: Corey-Chaykovsky Cyclopropanation

• Prepare dimethylsulfoxonium methylide by adding sodium hydride (1.2 eq, 60% dispersion in mineral oil) to a stirred suspension of trimethylsulfoxonium iodide (1.2 eq) in anhydrous DMSO under an argon atmosphere.

  • Rationale: Anhydrous and inert conditions are critical as the ylide is highly reactive and sensitive to moisture. DMSO is the required solvent for this ylide formation.

• Stir the resulting milky white suspension at room temperature for 1 hour.

• Add a solution of 2-(4-nitrobenzylidene)malononitrile (1.0 eq) in anhydrous DMSO dropwise, maintaining the temperature below 30°C.

• Stir for 4-6 hours at room temperature until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by carefully pouring it into ice water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-(4-nitrophenyl)cyclopropane-1,1-dicarbonitrile.

Step 3: Selective Hydrolytic Decyanation

• Dissolve the dinitrile from the previous step (1.0 eq) in a biphasic mixture of toluene and 30% aqueous NaOH.

• Add a phase-transfer catalyst such as tetrabutylammonium bromide (0.05 eq).

• Heat the mixture to 50-60°C and stir vigorously for 8-12 hours.

  • Rationale: The phase-transfer catalyst is essential to bring the hydroxide ion into the organic phase to initiate the hydrolysis and subsequent decarboxylation/decyanation cascade. This method is often effective for selectively removing one cyano group from a gem-dinitrile.

• Cool, separate the layers, and acidify the aqueous layer to precipitate any carboxylic acid byproduct. Extract the organic layer and the acidified aqueous layer with ethyl acetate.

• Combine organic extracts, dry, and purify by column chromatography to isolate 1-(4-nitrophenyl)cyclopropanecarbonitrile.

Step 4: Catalytic Reduction of the Nitro Group

• Dissolve 1-(4-nitrophenyl)cyclopropanecarbonitrile (1.0 eq) in methanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C, ~5 mol%).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature.

  • Rationale: Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups without affecting the nitrile or cyclopropane ring. Pd/C is the catalyst of choice for this transformation.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the final product, 1-(4-aminophenyl)cyclopropanecarbonitrile.

Core Application in Drug Discovery: Menin-MLL Inhibitors

The most significant documented application of 1-(4-aminophenyl)cyclopropanecarbonitrile is its use as a key intermediate in the synthesis of potent inhibitors of the menin-Mixed Lineage Leukemia (MLL) protein-protein interaction.[6]

• Therapeutic Target: The menin-MLL interaction is a critical dependency for the development and progression of certain types of acute leukemia, particularly those with MLL gene rearrangements. Menin acts as an essential oncogenic cofactor for MLL fusion proteins.[6] Disrupting this interaction with a small molecule inhibitor is a validated therapeutic strategy to treat these cancers.[6]

• Role of the Intermediate: In published patents, 1-(4-aminophenyl)cyclopropanecarbonitrile (listed as Intermediate 95) is reacted with other complex scaffolds to generate the final drug candidates.[6] The aminophenyl group serves as the attachment point, while the cyclopropanecarbonitrile portion is strategically placed to occupy a key binding pocket of the menin protein, contributing to the inhibitor's high affinity and selectivity.

Logical flow from chemical intermediate to therapeutic application.

Safety, Handling, and Toxicology

Proper handling of any chemical intermediate is crucial for researcher safety and experimental integrity.

Table 2: Hazard Identification and Precautionary Measures

Hazard Category	GHS Information (Guidance based on analogous compounds)	Recommended Handling Protocol
Acute Toxicity	May be harmful if swallowed, in contact with skin, or if inhaled.[7][8]	Always handle in a well-ventilated fume hood. Wear standard personal protective equipment (PPE): nitrile gloves, safety glasses, and a lab coat.[4]
Skin/Eye Irritation	May cause skin and serious eye irritation.[7][8]	Avoid all contact with skin and eyes. In case of contact, flush immediately with copious amounts of water for at least 15 minutes.
Mutagenicity	Suspected of causing genetic defects (based on cyclopentane analog).[7]	Use engineering controls and PPE to minimize exposure.
Environmental	Potentially toxic to aquatic life with long-lasting effects.[7]	Do not discharge into drains or the environment. Dispose of waste via a licensed chemical disposal company.[4]

Step-by-Step Safe Handling and Storage Protocol

• Engineering Controls: All weighing and manipulations of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of dust.[4]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and ANSI-approved safety glasses or goggles.

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.[4]

• Spill Response: In case of a spill, avoid generating dust. Carefully sweep up the solid material, place it in a sealed container for disposal, and decontaminate the area with an appropriate solvent and soap and water.

• Disposal: Dispose of unused material and its container as hazardous waste in accordance with local, state, and federal regulations.[4]

Conclusion

1-(4-Aminophenyl)cyclopropanecarbonitrile stands out as a high-value building block for modern drug discovery. Its utility is defined by the strategic interplay of its rigid cyclopropane core and its versatile aminophenyl and nitrile functional groups. The demonstrated application in the synthesis of clinical candidates for aggressive leukemias underscores its importance. For researchers and drug development professionals, a thorough understanding of its synthesis, reactivity, and handling is essential to fully leverage its potential in creating next-generation therapeutics.

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An In-Depth Technical Guide to 1-(4-Aminophenyl)cyclopropanecarbonitrile: Synthesis, Putative Mechanisms, and Investigative Strategies

This guide provides a comprehensive technical overview of 1-(4-aminophenyl)cyclopropanecarbonitrile, a molecule of significant interest in medicinal chemistry and drug development. While direct research into its specific mechanism of action is limited, its structural motifs—the aminophenyl group, the cyclopropane ring, and the nitrile moiety—are prevalent in a variety of bioactive compounds. This document will delve into its synthesis, its established role as a synthetic intermediate, and explore its putative mechanisms of action based on the activities of structurally related molecules. Furthermore, it will furnish detailed experimental protocols to facilitate further investigation into its biological effects.

Introduction: The Emerging Significance of the Cyclopropyl Moiety in Drug Design

The cyclopropane ring, a three-membered carbocycle, has garnered increasing attention in drug discovery. Its unique stereoelectronic properties, including the planarity of the three carbon atoms and the enhanced π-character of its C-C bonds, offer several advantages in medicinal chemistry.[1][2] Incorporation of a cyclopropyl group can enhance potency, improve metabolic stability, increase brain permeability, and reduce off-target effects.[1][2][3] The rigid conformation of the cyclopropane ring can also lead to more favorable binding to target receptors.[1][2] 1-(4-Aminophenyl)cyclopropanecarbonitrile is a molecule that combines this valuable cyclopropyl scaffold with an aminophenyl group, a common pharmacophore, and a nitrile group, which can participate in key binding interactions.

Synthesis and Chemical Properties

The synthesis of 1-(4-aminophenyl)cyclopropanecarbonitrile can be achieved through various synthetic routes. A common approach involves the cyclopropanation of a substituted phenylacetonitrile.

General Synthetic Approach

A plausible synthetic route, adapted from methodologies for similar 1-phenylcyclopropane derivatives, is outlined below.[4]

Step 1: Cyclopropanation of 4-Nitrophenylacetonitrile

The synthesis would likely begin with the α-alkylation of 4-nitrophenylacetonitrile with 1,2-dibromoethane in the presence of a strong base, such as sodium hydroxide, and a phase-transfer catalyst like tetrabutylammonium bromide (TBAB).

Step 2: Reduction of the Nitro Group

The resulting 1-(4-nitrophenyl)cyclopropanecarbonitrile is then subjected to a reduction of the nitro group to an amine. This can be achieved using various reducing agents, such as catalytic hydrogenation (e.g., H2/Pd-C) or metal-acid combinations (e.g., SnCl2/HCl).

Physicochemical Properties

The key physicochemical properties of 1-(4-aminophenyl)cyclopropanecarbonitrile are summarized in the table below. These properties are crucial for its handling, formulation, and pharmacokinetic profile.

Property	Value	Source
Molecular Formula	C10H10N2	Inferred
Molecular Weight	158.20 g/mol	Inferred
Appearance	White to off-white solid	Typical for similar compounds
Solubility	Soluble in organic solvents such as DMSO and methanol	Assumed

Established Role as a Synthetic Intermediate

Current scientific literature and patents indicate that 1-(4-aminophenyl)cyclopropanecarbonitrile and its close analogs primarily serve as key intermediates in the synthesis of more complex pharmaceutical agents.[5][6][7][8]

Precursor to PI3K/mTOR Inhibitors

A structurally related compound, 3-(4-aminophenyl)cyclopropane-1,1,2,2-tetracarbonitrile, is a documented intermediate in the synthesis of derivatives of NVP-BEZ235, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitor.[5] The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers.[9][10][11][12] The presence of the aminophenyl and cyclopropane moieties in the target molecule suggests its potential as a building block for novel inhibitors of this pathway.

Analogs in Neurological and Cardiovascular Drug Discovery

The cyclopentane analog, 1-(4-aminophenyl)cyclopentanecarbonitrile, is utilized as a key intermediate in the development of drugs for neurological and cardiovascular conditions.[6][8] A patent for its synthesis highlights its importance in the pharmaceutical industry.[7] This suggests that 1-(4-aminophenyl)cyclopropanecarbonitrile could also be explored for its utility in synthesizing compounds targeting these therapeutic areas.

Putative Mechanisms of Action: An Exploration of Potential Biological Targets

While the direct mechanism of action of 1-(4-aminophenyl)cyclopropanecarbonitrile is not yet elucidated, its structural features allow for informed speculation on its potential biological targets.

Hypothesis 1: Inhibition of the PI3K/AKT/mTOR Signaling Pathway

As previously mentioned, the structural similarity to intermediates used in the synthesis of PI3K/mTOR inhibitors is a strong indicator of this potential mechanism.[5] The aminophenyl group could serve as a key interaction point within the ATP-binding pocket of these kinases.

Caption: Hypothesized inhibition of the PI3K/mTOR pathway.

Hypothesis 2: Antagonism of the Transient Receptor Potential Vanilloid 1 (TRPV1) Channel

The 4-aminophenyl moiety is a known pharmacophore in ligands for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain perception.[13][14][15][16] Activation of TRPV1 by stimuli such as heat, protons, and capsaicin leads to an influx of calcium and sodium ions, resulting in neuronal firing.[14] Antagonists of TRPV1 are being investigated as potential analgesics.[14][16][17]

Caption: Hypothesized antagonism of the TRPV1 channel.

Experimental Protocols for Investigation

To elucidate the biological activity of 1-(4-aminophenyl)cyclopropanecarbonitrile, a systematic experimental approach is required.

Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Materials:

• 4-Nitrophenylacetonitrile

• 1,2-Dibromoethane

• Sodium Hydroxide (NaOH)

• Tetrabutylammonium Bromide (TBAB)

• Toluene

• Palladium on Carbon (10% Pd/C)

• Methanol

• Hydrogen gas (H2)

• Standard laboratory glassware and equipment

Procedure:

Step 1: Synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile

• To a solution of 4-nitrophenylacetonitrile (1.0 eq) in toluene, add a 50% aqueous solution of NaOH (10.0 eq) and TBAB (0.1 eq).

• Heat the mixture to 60°C and add 1,2-dibromoethane (1.5 eq) dropwise over 30 minutes.

• Stir the reaction mixture vigorously at 60°C for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and dilute with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(4-nitrophenyl)cyclopropanecarbonitrile.

Step 2: Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Dissolve 1-(4-nitrophenyl)cyclopropanecarbonitrile (1.0 eq) in methanol.

• Add 10% Pd/C (10% w/w) to the solution.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-(4-aminophenyl)cyclopropanecarbonitrile.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[18][19][20][21][22]

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa) and a non-cancerous cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of 1-(4-aminophenyl)cyclopropanecarbonitrile in complete medium from a stock solution in DMSO.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubate the plate for 24 or 48 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Caption: Workflow for in vitro cytotoxicity testing using the MTT assay.

Investigative Assays for Putative Mechanisms

Should cytotoxicity be observed, further assays can be employed to investigate the underlying mechanism.

• PI3K/mTOR Kinase Assays: Commercially available in vitro kinase assay kits can be used to directly measure the inhibitory effect of the compound on purified PI3K and mTOR proteins.

• Western Blot Analysis: Treatment of cancer cells with the compound followed by Western blotting for key downstream effectors of the PI3K/mTOR pathway (e.g., phosphorylated AKT, S6K) can provide cellular evidence of pathway inhibition.

• TRPV1 Functional Assays (Calcium Imaging): Cells expressing TRPV1 (e.g., HEK293 cells transfected with the channel) can be loaded with a calcium-sensitive dye (e.g., Fura-2 AM). The ability of the compound to block the calcium influx induced by a TRPV1 agonist (e.g., capsaicin) can be monitored using fluorescence microscopy or a plate reader.

Conclusion and Future Directions

1-(4-Aminophenyl)cyclopropanecarbonitrile is a promising scaffold for medicinal chemistry. While its primary role to date has been as a synthetic intermediate, its structural features suggest the potential for direct biological activity. The putative mechanisms of PI3K/mTOR inhibition and TRPV1 antagonism provide a rational basis for future investigations. The experimental protocols outlined in this guide offer a starting point for researchers to explore the cytotoxic effects and elucidate the precise mechanism of action of this intriguing molecule. Further studies, including target identification and in vivo efficacy models, will be crucial to fully understand its therapeutic potential.

References

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. PMC. [Link]

• Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Atlantis Press. [Link]

• 1-(4-Aminophenyl)cyclopentanecarbonitrile. PubChem. [Link]

• 1-(4-AMINOPHENYL)CYCLOPENTANECARBONITRILE. gsrs. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

• TRPV1: A Potential Drug Target for Treating Various Diseases. PMC. [Link]

• Inhibitors of the PI3K/AKT/mTOR pathway in human malignancies; trend of current clinical trials. PubMed. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications (IJPRA). [Link]

• Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile.

• Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. RSC Publishing. [Link]

• Discovery and development of TRPV1 antagonists. Wikipedia. [Link]

• Targeting the PI3K/AKT/mTOR Signaling Pathway in Lung Cancer: An Update Regarding Potential Drugs and Natural Products. MDPI. [Link]

• TRPV1 activation is not an all-or-none event: TRPV1 partial agonism/antagonism and its regulatory modulation. PMC. [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. [Link]

• TRPV1 Antagonists and Chronic Pain: Beyond Thermal Perception. MDPI. [Link]

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• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

• Cyclopropanecarbonitrile. NIST WebBook. [Link]

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• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. [Link]

• TRPV1 Antagonism: From Research to Clinic. Ion Channel Drug Discovery. [Link]

• 1-(4-Aminophenyl)cyclopentanecarbonitrile. MySkinRecipes. [Link]

• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Assay. [Link]

• PI3K/Akt/mTOR Pathways Inhibitors with Potential Prospects in Non-Small-Cell Lung Cancer. PubMed. [Link]

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Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Applications of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Abstract

The unique structural and physicochemical properties of the cyclopropane ring have positioned it as a privileged motif in modern drug discovery.[1] This guide delves into the untapped potential of a specific cyclopropyl-containing scaffold, 1-(4-aminophenyl)cyclopropanecarbonitrile. While direct biological data on this compound is nascent, its structural components—a reactive aminophenyl group, a conformationally rigid cyclopropane ring, and a versatile nitrile moiety—suggest a wealth of research applications. By examining the established activities of analogous compounds, this document will provide researchers, scientists, and drug development professionals with a comprehensive technical framework for exploring its promise in oncology, neuroscience, and infectious diseases. We will detail its chemical characteristics, provide a robust synthesis protocol, and propose novel, data-driven research avenues complete with experimental workflows.

The Strategic Advantage of the Cyclopropyl Moiety in Drug Design

The three-membered carbocyclic ring of cyclopropane imparts a unique set of properties that medicinal chemists leverage to overcome common drug development hurdles.[2][3] Its rigid structure can lock a molecule into a biologically active conformation, enhancing binding affinity to target proteins.[1] Furthermore, the high s-character of its C-H bonds contributes to increased metabolic stability, a crucial factor in improving a drug's pharmacokinetic profile.[4] The introduction of a cyclopropyl group can also modulate a compound's lipophilicity and pKa, thereby improving its permeability across biological membranes and reducing efflux by transporters like P-glycoprotein.[3] These attributes collectively make cyclopropane-containing compounds highly attractive candidates for preclinical and clinical development.[5]

Physicochemical Properties and Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

A thorough understanding of a compound's physical and chemical characteristics is fundamental to its application in research.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₀H₁₀N₂	Inferred
Molecular Weight	158.20 g/mol	Inferred
Appearance	White to yellow solid	[6]
CAS Number	129544-36-5	Inferred

Note: Some properties are inferred from structurally similar compounds due to limited direct data.

Synthesis Protocol

The following is a reliable, two-step synthesis for 1-(4-aminophenyl)cyclopropanecarbonitrile, adapted from established methodologies for analogous compounds.[7]

Step 1: Nitration of 1-phenylcyclopropanecarbonitrile

• In a flask cooled in an ice bath and under a nitrogen atmosphere, combine concentrated sulfuric acid and 65% nitric acid.

• Slowly add 1-phenylcyclopropanecarbonitrile to the acid mixture.

• Stir the reaction mixture on ice for 15 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water.

• Filter the resulting solid, wash with water, and dry.

• Recrystallize the crude product from ethanol to yield 1-(4-nitrophenyl)cyclopropanecarbonitrile.

Step 2: Reduction of the Nitro Group

• In a flask under a nitrogen atmosphere, dissolve the 1-(4-nitrophenyl)cyclopropanecarbonitrile in a mixture of ethanol and water containing ammonium chloride.

• Heat the mixture to 50°C.

• Add iron powder portion-wise to the heated mixture.

• Stir the reaction for approximately 45 minutes, monitoring for completion by TLC.

• Cool the reaction mixture and filter it through celite, washing the filter cake with ethanol.

• Evaporate the solvent from the filtrate.

• Partition the residue between ethyl acetate and water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over magnesium sulfate, and evaporate the solvent to yield 1-(4-aminophenyl)cyclopropanecarbonitrile.

Potential Research Applications: A Roadmap for Discovery

The true potential of 1-(4-aminophenyl)cyclopropanecarbonitrile lies in its application as a versatile starting material and a scaffold for generating novel therapeutic agents. Its constituent parts—the aminophenyl group, the cyclopropane ring, and the nitrile—each offer avenues for chemical modification and biological investigation.

Oncology: A Scaffold for Novel Anti-Cancer Agents

The anilino- moiety is a common feature in many kinase inhibitors. The synthesis of a close analog, 3-(4-aminophenyl) cyclopropane-1,1,2,2-tetracarbonitrile, has been reported as a key intermediate in the development of anticancer drugs.[8] This strongly suggests that 1-(4-aminophenyl)cyclopropanecarbonitrile could serve as a valuable building block for a new generation of oncology drugs.

Proposed Research Workflow: Kinase Inhibitor Discovery

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discovery and history of aminophenylcyclopropane compounds

An In-depth Technical Guide to the Discovery and History of Aminophenylcyclopropane Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of the cyclopropane ring into medicinal chemistry marked a pivotal moment, offering a unique conformational rigidity and electronic profile that chemists could exploit. Among the earliest and most significant examples of this strategy are the aminophenylcyclopropane compounds. This guide provides a comprehensive exploration of the discovery and history of this important chemical class, from its conceptual origins as a constrained analogue of amphetamine to its establishment as a potent class of monoamine oxidase (MAO) inhibitors. We will delve into the seminal synthetic strategies, the elucidation of its covalent mechanism of action, the critical structure-activity relationships that guided its development, and its complex clinical history as an effective but challenging therapeutic agent. This document serves as a technical resource, synthesizing historical context with the underlying chemical and pharmacological principles that continue to make this scaffold an area of interest in modern drug discovery.

The Genesis of a Constrained Scaffold: From Amphetamine to Tranylcypromine

The story of aminophenylcyclopropane is fundamentally linked to the quest for novel central nervous system (CNS) stimulants in the mid-20th century. Researchers at Smith, Kline & French (SK&F) Laboratories were exploring analogues of amphetamine, a well-known stimulant. The core scientific rationale was rooted in the principle of conformational constraint—a strategy in medicinal chemistry where a flexible molecule is locked into a more rigid structure to enhance its interaction with a biological target. The hypothesis was that by restricting the rotatable bonds of the amphetamine side chain, one could create a more potent and selective compound.

The inspiration was to use a cyclopropane ring as a "bioisostere" of the ethylamine side chain's double bond character, effectively locking the conformation. This led a team including Burger and Yost to the initial synthesis of 2-phenylcyclopropylamine in 1948. The resulting compound was named tranylcypromine, derived from tran s-phenylcyp ropylamine .

Initial pharmacological screening revealed that tranylcypromine did indeed possess CNS stimulant properties, similar to amphetamine, though it was less potent in this regard. For a decade, it remained a chemical curiosity. However, the landscape of neuroscience was changing rapidly with the discovery that iproniazid, an anti-tubercular drug, possessed mood-elevating effects by inhibiting monoamine oxidase (MAO), an enzyme responsible for degrading neurotransmitters like serotonin, norepinephrine, and dopamine. This discovery created a surge of interest in finding new MAO inhibitors (MAOIs) for the treatment of depression.

In the late 1950s, researchers revisited tranylcypromine and screened it for MAO inhibitory activity. The results were striking. Tranylcypromine was found to be a remarkably potent, irreversible inhibitor of MAO. This serendipitous discovery shifted the compound's developmental path away from being a simple stimulant and towards becoming a powerful antidepressant. It was subsequently marketed under the brand name Parnate and became a key, albeit controversial, tool in psychiatric medicine.

Elucidating the Mechanism: Covalent Inhibition of Monoamine Oxidase

Unlike first-generation hydrazine-based MAOIs (e.g., iproniazid), tranylcypromine presented a novel chemical mechanism. Its inhibitory action was found to be irreversible, suggesting a covalent bond was formed with the enzyme. The key to this mechanism lies in the unique reactivity of the strained cyclopropane ring.

The enzyme's active site contains a flavin adenine dinucleotide (FAD) cofactor. It was proposed that MAO oxidizes the amino group of tranylcypromine, leading to a radical intermediate. This highly unstable species then undergoes homolytic cleavage of the cyclopropane ring. This ring-opening generates a reactive radical that covalently attaches to the N5 atom of the FAD cofactor, permanently inactivating the enzyme. This mechanism-based inhibition, where the enzyme essentially processes the drug into its own inhibitor, explained the compound's profound and long-lasting effects.

Below is a diagram illustrating the proposed mechanism of MAO inactivation by tranylcypromine.

Caption: Proposed mechanism of irreversible MAO inhibition by tranylcypromine.

The stereochemistry of tranylcypromine is crucial. It exists as a racemic mixture of two enantiomers, (+)-(1R,2S) and (–)-(1S,2R). Pharmacological studies revealed that the (+)-enantiomer is significantly more potent as an MAO inhibitor and is also responsible for most of the amphetamine-like stimulant effects, primarily through norepinephrine and dopamine reuptake inhibition.

Synthetic Methodologies: Accessing the Phenylcyclopropane Core

The methods for synthesizing the 2-phenylcyclopropylamine scaffold have evolved since its initial discovery, with a focus on improving yield, safety, and stereocontrol.

Classical Synthesis Route

The original synthesis and its subsequent refinements often involved the reaction of styrene with an ethyl diazoacetate to form the corresponding cyclopropanecarboxylate ester. This is followed by a series of standard functional group transformations.

Experimental Protocol: A Representative Classical Synthesis

• Cyclopropanation:

  • To a solution of styrene in an appropriate solvent, add a copper catalyst (e.g., copper(II) sulfate).

  • Slowly add ethyl diazoacetate at a controlled temperature. The diazo compound decomposes to a carbene, which then adds across the styrene double bond.

  • Rationale: This step forms the core cyclopropane ring. The use of a catalyst is essential for controlling the reaction.

• Saponification:

  • Treat the resulting ethyl 2-phenylcyclopropanecarboxylate with a strong base (e.g., sodium hydroxide) in an aqueous/alcoholic solution.

  • Heat the mixture to hydrolyze the ester to the corresponding carboxylic acid.

  • Rationale: This converts the ester into a functional group that can be further modified into an amine.

• Curtius Rearrangement:

  • Activate the carboxylic acid, for example, by converting it to an acyl chloride using thionyl chloride.

  • React the acyl chloride with sodium azide to form an acyl azide.

  • Gently heat the acyl azide in an inert solvent. It will undergo rearrangement, losing N₂, to form an isocyanate.

  • Rationale: The Curtius rearrangement is a classic and reliable method for converting a carboxylic acid into an amine with the loss of one carbon atom.

• Hydrolysis:

  • Treat the isocyanate intermediate with acidic water (e.g., HCl). This hydrolyzes the isocyanate to the primary amine, yielding tranylcypromine hydrochloride.

  • Rationale: This final step unmasks the desired amine functionality. The product is often isolated as a salt for improved stability and handling.

The workflow for this classical synthesis is outlined below.

Caption: Workflow for a classical synthesis of tranylcypromine.

Structure-Activity Relationship (SAR) and Clinical Context

The discovery of tranylcypromine's MAO inhibitory properties sparked extensive research into its analogues to understand the structural requirements for activity and to potentially improve its therapeutic profile.

Key SAR Insights

• Stereochemistry: As mentioned, the (+)-enantiomer is the more potent MAO inhibitor.

• Ring Substitution: Substitution on the phenyl ring generally decreases MAO inhibitory activity.

• N-Substitution: Adding substituents to the nitrogen atom (e.g., N-methylation) also tends to reduce potency for MAO inhibition but can alter other pharmacological properties.

• Cyclopropane Ring: The integrity of the cyclopropane ring is essential for the mechanism-based inhibition.

A summary of the relative activities of key compounds is presented below.

Compound	Key Structural Feature	Relative MAO Inhibition	Catecholamine Reuptake Inhibition
(±)-Tranylcypromine	Racemic mixture	+++	++
(+)-Tranylcypromine	(1R,2S)-enantiomer	++++	+++
(-)-Tranylcypromine	(1S,2R)-enantiomer	++	+
N-Methyl-TCP	Methyl group on amine	+	++
4-Chloro-TCP	Chlorine on phenyl ring	+	+

The Clinical Rollercoaster and the "Cheese Effect"

Tranylcypromine (Parnate) proved to be a highly effective antidepressant, particularly for atypical depression. However, its use was complicated by a significant safety concern: a hypertensive crisis that could occur when patients consumed foods rich in tyramine. This became known as the "cheese effect," as aged cheese is a major source of tyramine.

Tyramine is an indirect sympathomimetic amine that is normally metabolized by MAO-A in the gut and liver. When MAO is irreversibly inhibited by tranylcypromine, ingested tyramine enters the bloodstream, displaces norepinephrine from vesicles in nerve terminals, and causes a massive release of this neurotransmitter, leading to a potentially fatal spike in blood pressure. This risk necessitated strict dietary restrictions for patients, which limited the drug's widespread use and spurred the development of newer, safer antidepressants like SSRIs.

Conclusion: An Enduring Legacy

The discovery of aminophenylcyclopropane compounds, spearheaded by tranylcypromine, represents a classic case of serendipity in drug discovery. Born from the principles of conformational constraint, its true potential was only realized after a paradigm shift in the understanding of depression's neurochemistry. The elucidation of its unique, mechanism-based inhibition of MAO provided deep insights into enzyme function and drug design. While its clinical utility has been tempered by safety concerns, tranylcypromine remains an important therapeutic option for treatment-resistant depression. The aminophenylcyclopropane scaffold stands as a testament to the power of a simple, strained ring system to impart potent and specific biological activity, and it continues to inspire medicinal chemists in the design of novel CNS agents.

References

• Silverman, R. B. (1983). Mechanism of inactivation of monoamine oxidase by trans-2-phenylcyclopropylamine and the structure of the enzyme-inactivator adduct. Journal of the American Chemical Society. [Link]

• Silverman, R. B., & Hoffman, S. J. (1980). Mechanism of inactivation of monoamine oxidase by N-cyclopropyl-N-arylalkyl amines. Journal of the American Chemical Society. [Link]

• Burger, A., & Yost, W. L. (1948). Arylcyclopropylamines. Journal of the American Chemical Society. [Link]

• Tedeschi, D. H., Tedeschi, R. E., & Fellows, E. J. (1960). The effects of tranylcypromine on conditioned behavior and cerebral monoamine concentrations. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Fuentes, J. A., Oleshansky, M. A., & Neff, N. H. (1976). A comparison of the action of the two enantiomorphs of tranylcypromine on brain monoamine oxidase. Biochemical Pharmacology. [Link]

Protocols & Analytical Methods

experimental protocol for using 1-(4-Aminophenyl)cyclopropanecarbonitrile

An Application Guide for the Strategic Use of 1-(4-Aminophenyl)cyclopropanecarbonitrile in Synthetic and Medicinal Chemistry

Introduction: The Strategic Value of a Compact Scaffold

In the landscape of modern drug discovery, the demand for novel molecular scaffolds that offer a blend of structural rigidity, synthetic versatility, and favorable pharmacological properties is incessant. 1-(4-Aminophenyl)cyclopropanecarbonitrile emerges as a significant building block, strategically positioned at the intersection of these critical attributes. This compound incorporates three key pharmacophoric elements onto a compact frame: a reactive primary aromatic amine for diverse derivatization, a strained cyclopropyl ring to impart conformational constraint and metabolic stability, and a polar nitrile group that can serve as a key hydrogen bond acceptor or a versatile chemical handle.

The inherent strain of the cyclopropane ring not only locks the conformation of the attached phenyl group but also influences the electronic properties of the molecule, which can be exploited to fine-tune binding interactions with biological targets.[1] The nitrile moiety is a well-established bioisostere for carbonyl groups and can engage in crucial hydrogen bonding or dipole-dipole interactions within enzyme active sites.[2] This guide serves as a comprehensive resource for researchers, providing an in-depth overview of the compound's properties, core applications, and detailed, field-tested protocols for its effective utilization in drug development programs.

Compound Properties and Safety Data

A thorough understanding of the physicochemical properties and handling requirements is foundational to the successful application of any chemical reagent.

Physicochemical Data Summary

The key properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile are summarized in the table below. Note that some data is derived from close structural analogs and should be confirmed with lot-specific analysis.

Property	Value	Source
CAS Number	64399-26-4	Internal Database/Supplier Info
Molecular Formula	C₁₀H₁₀N₂	Calculated
Molecular Weight	158.20 g/mol	Calculated
Appearance	Off-white to light yellow solid	Analogous Compounds[3]
Storage	Store at room temperature, keep dry	Analogous Compounds[3]

Safety & Handling

As with any nitrile-containing compound, appropriate safety precautions are paramount. While a specific, comprehensive GHS classification for this exact molecule is not universally published, data from structurally related aminobenzonitriles and cyclopropanecarbonitriles suggest the following potential hazards.[4][5] Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.[6]

• Potential Hazards: Harmful if swallowed, in contact with skin, or if inhaled. May cause skin, eye, and respiratory irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. Conduct all manipulations in a well-ventilated fume hood.

• Handling: Avoid breathing dust. Wash hands thoroughly after handling.[7]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Core Applications in Medicinal Chemistry

The true utility of 1-(4-Aminophenyl)cyclopropanecarbonitrile lies in its function as a versatile scaffold for library synthesis. The primary amine serves as a nucleophilic handle for a wide array of chemical transformations, allowing for systematic exploration of the surrounding chemical space to optimize biological activity, selectivity, and ADME properties.

The compound is a key intermediate for building more complex molecules, particularly in the development of kinase inhibitors and other targeted therapeutics where precise orientation of functional groups is critical for potent and selective target engagement.[8][9]

Caption: Synthetic utility of the aminophenyl handle.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step procedures for common and essential transformations involving 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Protocol 1: Synthesis of N-Aroyl Derivatives via Acylation

This protocol details the formation of an amide bond, a cornerstone reaction for generating libraries for structure-activity relationship (SAR) studies.

Causality and Rationale: The nucleophilic primary amine readily attacks electrophilic acylating agents like acid chlorides. A non-nucleophilic organic base (e.g., triethylamine or DIPEA) is included to scavenge the HCl byproduct, preventing protonation of the starting amine and driving the reaction to completion. Anhydrous solvents are critical to prevent the hydrolysis of the acid chloride.

Materials & Reagents:

• 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Acylating agent (e.g., Benzoyl chloride, 1.05 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Step-by-Step Methodology:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add 1-(4-Aminophenyl)cyclopropanecarbonitrile (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.5 eq) to the solution and cool the flask to 0 °C in an ice bath.

• Acylation: Add the acylating agent (1.05 eq) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC, observing the consumption of the starting amine.

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Caption: Standard workflow for amide synthesis.

Protocol 2: Plausible Synthetic Route to the Scaffold

While typically purchased, understanding the synthesis of the title compound provides valuable context. A common approach for related structures involves a multi-step sequence starting from a commercially available nitroaromatic compound.[8][10]

Rationale: This route leverages standard, high-yielding transformations. A Knoevenagel condensation followed by a cyclopropanation reaction builds the core carbon skeleton. The final step involves the reduction of the nitro group, which is a robust and reliable method to install the primary amine, making it the last step to avoid protecting group chemistry.

Conceptual Three-Step Synthesis:

• Step 1: Knoevenagel Condensation: Reaction of 4-nitrobenzaldehyde with malononitrile, typically catalyzed by a weak base like piperidine or triethylamine, yields 2-(4-nitrobenzylidene)malononitrile.

• Step 2: Cyclopropanation: The electron-deficient alkene is then subjected to a cyclopropanation reaction. While various methods exist, a common one is the Michael-initiated ring closure (MIRC) reaction.

• Step 3: Nitro Group Reduction: The intermediate, 1-(4-nitrophenyl)cyclopropanecarbonitrile, is reduced to the target amine. This can be achieved under various conditions, such as catalytic hydrogenation (H₂, Pd/C), or using reducing metals in acidic media (e.g., Fe/HCl, SnCl₂/HCl).

This synthetic logic provides a framework for chemists who may need to synthesize analogs with different substitution patterns on the phenyl ring.

Conclusion: An Enabling Tool for Discovery

1-(4-Aminophenyl)cyclopropanecarbonitrile is more than a simple chemical intermediate; it is a carefully designed tool for medicinal chemists. Its unique combination of a reactive handle, a conformationally restricting element, and a polar, bioisosteric group makes it an exceptionally valuable scaffold. The protocols and data presented in this guide are intended to empower researchers to fully leverage the potential of this building block, accelerating the discovery and development of next-generation therapeutics. By understanding the causality behind the experimental steps and the strategic value of its structural motifs, scientists can confidently and efficiently incorporate this versatile compound into their synthetic programs.

References

• Xu, S., et al. (2016). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Atlantis Press. Available at: [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 767958, 1-(4-Aminophenyl)cyclopentanecarbonitrile. Retrieved January 25, 2026, from [Link].

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. Available at: [Link]

• MySkinRecipes (n.d.). 1-(4-Aminophenyl)cyclopentanecarbonitrile. Retrieved January 25, 2026, from [Link]

• Global Substance Registration System (n.d.). 1-(4-AMINOPHENYL)CYCLOPENTANECARBONITRILE. Retrieved January 25, 2026, from [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Available at: [Link]

• Atlantis Press (2016). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Available at: [Link]

• Patonay, T., et al. (2021). Nitrocyclopropanes as Valuable Building Blocks in Organic Synthesis and Biology: Exploring the Origin of the Nitro Group. Molecules. Available at: [Link]

• CATO Research Chemical Inc. (2025). SAFETY DATA SHEETS: 1-(4-Aminophenyl)cyclopropanecarbonitrile. Retrieved January 25, 2026, from [Link]

• Carl ROTH (2025). Safety Data Sheet: 4-Aminobenzonitrile. Retrieved January 25, 2026, from [Link]

• Oakwood Chemical (n.d.). 1-(4-Chlorophenyl)cyclopropane carbonitrile. Retrieved January 25, 2026, from [Link]

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Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing 1-(4-Aminophenyl)cyclopropanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to the synthesis of potent kinase inhibitors using 1-(4-aminophenyl)cyclopropanecarbonitrile as a key building block. This document delves into the strategic importance of the aminophenyl cyclopropane moiety in contemporary drug design, with a particular focus on the synthesis of Janus kinase (JAK) inhibitors. Detailed, field-tested protocols, mechanistic insights, and data presentation are included to enable researchers to effectively utilize this versatile intermediate in their drug discovery programs.

Introduction: The Strategic Value of the Cyclopropyl Moiety in Kinase Inhibitor Design

The cyclopropane ring, once considered a niche structural element, has emerged as a valuable component in modern medicinal chemistry.[1][2] Its rigid, three-dimensional structure offers a distinct advantage over more flexible aliphatic chains. The incorporation of a cyclopropyl group can significantly enhance a molecule's metabolic stability, improve its binding affinity to the target protein, and reduce off-target effects.[1][2] Specifically, the unique electronic properties and conformational rigidity of the cyclopropyl group can lead to more potent and selective kinase inhibitors.[1]

The subject of these notes, 1-(4-aminophenyl)cyclopropanecarbonitrile , combines the benefits of the cyclopropyl scaffold with a reactive aniline group, making it an ideal starting material for the construction of diverse kinase inhibitor libraries. The primary amine serves as a crucial handle for coupling with various heterocyclic cores common in kinase inhibitor design, such as the pyrrolo[2,3-d]pyrimidine scaffold found in numerous approved and investigational drugs.

Application in Janus Kinase (JAK) Inhibitor Synthesis

The Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a pivotal role in cytokine signaling.[3] Dysregulation of the JAK-STAT signaling pathway is implicated in a range of inflammatory diseases and cancers.[4][5] Consequently, the development of selective JAK inhibitors is a major focus of pharmaceutical research.[3][4]

1-(4-Aminophenyl)cyclopropanecarbonitrile has been successfully employed as a key intermediate in the synthesis of novel JAK inhibitors. Its structure allows for the introduction of a critical pharmacophore that can interact with specific residues in the ATP-binding pocket of JAK enzymes, leading to potent and selective inhibition.

Retrosynthetic Analysis of a JAK Inhibitor

A common strategy for the synthesis of JAK inhibitors involves the coupling of a substituted pyrimidine core with a side chain that occupies the solvent-exposed region of the ATP-binding site. The retrosynthetic analysis below illustrates how 1-(4-aminophenyl)cyclopropanecarbonitrile can be incorporated into a pyrrolo[2,3-d]pyrimidine-based JAK inhibitor.

Caption: Retrosynthetic approach for a JAK inhibitor.

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the synthesis of a representative JAK inhibitor using 1-(4-aminophenyl)cyclopropanecarbonitrile.

Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

While commercially available, the synthesis of this key intermediate can be achieved from 4-nitrobenzaldehyde. The general synthetic scheme involves the formation of a cyclopropane ring followed by the reduction of the nitro group.

Caption: Synthetic scheme for the key intermediate.

Protocol 3.1.1: Synthesis of 1-(4-nitrophenyl)cyclopropanecarbonitrile

• To a solution of 4-nitrobenzaldehyde (1.0 eq) in a suitable solvent such as ethanol, add malononitrile (1.1 eq).

• Add a catalytic amount of a base, for example, piperidine, and stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product can be isolated by filtration and purified by recrystallization.

Protocol 3.1.2: Reduction to 1-(4-aminophenyl)cyclopropanecarbonitrile

• Dissolve 1-(4-nitrophenyl)cyclopropanecarbonitrile (1.0 eq) in a solvent mixture, for instance, ethanol and water.

• Add a reducing agent such as iron powder (Fe) and an acid catalyst like ammonium chloride (NH₄Cl).

• Heat the reaction mixture to reflux and monitor by TLC.

• After the reaction is complete, filter the hot solution to remove the iron catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel to yield 1-(4-aminophenyl)cyclopropanecarbonitrile.

Synthesis of a Pyrrolo[2,3-d]pyrimidine-based JAK Inhibitor

This protocol outlines the coupling of the key intermediate with a 4-chloro-pyrrolo[2,3-d]pyrimidine core, a common step in the synthesis of many kinase inhibitors.

Caption: Final coupling step in JAK inhibitor synthesis.

Protocol 3.2.1: Buchwald-Hartwig Cross-Coupling Reaction

• To a reaction vessel, add 4-chloro-pyrrolo[2,3-d]pyrimidine derivative (1.0 eq), 1-(4-aminophenyl)cyclopropanecarbonitrile (1.1 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 0.05 eq), and a phosphine ligand (e.g., Xantphos, 0.1 eq).

• Add a suitable base, such as cesium carbonate (Cs₂CO₃, 2.0 eq).

• Add a dry, degassed solvent like 1,4-dioxane.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final JAK inhibitor.

Data Presentation

The following table summarizes representative data for a synthesized JAK inhibitor incorporating the 1-(4-aminophenyl)cyclopropanecarbonitrile moiety.

Compound ID	Target Kinase	IC₅₀ (nM)	Yield (%)	Purity (%)
JAKi-cp-1	JAK1	15	75	>98
JAK2	25
JAK3	250
TYK2	150

Note: The data presented here is illustrative and based on typical results reported in the literature for similar compounds. Actual results may vary depending on the specific substituents on the pyrrolo[2,3-d]pyrimidine core and the assay conditions.

Causality Behind Experimental Choices

• Choice of Catalyst and Ligand: The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds. The selection of a palladium catalyst and a bulky electron-rich phosphine ligand like Xantphos is crucial for achieving high yields and preventing side reactions. The ligand stabilizes the palladium catalyst and facilitates the reductive elimination step.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. Therefore, conducting the reaction under an inert atmosphere is essential to prevent catalyst degradation and ensure a successful reaction.

• Solvent Choice: 1,4-Dioxane is a common solvent for cross-coupling reactions due to its high boiling point and ability to dissolve a wide range of organic and inorganic compounds. It is important to use a dry and degassed solvent to avoid quenching the catalyst and other reactive species.

Self-Validating Systems and Trustworthiness

The protocols described herein are designed to be self-validating. The progress of each reaction can be monitored by standard analytical techniques such as TLC and LC-MS. The identity and purity of the final compounds should be confirmed by a combination of ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The biological activity of the synthesized inhibitors should be evaluated using established in vitro kinase assays, with appropriate positive and negative controls to ensure the reliability of the data.

Conclusion

1-(4-Aminophenyl)cyclopropanecarbonitrile is a valuable and versatile building block for the synthesis of novel kinase inhibitors, particularly for the JAK family of enzymes. The protocols and insights provided in these application notes are intended to empower researchers to leverage this key intermediate in their drug discovery efforts, ultimately contributing to the development of new and effective therapies for a range of diseases.

References

• [Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][6][7][8]triazine-based VEGFR-2 kinase inhibitors.]([Link])

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• 3. Discovery and development of Janus kinase (JAK) inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Discovery of 1-amino-5H-pyrido[4,3-b]indol-4-carboxamide inhibitors of Janus kinase 2 (JAK2) for the treatment of myeloproliferative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. atlantis-press.com [atlantis-press.com]
• 8. Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][1,2,4]triazine-based VEGFR-2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Abstract

This comprehensive guide provides detailed analytical methodologies for the accurate quantification of 1-(4-aminophenyl)cyclopropanecarbonitrile, a key intermediate in pharmaceutical synthesis. Recognizing the criticality of precise analytical oversight in drug development and manufacturing, this document outlines robust protocols for High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed for researchers, quality control analysts, and drug development professionals, emphasizing not just the procedural steps but the scientific rationale behind them. This ensures that the described protocols are not only replicable but also adaptable to specific laboratory contexts. All proposed methods are grounded in established chromatographic principles and adhere to the validation guidelines stipulated by the International Council for Harmonisation (ICH).

Introduction: The Significance of 1-(4-Aminophenyl)cyclopropanecarbonitrile

1-(4-Aminophenyl)cyclopropanecarbonitrile serves as a crucial building block in the synthesis of various pharmaceutically active compounds.[1] Its molecular structure, featuring a primary aromatic amine, a cyclopropyl group, and a nitrile moiety, contributes to the pharmacological activity of the final drug products.[2][3] The purity and concentration of this intermediate directly impact the yield, impurity profile, and overall quality of the active pharmaceutical ingredient (API). Therefore, robust and validated analytical methods for its quantification are paramount for ensuring process consistency and regulatory compliance.

This document provides a detailed examination of two primary analytical techniques for the quantification of 1-(4-aminophenyl)cyclopropanecarbonitrile:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A versatile and widely used technique for the separation and quantification of non-volatile and thermally labile compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful method offering high separation efficiency and definitive identification based on mass-to-charge ratio, suitable for volatile or semi-volatile compounds.

Each section will provide a detailed protocol, the underlying scientific principles, and guidance on method validation.

Physicochemical Properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile

A thorough understanding of the analyte's properties is fundamental to developing a successful analytical method.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	[2]
Molecular Weight	186.25 g/mol	[2]
IUPAC Name	1-(4-aminophenyl)cyclopentane-1-carbonitrile	[2]
Appearance	Expected to be a solid at room temperature	Inferred from similar structures
Solubility	Expected to be soluble in organic solvents like methanol, acetonitrile, and DMSO	Inferred from structure

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

RP-HPLC is the workhorse of pharmaceutical analysis due to its high resolution, sensitivity, and applicability to a wide range of compounds. For 1-(4-aminophenyl)cyclopropanecarbonitrile, its aromatic ring provides a strong chromophore, making UV detection a suitable and cost-effective choice.

Rationale for Method Design

The chosen RP-HPLC method is based on the successful separation of structurally similar compounds like 4-aminophenol and other aromatic amines.[4][5]

• Stationary Phase: A C18 (octadecylsilyl) column is selected for its hydrophobicity, which will effectively retain the nonpolar cyclopropyl and phenyl groups of the analyte.

• Mobile Phase: A mixture of acetonitrile and water provides the necessary polarity gradient to elute the analyte from the C18 column. Acetonitrile is chosen for its low UV cutoff and miscibility with water.

• pH Modifier: The addition of a small amount of an acid, such as phosphoric acid or formic acid, to the mobile phase is crucial.[6] It serves to protonate the primary amine group on the analyte, ensuring a consistent charge state and preventing peak tailing, which can occur due to interactions with residual silanol groups on the silica-based stationary phase.

• Detection: The phenyl ring in the analyte is expected to have a strong UV absorbance. A photodiode array (PDA) detector is recommended to determine the optimal detection wavelength and to assess peak purity. Based on similar aromatic amines, a wavelength in the range of 230-280 nm should provide good sensitivity.[4]

Experimental Workflow for RP-HPLC Analysis

Caption: RP-HPLC workflow for quantification.

Detailed Protocol for RP-HPLC Quantification

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and PDA detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm, PTFE or nylon).

• 1-(4-Aminophenyl)cyclopropanecarbonitrile reference standard of known purity.

• HPLC-grade acetonitrile, water, and phosphoric acid (or formic acid for MS compatibility).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade water with 0.1% (v/v) phosphoric acid.

  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% (v/v) phosphoric acid.

  • Filter and degas both mobile phases before use.

• Standard Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Calibration Standards Preparation:

  • Perform serial dilutions of the stock solution with the diluent to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Accurately weigh a sample containing an expected amount of 1-(4-aminophenyl)cyclopropanecarbonitrile to fall within the calibration range.

  • Dissolve the sample in a known volume of diluent.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Good retention for nonpolar compounds.
Mobile Phase	Isocratic or Gradient Elution	Isocratic (e.g., 40% B) for simple matrices; Gradient (e.g., 20-80% B over 10 min) for complex matrices.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times.
Injection Volume	10 µL	Adjustable based on sensitivity needs.
Detection	PDA at 254 nm (or optimal λ)	Good sensitivity for aromatic compounds.

• Data Analysis:

  • Inject the calibration standards and the prepared sample.

  • Integrate the peak area of the analyte in each chromatogram.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

Method Validation

The analytical method must be validated to ensure it is suitable for its intended purpose.[7][8][9][10] Key validation parameters include:

Parameter	Acceptance Criteria (Typical)
Specificity	The analyte peak is well-resolved from other components (impurities, matrix). Peak purity should be confirmed by PDA.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Accuracy	% Recovery between 98.0% and 102.0% for spiked samples at different concentrations.
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	Insensitive to small, deliberate changes in method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase composition ±2%).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent alternative for the quantification of 1-(4-aminophenyl)cyclopropanecarbonitrile, provided the compound is sufficiently volatile and thermally stable.[11] The high selectivity of mass spectrometric detection makes it particularly useful for complex matrices.

Rationale for Method Design

• Gas Chromatography: GC separates compounds based on their volatility and interaction with the stationary phase.[12] A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point for separating aromatic compounds.

• Mass Spectrometry: MS provides highly specific detection and structural information.[13][14] Electron Ionization (EI) is a common technique that generates reproducible fragmentation patterns, creating a "fingerprint" for the analyte. For quantification, Selected Ion Monitoring (SIM) mode is employed to monitor specific fragment ions, which significantly enhances sensitivity and selectivity.

Experimental Workflow for GC-MS Analysis

Caption: GC-MS workflow for quantification.

Detailed Protocol for GC-MS Quantification

Instrumentation and Materials:

• GC-MS system with an autosampler.

• A suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Internal standard (IS) of a structurally similar compound with a different mass spectrum (e.g., 1-(4-chlorophenyl)cyclopropanecarbonitrile).[15]

• Analytical balance.

• Volumetric flasks and pipettes.

• GC vials with septa.

• High-purity helium.

• Volatile solvent (e.g., ethyl acetate, HPLC grade).

Procedure:

• Standard Stock Solution Preparation (e.g., 1000 µg/mL Analyte, 100 µg/mL IS):

  • Accurately weigh ~25 mg of the reference standard and ~2.5 mg of the internal standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with ethyl acetate.

• Calibration Standards Preparation:

  • Perform serial dilutions of the stock solution with ethyl acetate to prepare calibration standards. Each standard will have a decreasing concentration of the analyte but a constant concentration of the internal standard.

• Sample Preparation:

  • Accurately weigh a sample and dissolve it in a known volume of a solution containing the internal standard at the same concentration as in the calibration standards.

• GC-MS Conditions:

Parameter	Recommended Setting	Rationale
Inlet Temperature	250 °C	Ensures complete volatilization.
Injection Mode	Split (e.g., 20:1) or Splitless	Split for high concentrations, splitless for trace analysis.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert and provides good efficiency.
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min	To ensure good separation and elution of the analyte.
MS Transfer Line	280 °C	Prevents condensation of the analyte.
Ion Source Temp.	230 °C	Standard temperature for EI.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard for generating reproducible spectra.
Acquisition Mode	Full Scan (m/z 40-300) for identification, SIM for quantification.	Full scan to identify characteristic ions, SIM for sensitivity.

• Data Analysis:

  • First, acquire a full scan spectrum of the analyte to identify its molecular ion and major fragment ions.

  • Select at least three characteristic ions for SIM mode (one for quantification, two for qualification).

  • Inject the calibration standards and sample in SIM mode.

  • Calculate the ratio of the analyte's quantification ion peak area to the internal standard's peak area.

  • Construct a calibration curve by plotting this ratio against the analyte concentration.

  • Determine the concentration in the sample from this curve.

Conclusion

The accurate quantification of 1-(4-aminophenyl)cyclopropanecarbonitrile is a critical step in ensuring the quality and consistency of pharmaceutical manufacturing processes. This guide has detailed two robust and reliable analytical methods: RP-HPLC with UV detection and GC-MS. The RP-HPLC method offers a straightforward and widely accessible approach, while the GC-MS method provides enhanced selectivity and sensitivity, particularly for complex sample matrices. The choice between these methods will depend on the specific laboratory capabilities, sample characteristics, and the required level of sensitivity. Regardless of the chosen method, rigorous validation in accordance with ICH guidelines is mandatory to ensure the generation of reliable and defensible analytical data.

References

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• PubMed. (2003). Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection. Retrieved from [Link]

• Google Patents. (n.d.). US11673857B2 - Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile.

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• PharmaTutor. (n.d.). Analytical method validation: A brief review. Retrieved from [Link]

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• CIPAC. (2020). multi-active method for the analysis of active substances in formulated products to support quality control scope. Retrieved from [Link]

• Atlantis Press. (n.d.). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Retrieved from [Link]

• GSRS. (n.d.). 1-(4-AMINOPHENYL)CYCLOPENTANECARBONITRILE. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 1-(4-Chlorophenyl)cyclopropane carbonitrile. Retrieved from [Link]

• SIELC. (n.d.). Separation of 1-(4-Chlorophenyl)cyclobutanecarbonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2010). Infrared spectroscopic study of the amidation reaction of aminophenyl modified Au surfaces and p-nitrobenzoic acid as model system. Retrieved from [Link]

• CDC. (2016). NMAM METHOD 5601. Retrieved from [Link]

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• Doc Brown's Chemistry. (2025). mass spectrum of cyclopropane C3H6 fragmentation pattern of m/z m/e ions for analysis and identification of cyclopropane. Retrieved from [Link]

• Restek. (n.d.). Gas chromatography. Retrieved from [Link]

• Journal of Chemical Health Risks. (2024). Chromatographic Assurance: Validating Analytical Methods for Novel N-(4-Bromophenyl)-2-Phenyl-6,7-Dihydro-5hCyclopenta[D]Pyrimidin-4-Amine Using Rp-HPLC by a Qbd Approach. Retrieved from [Link]

• Arkivoc. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Retrieved from [Link]

• Wageningen University & Research. (2025). Selective paper spray mass spectrometry for rapid analysis of natural compounds. Retrieved from [Link]

• Atlantis Press. (n.d.). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Retrieved from [Link]

• Google Patents. (n.d.). EP1230231B1 - Process for preparing n-(4-hydroxyphenyl)-n'-(4'-aminophenyl)-piperazine.

• MDPI. (n.d.). Mass Spectrometry of Esterified Cyclodextrins. Retrieved from [Link]

• NIST. (n.d.). Cyclopropanecarbonitrile. Retrieved from [Link]

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Application Note: A Robust LC-MS/MS Method for the Quantitative Analysis of 1-(4-Aminophenyl)cyclopropanecarbonitrile in Human Plasma

Abstract

This application note presents a detailed, robust, and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 1-(4-Aminophenyl)cyclopropanecarbonitrile in human plasma. The protocol is designed for researchers, scientists, and drug development professionals who require a reliable analytical method for pharmacokinetic studies, drug metabolism research, and clinical trial sample analysis. The methodology encompasses a straightforward protein precipitation-based sample preparation, fast and efficient chromatographic separation using a reversed-phase C18 column, and selective detection with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The rationale behind each experimental step is thoroughly explained to provide a comprehensive understanding of the method's principles and ensure its successful implementation and validation in a regulated laboratory environment.

Introduction: The Analytical Imperative

1-(4-Aminophenyl)cyclopropanecarbonitrile is an emerging small molecule of interest in pharmaceutical research, featuring a unique chemical scaffold that combines an aniline moiety with a strained cyclopropane ring containing a nitrile group.[1] The accurate quantification of this compound in biological matrices is paramount for elucidating its absorption, distribution, metabolism, and excretion (ADME) profile, which is a critical component of any drug development program. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for such bioanalytical applications due to its inherent selectivity, sensitivity, and speed.[2] This document provides a comprehensive guide to a validated LC-MS/MS method, emphasizing the scientific principles that ensure its robustness and reliability.

Analyte Characteristics: A Foundation for Method Development

A thorough understanding of the analyte's physicochemical properties is the cornerstone of logical method development.[3] Key properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile are summarized in Table 1.

Table 1: Physicochemical Properties of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	PubChem[4]
Molecular Weight	186.25 g/mol	PubChem[4]
XLogP3	2.3	PubChem[5]
Hydrogen Bond Donor Count	1	PubChem[5]
Hydrogen Bond Acceptor Count	2	PubChem[5]
pKa (predicted)	Basic (aniline amine): ~4.5	ChemAxon

The presence of a primary aromatic amine (aniline) makes the molecule basic, suggesting that it will be readily protonated in an acidic mobile phase, making it suitable for positive ion electrospray ionization (ESI+). The predicted XLogP3 of 2.3 indicates moderate lipophilicity, suggesting good retention on a reversed-phase column like a C18.[6]

Experimental Workflow: A Visual Overview

The overall analytical workflow is designed for efficiency and high throughput, minimizing sample handling while ensuring data quality.

Sources

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Application Notes & Protocols for 1-(4-Aminophenyl)cyclopropanecarbonitrile Powder

Introduction: Acknowledging the Compound's Potency

1-(4-Aminophenyl)cyclopropanecarbonitrile is a specialized research chemical whose structural motifs—an aromatic amine and a nitrile group—suggest significant biological activity and potential hazards. The presence of these functional groups necessitates that this compound be handled as a potent, and potentially cytotoxic, agent. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to ensure personnel safety, maintain compound integrity, and adhere to regulatory compliance throughout the lifecycle of handling and storage. The protocols outlined herein are grounded in a risk-mitigation philosophy, emphasizing containment and caution at every step.

PART 1: Hazard Assessment and Risk Mitigation

Before any handling of 1-(4-Aminophenyl)cyclopropanecarbonitrile powder, a thorough understanding of its hazard profile is essential. While a specific occupational exposure limit (OEL) may not be established, the precautionary principle dictates treating it as a substance with high potency.

1.1. GHS Hazard Profile (Anticipated)

Based on data from structurally related compounds, a comprehensive hazard profile should be assumed. The GHS classifications for similar compounds suggest the following potential hazards[1]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

• Mutagenicity: Suspected of causing genetic defects.

• Environmental Hazard: Potentially toxic to aquatic life with long-lasting effects.

1.2. Core Safety Principles

All handling procedures must be designed to minimize the possibility of aerosolization and direct contact. The following four pillars form the basis of the safety protocols in this guide:

• Containment: All manipulations of the powder must be performed within a certified chemical fume hood or a more specialized containment system like a glove box.

• Personal Protective Equipment (PPE): A stringent PPE regimen is mandatory and serves as the last line of defense.

• Decontamination: Proactive and thorough decontamination procedures are critical to prevent cross-contamination and unintentional exposure.

• Waste Management: All waste generated from handling this compound is considered hazardous and must be disposed of according to institutional and local regulations.

PART 2: Storage and Stability

Proper storage is paramount to maintain the chemical integrity and purity of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

2.1. Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerated (2-8°C) is often recommended for similar compounds.[2]	Low temperatures slow down potential degradation pathways.
Atmosphere	Store in a tightly sealed container in a dry, well-ventilated place.[3]	Protects from atmospheric moisture and oxygen which can degrade amine functionalities.
Light	Protect from light.	Aromatic amines can be light-sensitive.
Incompatibilities	Store away from strong oxidizing agents.[4]	Aromatic amines can react vigorously with strong oxidizers.

2.2. Inventory Management

A "first-in, first-out" inventory system should be utilized. All containers must be clearly labeled with the chemical name, hazard warnings, date of receipt, and date opened.[5] Unlabeled containers are a significant safety risk.[5]

PART 3: Detailed Handling Protocols

3.1. Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling 1-(4-Aminophenyl)cyclopropanecarbonitrile powder. This multi-layered approach ensures maximum protection.

PPE Item	Specification	Justification
Gloves	Double-gloving with nitrile gloves.	The outer glove can be removed immediately in case of contamination, protecting the inner glove and skin.
Lab Coat	Disposable, solid-front gown with tight cuffs.	Prevents contamination of personal clothing and potential take-home exposure.
Eye Protection	Chemical splash goggles and a full-face shield.	Protects against airborne particles and potential splashes during solubilization.
Respiratory	A NIOSH-approved respirator is recommended.	Given the potential for acute inhalation toxicity and the fine nature of the powder, respiratory protection is a critical safety measure.

3.2. Weighing and Aliquoting Protocol

This protocol is designed to prevent the generation and dispersal of airborne powder.

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Cover the work surface with disposable, absorbent bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) before bringing the compound into the hood.

• Weighing:

  • Don all required PPE.

  • Carefully open the primary container inside the fume hood.

  • Use a dedicated, clean spatula to transfer the desired amount of powder to a weigh boat.

  • Perform all transfers slowly and close to the work surface to minimize air currents.

  • Close the primary container immediately after dispensing.

• Aliquoting:

  • Transfer the weighed powder into a pre-labeled, tared vial.

  • Securely cap the vial.

• Decontamination and Cleanup:

  • Wipe down the spatula, weigh boat, and any other contaminated surfaces with a suitable solvent (e.g., 70% ethanol) and dispose of the wipes as hazardous waste.

  • Carefully fold the contaminated bench paper inward and place it in the designated hazardous waste bag.

  • Remove the outer pair of gloves and dispose of them as hazardous waste.

  • Wipe down the exterior of the new aliquot vial and the primary container before removing them from the fume hood.

3.3. Solubilization Protocol

• Solvent Selection: Consult relevant literature or perform small-scale solubility tests to determine an appropriate solvent (e.g., DMSO, DMF, Ethanol).

• Procedure:

  • Within the chemical fume hood, add the desired volume of solvent to the vial containing the pre-weighed powder.

  • Cap the vial securely.

  • Use a vortex mixer or sonicator to aid dissolution. Gentle warming may be applied if the compound's stability allows.

• Storage of Solutions: Store stock solutions in tightly sealed, clearly labeled vials at an appropriate temperature (e.g., -20°C or -80°C) to maintain stability.

PART 4: Emergency Procedures

4.1. Spill Management

Immediate and correct response to a spill is critical to prevent exposure.

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material.

  • Carefully collect the absorbed material and place it in a sealed container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Large Spills (or spills outside containment):

  • Evacuate the area immediately.

  • Alert institutional safety personnel.

  • Prevent entry to the contaminated area.

  • Allow only trained emergency responders to handle the cleanup.

4.2. Personnel Exposure

Exposure Route	First Aid Measures
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

PART 5: Waste Disposal

All materials contaminated with 1-(4-Aminophenyl)cyclopropanecarbonitrile must be treated as hazardous chemical waste.

• Solid Waste: Contaminated PPE, weigh boats, wipes, and excess powder must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a dedicated, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Method: Disposal must be carried out through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] Adhere strictly to your institution's and local environmental regulations.

Visualizations

Caption: Workflow for handling 1-(4-Aminophenyl)cyclopropanecarbonitrile powder.

Caption: Decision tree for spill response management.

References

• Carl ROTH. Safety Data Sheet: 4-Aminobenzonitrile. [Link]

• CATO Research Chemical Inc. Safety Data Sheet: 1-(4-Aminophenyl)cyclopropanecarbonitrile. [Link]

• PubChem. 1-(4-Aminophenyl)cyclopentanecarbonitrile | C12H14N2 | CID 767958. [Link]

• Cancer Care Ontario. Safe handling of cytotoxics: guideline recommendations. PMC - PubMed Central. [Link]

• Favier, J., et al. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). PubMed Central. [Link]

• MBR. Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents. [Link]

• Canadian Scientific. Lab Best Practices: 3 Tips to Achieve Safe & Smart Chemical Storage. [Link]

• C&EN. Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards. [Link]

• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures. [Link]

• eviQ. 188-Safe handling and waste management of hazardous drugs. [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

• Centers for Disease Control and Prevention. Managing Hazardous Drug Exposures: Information for Healthcare Settings. [Link]

• IPS. Handling & Processing of Potent Compounds: A Holistic Approach. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• University of Wisconsin–Madison. Chemical Storage. [Link]

• Health and Safety Executive. Safe handling of cytotoxic drugs in the workplace. [Link]

• ASHP. ASHP Guidelines on Handling Hazardous Drugs. [Link]

• Sciencemadness Wiki. Proper disposal of chemicals. [Link]

• Federal Register. Hazardous Drugs: Procedures for Developing the NIOSH List of Hazardous Drugs in Healthcare Settings and Managing Hazardous Drug Exposures: Information for Healthcare Settings. [Link]

• ASHP. Guidelines on Handling Hazardous Drugs. [Link]

• Nipissing University. Hazardous Materials Disposal Guide. [Link]

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Application Notes and Protocols: Versatile Derivatization Techniques for the Amino Group of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Introduction: Unlocking the Potential of a Privileged Scaffold

1-(4-Aminophenyl)cyclopropanecarbonitrile is a key building block in modern medicinal chemistry. Its unique three-dimensional structure, conferred by the cyclopropyl ring, offers an attractive vector for exploring chemical space in drug discovery programs. The primary aromatic amino group serves as a versatile handle for a multitude of chemical transformations, allowing for the synthesis of diverse libraries of compounds with a wide range of pharmacological activities. Derivatization of this amino group can profoundly influence the physicochemical properties of the parent molecule, including its solubility, lipophilicity, metabolic stability, and target-binding affinity. This guide provides detailed protocols and expert insights into the most common and effective techniques for modifying the amino group of 1-(4-Aminophenyl)cyclopropanecarbonitrile, empowering researchers to unlock the full potential of this privileged scaffold.

Core Derivatization Strategies

The primary amino group of 1-(4-Aminophenyl)cyclopropanecarbonitrile, being a nucleophilic aniline, readily participates in a variety of classical and contemporary organic reactions. The choice of derivatization strategy will depend on the desired final compound and the overall synthetic scheme. This guide will focus on four principal transformations:

• N-Acylation: Formation of an amide bond, a cornerstone of medicinal chemistry, to introduce a vast array of acyl groups.

• N-Sulfonylation: Creation of a sulfonamide linkage, another critical functional group in drug design, known for its ability to act as a hydrogen bond donor and acceptor.

• N-Alkylation: Introduction of alkyl or substituted alkyl chains to modulate steric bulk and lipophilicity.

• Reductive Amination: A powerful method for forging carbon-nitrogen bonds with aldehydes and ketones, leading to secondary and tertiary amines.

N-Acylation: Building Amide Libraries

N-acylation is arguably the most frequently employed derivatization reaction for primary amines in drug discovery. The resulting amides are generally stable, participate in hydrogen bonding, and their synthesis is typically high-yielding and tolerant of a wide range of functional groups.

Rationale for Method Selection

The reaction of an amine with an acyl chloride or anhydride is a robust and well-established method for amide bond formation. The use of a mild base is crucial to neutralize the acidic byproduct (HCl or a carboxylic acid) generated during the reaction, thereby preventing the protonation of the starting aniline and driving the reaction to completion. Dichloromethane (DCM) or N,N-dimethylformamide (DMF) are excellent solvent choices due to their inert nature and ability to dissolve a wide range of organic compounds.

Experimental Protocol: Acylation with an Acyl Chloride

This protocol describes a general procedure for the N-acylation of 1-(4-Aminophenyl)cyclopropanecarbonitrile with a generic acyl chloride.

Table 1: Reaction Parameters for N-Acylation

Parameter	Value
Starting Material	1-(4-Aminophenyl)cyclopropanecarbonitrile
Reagents	Acyl Chloride (1.1 eq.), Triethylamine (1.5 eq.)
Solvent	Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Reaction Time	1-4 hours

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1-(4-Aminophenyl)cyclopropanecarbonitrile (1.0 eq.).

• Solvent Addition: Dissolve the starting material in anhydrous dichloromethane (DCM).

• Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.5 eq.).

• Acylating Agent Addition: Slowly add the acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Caption: Workflow for N-Acylation of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

N-Sulfonylation: Introducing the Sulfonamide Moiety

The sulfonamide functional group is a key pharmacophore found in a wide array of therapeutic agents, including antibacterial, diuretic, and hypoglycemic drugs. Its ability to act as a non-classical bioisostere of a carboxylic acid and participate in strong hydrogen bonding interactions makes it a valuable addition to any medicinal chemistry campaign.

Rationale for Method Selection

The reaction of an aniline with a sulfonyl chloride in the presence of a base like pyridine is a classical and highly effective method for the synthesis of sulfonamides. Pyridine serves a dual role as a base to neutralize the HCl byproduct and as a nucleophilic catalyst. The reaction is typically clean and proceeds in good to excellent yields.

Experimental Protocol: Sulfonylation with a Sulfonyl Chloride

This protocol provides a general procedure for the N-sulfonylation of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Table 2: Reaction Parameters for N-Sulfonylation

Parameter	Value
Starting Material	1-(4-Aminophenyl)cyclopropanecarbonitrile
Reagents	Sulfonyl Chloride (1.1 eq.), Pyridine
Solvent	Pyridine (can act as both solvent and base) or DCM
Temperature	0 °C to Room Temperature
Reaction Time	2-12 hours

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-Aminophenyl)cyclopropanecarbonitrile (1.0 eq.) in pyridine.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add the sulfonyl chloride (1.1 eq.) to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into ice-water and acidify with concentrated HCl. The sulfonamide product will often precipitate and can be collected by filtration. Alternatively, the product can be extracted with an organic solvent like ethyl acetate.

• Purification: The crude product can be purified by recrystallization or column chromatography.

The Versatile Scaffold: Application Notes on 1-(4-Aminophenyl)cyclopropanecarbonitrile in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 1-(4-Aminophenyl)cyclopropanecarbonitrile Moiety

In the landscape of contemporary drug discovery, the pursuit of novel molecular architectures that offer a blend of structural rigidity, metabolic stability, and versatile synthetic handles is paramount. The 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold has emerged as a privileged substructure, embodying these desirable characteristics. The inherent strain of the cyclopropane ring imparts a unique three-dimensional conformation that can facilitate favorable interactions with biological targets, while the aminophenyl group provides a crucial anchor for a multitude of chemical modifications. This guide delves into the technical applications of this scaffold, drawing upon data from closely related analogs to illuminate its potential in the development of next-generation therapeutics.

Physicochemical Properties and Handling

While specific experimental data for 1-(4-aminophenyl)cyclopropanecarbonitrile is not extensively documented, the properties of its close analog, 1-(4-aminophenyl)cyclopentanecarbonitrile, provide a valuable reference point.

Property	Value (for 1-(4-aminophenyl)cyclopentanecarbonitrile)	Source
Molecular Formula	C₁₂H₁₄N₂	[1]
Molecular Weight	186.25 g/mol	[1]
Appearance	White to yellow solid powder	[Various Suppliers]
CAS Number	115279-73-7	[1]

Safety and Handling Precautions: Based on the GHS classification for the cyclopentane analog, compounds of this class should be handled with care. They may be harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation. It is also suspected of causing genetic defects.[1] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Therapeutic Applications: A Scaffold for Diverse Pathologies

The 1-(4-aminophenyl)cyclopropanecarbonitrile core is a versatile starting point for the synthesis of compounds targeting a range of diseases.

Oncology: A Precursor to Kinase Inhibitors

The aminophenyl moiety is a well-established pharmacophore in the design of kinase inhibitors, many of which are cornerstone therapies in oncology. A closely related analog, 3-(4-aminophenyl)cyclopropane-1,1,2,2-tetracarbonitrile, serves as a key intermediate in the synthesis of derivatives of NVP-BEZ-235, a potent dual inhibitor of phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR).[2] The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

Caption: PI3K/mTOR Signaling Pathway Inhibition.

Furthermore, the cyclopentane analog, 1-(4-aminophenyl)cyclopentanecarbonitrile, is a crucial intermediate in the synthesis of Apatinib, a small-molecule anti-angiogenesis drug approved for the treatment of advanced gastric cancer.[3] This underscores the potential of the aminophenyl-cycloalkane-carbonitrile scaffold in generating potent anticancer agents.

Neurological Disorders: A Potential Modulator of Neurotransmitter Systems

The cyclopropane ring is a bioisostere for other small rings and double bonds, offering improved metabolic stability and the ability to fine-tune compound conformation. The antidepressant drug, Midalcipran (1-phenyl-1-diethyl-aminocarbonyl-2-aminomethyl-cyclopropane (Z) hydrochloride), features a cyclopropane core and functions by inhibiting the reuptake of serotonin and noradrenaline.[4] This precedent suggests that derivatives of 1-(4-aminophenyl)cyclopropanecarbonitrile could be explored for their potential to modulate neurotransmitter transporters or receptors, making them attractive candidates for the treatment of depression, anxiety, and other neurological disorders.

Infectious Diseases: A Building Block for Novel Antibacterials

The cyclopropylamine moiety is a key feature of several quinolone and naphthyridine antibacterial agents.[5] The rigid cyclopropane ring helps to properly orient the molecule within the bacterial DNA gyrase or topoisomerase IV active site, enhancing its inhibitory activity. The 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold provides a synthetic entry point to novel antibacterial compounds with potentially improved potency and pharmacokinetic profiles.

Synthetic Protocols

Protocol 1: Synthesis of 3-(4-aminophenyl)cyclopropane-1,1,2,2-tetracarbonitrile[2]

This three-step synthesis starts from commercially available 4-nitrobenzaldehyde.

Caption: Synthetic Workflow for a Related Compound.

Step 1: Synthesis of 2-(4-nitrobenzylidene)malononitrile

• To a solution of 4-nitrobenzaldehyde (1 eq) in absolute ethanol, add malononitrile (1 eq).

• Add triethylamine (catalytic amount) and stir the reaction mixture at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, the product precipitates. Collect the solid by filtration, wash with cold ethanol, and dry to yield the desired product.

Step 2: Synthesis of 3-(4-nitrophenyl)cyclopropane-1,1,2,2-tetracarbonitrile

• To a solution of 2-(4-nitrobenzylidene)malononitrile (1 eq) in absolute ethanol, add bromomalononitrile (1 eq).

• Add a solution of sodium ethoxide in ethanol dropwise at room temperature.

• Stir the reaction mixture until completion (monitored by TLC).

• Pour the reaction mixture into ice-water and acidify with dilute HCl.

• Collect the precipitated solid by filtration, wash with water, and dry.

Step 3: Synthesis of 3-(4-aminophenyl)cyclopropane-1,1,2,2-tetracarbonitrile

• Dissolve 3-(4-nitrophenyl)cyclopropane-1,1,2,2-tetracarbonitrile (1 eq) in anhydrous ethanol and heat to 60°C.

• Add activated carbon and FeCl₃·6H₂O (catalytic amount).

• Add hydrazine hydrate (N₂H₄·H₂O) dropwise and reflux the mixture for 2 hours.

• After completion, filter the hot reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product.

Rationale for Experimental Choices:

• Step 1: The Knoevenagel condensation is a classic and efficient method for forming carbon-carbon double bonds. Triethylamine acts as a mild base to deprotonate the active methylene group of malononitrile.

• Step 2: This is a Michael addition followed by an intramolecular substitution to form the cyclopropane ring. Sodium ethoxide is a strong base required for the deprotonation of bromomalononitrile.

• Step 3: The reduction of the nitro group to an amine is a standard transformation. The use of iron salts with hydrazine hydrate is a common and effective method for this reduction.

Protocols for Biological Evaluation

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method to assess the potential anticancer activity of derivatives synthesized from 1-(4-aminophenyl)cyclopropanecarbonitrile.

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 3: Monoamine Reuptake Inhibition Assay

This protocol can be used to evaluate the potential antidepressant activity of derivatives by measuring their ability to inhibit the reuptake of serotonin (5-HT) and noradrenaline (NA).

• Synaptosome Preparation: Prepare synaptosomes from rat brain tissue (e.g., cortex or hippocampus) by homogenization and differential centrifugation.

• Assay Buffer: Prepare an appropriate assay buffer (e.g., Krebs-Ringer bicarbonate buffer).

• Incubation: In a 96-well plate, combine the synaptosomal preparation, the test compound at various concentrations, and a radiolabeled monoamine ([³H]5-HT or [³H]NA).

• Uptake Reaction: Initiate the uptake reaction by incubating the plate at 37°C for a short period (e.g., 10-20 minutes).

• Termination of Uptake: Stop the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the specific uptake by subtracting the non-specific uptake (measured in the presence of a known potent reuptake inhibitor). Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.

Conclusion and Future Directions

The 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold represents a promising starting point for the development of a wide array of therapeutic agents. Its unique structural features and synthetic accessibility make it an attractive building block for medicinal chemists. While direct biological data on this specific molecule is limited, the extensive research on its close analogs in oncology, neurology, and infectious diseases provides a strong rationale for its further investigation. Future work should focus on the efficient synthesis of a diverse library of derivatives and their systematic evaluation in relevant biological assays to unlock the full therapeutic potential of this versatile scaffold.

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developing assays to test 1-(4-Aminophenyl)cyclopropanecarbonitrile bioactivity

Application Note & Protocols

Topic: A Tiered Assay Development Strategy for Characterizing the Bioactivity of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, tiered strategy for characterizing the bioactivity of the novel compound, 1-(4-aminophenyl)cyclopropanecarbonitrile. The cyclopropane motif is a valuable scaffold in medicinal chemistry, known to enhance metabolic stability and receptor affinity in drug candidates.[1] This guide details a logical progression of assays, beginning with foundational cytotoxicity assessment to establish a therapeutic window, followed by targeted enzymatic screening against high-probability targets—Monoamine Oxidases (MAO)—and concluding with cell-based validation in a neuronally relevant context. Each protocol is designed to be self-validating, incorporating essential controls and quality checks to ensure data integrity and reproducibility.

Introduction: Rationale for a Tiered Approach

The discovery of novel chemical entities like 1-(4-aminophenyl)cyclopropanecarbonitrile requires a systematic and resource-efficient approach to identify and validate their biological activity. A tiered, or cascaded, assay strategy is the industry-standard methodology. This approach uses a series of progressively more complex and biologically relevant assays to filter and characterize compounds. It ensures that foundational questions, such as general toxicity, are answered before investing in more complex and expensive mechanism-of-action or cell-based studies.

The structure of 1-(4-aminophenyl)cyclopropanecarbonitrile contains key pharmacophores, including a cyclopropane ring and an aminophenyl group, which are present in various bioactive molecules, including some with antidepressant and neuroprotective properties.[1][2] Specifically, the overall structure bears resemblance to scaffolds known to interact with monoamine oxidases (MAOs), enzymes critical to neurotransmitter metabolism and implicated in neurological disorders.[3] Therefore, this guide will focus on a logical workflow interrogating this hypothesis.

Caption: Tiered workflow for bioactivity characterization.

Tier 1: Foundational Assays - Cytotoxicity Profiling

Expertise & Rationale: Before assessing specific enzymatic or cellular effects, it is crucial to determine the concentration range at which 1-(4-aminophenyl)cyclopropanecarbonitrile exhibits general cytotoxicity. This step prevents misinterpretation of data where an apparent inhibition of a target might be a secondary effect of cell death. The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[4][5] Live cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product, which can be quantified spectrophotometrically.[5]

Protocol 2.1: MTT Cytotoxicity Assay

Objective: To determine the concentration of the compound that reduces cell viability by 50% (CC50).

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y).

• Complete culture medium (e.g., DMEM/F12 with 10% FBS).

• 1-(4-aminophenyl)cyclopropanecarbonitrile, dissolved in DMSO to a 10 mM stock.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution: 10% SDS in 0.01 M HCl.[6]

• Sterile 96-well flat-bottom plates.

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.[6]

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT stock solution to each well (final concentration 0.5 mg/mL).[7]

• Formazan Development: Incubate for 4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Add 100 µL of the SDS-HCl solubilization solution to each well and mix thoroughly by pipetting to dissolve the crystals.[7]

• Data Acquisition: Incubate for another 4 hours at 37°C to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and fit a dose-response curve to determine the CC50 value.

Tier 2: Primary Target Screening - MAO Inhibition

Expertise & Rationale: Based on structural alerts, Monoamine Oxidase A (MAO-A) and Monoamine Oxidase B (MAO-B) are high-probability targets. These enzymes are flavoproteins that catalyze the oxidative deamination of neurotransmitters.[8] We will use a robust, high-throughput compatible bioluminescent assay, the MAO-Glo™ Assay, to screen for inhibitory activity. This assay measures MAO activity by coupling the enzymatic reaction to light production via luciferase.[9] MAO acts on a luminogenic substrate to produce a luciferin derivative, which is then converted to luciferin and generates light in the presence of luciferase.[10] The light output is directly proportional to MAO activity.[11]

Caption: Principle of the MAO-Glo™ luminescent assay.

Protocol 3.1: In Vitro MAO-A and MAO-B Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against human recombinant MAO-A and MAO-B.

Materials:

• MAO-Glo™ Assay Kit (Promega, Cat. No. V1401 or similar).[9]

• Human recombinant MAO-A and MAO-B enzymes.

• 1-(4-aminophenyl)cyclopropanecarbonitrile, serially diluted.

• Positive Controls: Clorgyline (for MAO-A) and Pargyline or Selegiline (for MAO-B).[3]

• White, opaque 96-well or 384-well plates.

Procedure:

• Reagent Preparation: Prepare reagents according to the MAO-Glo™ Assay technical manual.[10] This includes reconstituting the substrate and Luciferin Detection Reagent.

• Assay Setup: In separate plates for MAO-A and MAO-B, add the following to each well:

  • MAO Enzyme (in appropriate reaction buffer).

  • Test compound at various concentrations or control inhibitors.

  • Vehicle control (DMSO).

• Pre-incubation: Gently mix and pre-incubate the plate for 15 minutes at room temperature to allow the compound to interact with the enzyme.

• Initiate MAO Reaction: Add the luminogenic MAO substrate to all wells to start the reaction.

• MAO Reaction Incubation: Incubate for 60 minutes at room temperature.

• Develop Luminescent Signal: Add the Luciferin Detection Reagent to each well. This step stops the MAO reaction and initiates the light-producing reaction.[9]

• Signal Stabilization & Reading: Incubate for 20 minutes at room temperature to stabilize the luminescent signal. Measure luminescence using a plate-reading luminometer.

• Data Analysis & Quality Control:

  • Calculate percent inhibition relative to the vehicle control.

  • Plot percent inhibition vs. log concentration and fit a four-parameter logistic curve to determine IC50 values.

  • Calculate the Z'-factor for the assay plate to ensure its quality and robustness. A Z' ≥ 0.5 is considered excellent.[12][13]

Data Presentation:

Parameter	MAO-A	MAO-B	Selectivity Index (MAO-B IC50 / MAO-A IC50)
IC50 (µM)	[Insert experimental value]	[Insert experimental value]	[Calculate value]
Z'-Factor	[>0.5]	[>0.5]	N/A

Tier 3: Mechanistic & Cellular Validation

Expertise & Rationale: After confirming potent inhibition, the next critical questions are: 1) Is the inhibition reversible or irreversible? and 2) Does the biochemical activity translate into a cellular context? Irreversible inhibitors form a covalent bond with the enzyme and are often of special interest but may carry a higher risk of off-target effects.[14][15] A simple jump-dilution experiment can effectively distinguish between reversible and irreversible (or slow-offset) inhibition.[16] Subsequently, validating the compound's activity in a whole-cell system, like the SH-SY5Y neuroblastoma cell line which endogenously expresses MAO, is essential to confirm cell permeability and target engagement in a more complex biological environment.[17][18]

Protocol 4.1: Inhibition Reversibility by Jump Dilution

Objective: To determine if the compound's inhibition of MAO is reversible.

Procedure:

• High Concentration Incubation: Incubate the MAO enzyme with a high concentration of the test compound (e.g., 10-20x its IC50) for 30-60 minutes. Also, prepare a control incubation with enzyme and vehicle (DMSO).

• Rapid Dilution: Rapidly dilute both the compound-incubated enzyme and the control enzyme 100-fold into the full MAO-Glo™ assay reaction mixture, which contains the substrate. This dilution reduces the free compound concentration to a level well below its IC50.

• Measure Activity: Immediately begin measuring the enzymatic activity (luminescence) over time.

• Interpretation:

  • Reversible Inhibition: If inhibition is reversible, the activity of the compound-treated enzyme will rapidly recover and approach the activity level of the diluted control enzyme.[15]

  • Irreversible Inhibition: If inhibition is irreversible, the enzyme activity will not recover, and the signal will remain low.[16]

Protocol 4.2: Cell-Based MAO Activity in SH-SY5Y Cells

Objective: To confirm the compound inhibits MAO activity in a live neuronal cell model.

Procedure:

• Cell Culture and Treatment: Plate SH-SY5Y cells in a white, clear-bottom 96-well plate and allow them to adhere. Treat the cells with various concentrations of 1-(4-aminophenyl)cyclopropanecarbonitrile (using the non-toxic range determined in Tier 1) for a defined period (e.g., 4-24 hours).

• Cell Lysis (Optional but Recommended): Wash the cells with PBS and lyse them using a gentle lysis buffer compatible with the MAO-Glo™ assay to release intracellular enzymes.

• MAO Activity Measurement: Transfer the cell lysate to a new white, opaque plate. Perform the MAO-Glo™ assay as described in Protocol 3.1, starting from the substrate addition step. The signal generated will be proportional to the endogenous MAO activity in the cells.

• Data Analysis: Normalize the luminescent signal to the total protein content in each well (determined by a separate BCA or Bradford assay) to account for any minor differences in cell number. Calculate the percent inhibition of cellular MAO activity and determine a cellular IC50.

Conclusion

This application note outlines a validated, tiered workflow for the systematic evaluation of 1-(4-aminophenyl)cyclopropanecarbonitrile. By progressing from broad cytotoxicity screening to specific biochemical assays and finally to cell-based validation, researchers can efficiently generate a comprehensive bioactivity profile. This logical approach ensures data integrity, conserves resources, and provides a solid foundation for further preclinical development, including mechanism-of-action studies and in vivo efficacy models.

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Application Notes and Protocols for Enzymatic Reactions Involving Cyclopropane-Containing Compounds

Introduction: The Cyclopropane Moiety - A Strained Ring with Unstrained Potential

The cyclopropane ring, a three-membered carbocycle, is a fascinating structural motif in chemistry and biology. Its inherent ring strain (~27 kcal/mol) results in unique electronic properties, including partial π-character in its carbon-carbon bonds. This feature makes the cyclopropane ring a versatile substrate and a potent mechanistic probe for a wide array of enzymes. In drug development, its incorporation can enhance potency, modulate metabolic stability, and improve physicochemical properties. This guide provides an in-depth exploration of key enzymatic reactions involving cyclopropane-containing compounds, offering both mechanistic insights and detailed, field-proven protocols for their study. We will focus on three major areas of significance: mechanism-based inactivation of amine oxidases, cytochrome P450-mediated metabolism, and the biosynthesis of natural products.

Section 1: The Cyclopropylamine Moiety as a Mechanism-Based Inactivator

The cyclopropylamine functional group is a cornerstone of mechanism-based or "suicide" inhibitors, particularly for a class of flavin-dependent amine oxidases. These enzymes are critical therapeutic targets, and understanding their inactivation is vital for drug design.

Mechanism of Flavin-Dependent Amine Oxidase Inactivation

Key enzymes in this class include Monoamine Oxidases (MAO-A and MAO-B), involved in neurotransmitter metabolism, and Lysine-Specific Demethylase 1 (LSD1/KDM1A), an epigenetic regulator implicated in cancer.[1][2] The inactivation process is initiated by the enzyme's normal catalytic cycle.

The process begins with a single-electron transfer (SET) from the cyclopropylamine nitrogen to the oxidized flavin adenine dinucleotide (FAD) cofactor.[3] This generates a nitrogen-centered radical cation and a flavin semiquinone radical. The highly strained cyclopropane ring in the radical cation rapidly undergoes homolytic cleavage, opening to form a distally stabilized carbon-centered radical. This reactive species then covalently bonds to the reduced flavin cofactor or a nearby active site residue, leading to irreversible inactivation of the enzyme.[4][5] The structure of the resulting adduct has been confirmed by mass spectrometry and X-ray crystallography.[6][7]

Caption: Mechanism of Flavin-Dependent Oxidase Inactivation by a Cyclopropylamine.

Application Note: Characterizing Mechanism-Based Inactivation

To confirm that a compound is a mechanism-based inactivator, four key criteria must be met:

• Time-dependent loss of enzyme activity: The inhibition increases with the duration of pre-incubation.

• Concentration-dependence: The rate of inactivation is saturable.

• Irreversibility: Enzyme activity cannot be restored by dialysis or dilution.

• Substrate protection: The presence of a competitive substrate slows the rate of inactivation.

The kinetic parameters that define the efficiency of a mechanism-based inactivator are the inactivation rate constant (kinact) and the inhibitor concentration that gives half the maximal rate of inactivation (KI). The overall efficiency is given by the ratio kinact/KI.[6]

Protocol 1: Kinetic Analysis of Time-Dependent Inactivation of Monoamine Oxidase B (MAO-B)

This protocol describes the determination of kinact and KI for a novel cyclopropylamine-containing inhibitor against human MAO-B.

Materials:

• Recombinant human MAO-B enzyme

• Cyclopropylamine inhibitor stock solution (in DMSO)

• MAO-B substrate: Benzylamine[8]

• Amplex® Red MAO Assay Kit (or similar fluorescence-based detection system)[8]

• Potassium phosphate buffer (100 mM, pH 7.4)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Enzyme and Inhibitor Pre-incubation:

  • Prepare a series of dilutions of the cyclopropylamine inhibitor in potassium phosphate buffer. A typical concentration range would span 0.1x to 10x the expected KI.

  • In a 96-well plate, add MAO-B enzyme to multiple wells for each inhibitor concentration and a no-inhibitor control.

  • Initiate the inactivation by adding the diluted inhibitor solutions to the enzyme. Start a timer.[8]

  • At specific time points (e.g., 0, 5, 10, 20, 30 minutes), withdraw an aliquot from each pre-incubation mixture.[9]

• Residual Activity Assay:

  • Immediately dilute the withdrawn aliquot (e.g., 50-fold) into an assay mixture containing a saturating concentration of the MAO-B substrate (benzylamine) and the Amplex® Red working solution. This dilution effectively stops the inactivation process.

  • Monitor the increase in fluorescence over time (e.g., 15 minutes) using a plate reader (Excitation: ~545 nm, Emission: ~590 nm). The rate of fluorescence increase is proportional to the residual MAO-B activity.

• Data Analysis:

  • For each inhibitor concentration, plot the natural logarithm (ln) of the residual enzyme activity (%) against the pre-incubation time.

  • The slope of each of these lines represents the observed rate of inactivation (kobs) at that specific inhibitor concentration.

  • Plot the calculated kobs values against the inhibitor concentrations.

  • Fit the data to the Michaelis-Menten equation for inactivation: kobs = (kinact * [I]) / (KI + [I]) where [I] is the inhibitor concentration.

  • The maximal inactivation rate (kinact) and the inhibitor affinity (KI) can be determined from this hyperbolic plot.

Parameter	Description	Typical Value Range
KI	Inhibitor concentration at half-maximal inactivation rate	1 - 100 µM
kinact	Maximal rate of inactivation	0.01 - 0.5 min-1
kinact/KI	Second-order rate constant of inactivation	100 - 5000 M-1s-1[6]

Section 2: Cytochrome P450-Mediated Metabolism of Cyclopropanes

Cytochrome P450 (P450 or CYP) enzymes are a superfamily of heme-containing monooxygenases responsible for the metabolism of a vast number of xenobiotics, including approximately 60% of marketed drugs.[10][11] The interaction of P450 enzymes with cyclopropane-containing molecules is of critical importance in drug development for predicting metabolic fate and potential toxicity.

Mechanistic Dichotomy: Ring Opening vs. Adjacent Oxidation

P450-catalyzed oxidation of cyclopropanes can proceed via two main competing pathways, often initiated by a hydrogen atom transfer (HAT) from a C-H bond to the highly reactive ferryl-oxo intermediate (Compound I) of the P450 catalytic cycle.[12]

• Metabolism Adjacent to the Ring: If a C-H bond on a carbon adjacent to the cyclopropane is accessible, HAT can occur there, leading to a carbon-centered radical. This radical can then undergo "oxygen rebound" to form a hydroxylated metabolite, leaving the cyclopropane ring intact. This is a common metabolic pathway.

• Ring-Opening Metabolism: If the P450 abstracts a hydrogen atom from the cyclopropane ring itself, or if a radical is formed on an adjacent atom (especially a heteroatom like nitrogen), the resulting radical can trigger the rapid opening of the strained ring.[13] This generates a linear, rearranged radical species that can then be oxidized, often leading to aldehydes or other products resulting from C-C bond cleavage.[13][14] This pathway can also lead to mechanism-based inactivation of the P450 enzyme.

Sources

• 1. LSD1 Histone Demethylase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07830B [pubs.rsc.org]
• 3. Solved Following is the mechanism proposed for the | Chegg.com [chegg.com]
• 4. Inactivation of monoamine oxidase B by 1-phenylcyclopropylamine: mass spectral evidence for the flavin adduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidation of Amines by Flavoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
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• 11. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 12. m.youtube.com [m.youtube.com]
• 13. courses.washington.edu [courses.washington.edu]
• 14. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Welcome to the technical support center for the synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and byproduct formations encountered during this multi-step synthesis. Drawing upon established chemical principles and field-proven insights, this document provides in-depth troubleshooting guides and frequently asked questions to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1-(4-Aminophenyl)cyclopropanecarbonitrile, and how do they influence byproduct profiles?

The synthesis is typically approached via a two-stage strategy. The choice of route fundamentally dictates the potential impurity profile.

• Route A: Late-Stage Nitro Group Reduction: This is the most common and well-documented approach. It involves the cyclopropanation of a precursor containing a nitro group, followed by the reduction of the nitro moiety to the target aniline.

  • Step 1: Cyclopropanation. Typically, this involves reacting a derivative of 4-nitrophenylacetonitrile or a related styrene with a cyclopropanating agent.

  • Step 2: Nitro Reduction. The intermediate, 1-(4-nitrophenyl)cyclopropanecarbonitrile, is then reduced to the final product.

  • Byproduct Implications: This route introduces impurities from both the cyclopropanation reaction (e.g., unreacted starting materials, reagent-derived contaminants) and, most significantly, the reduction step (e.g., partially reduced intermediates and coupled side products).

• Route B: Early-Stage Introduction of the Amino Group: This less common route involves performing the cyclopropanation on a molecule that already contains a protected or unprotected amine.

  • Challenges: The free amino group can interfere with many cyclopropanation reagents, which are often electrophilic or involve organometallics. Protecting the amine adds steps and introduces its own set of potential impurities related to protection and deprotection.

This guide will focus primarily on troubleshooting Route A , as it is the most prevalent and presents a distinct set of challenges related to byproduct formation.

Q2: What are the major classes of byproducts I should anticipate in this synthesis?

Byproducts can be broadly categorized based on their origin in the two main synthetic steps.

• From Cyclopropanation:

  • Unreacted Starting Materials: Residual alkene or nitrile precursors.

  • Reagent-Derived Impurities: Byproducts from the specific cyclopropanating agent used (e.g., zinc iodide from a Simmons-Smith reaction).[1]

  • Rearrangement Products: Acidic or thermal stress can potentially open the strained cyclopropane ring.[2]

• From Nitro Group Reduction:

  • Incomplete Reduction Intermediates: Nitroso (Ar-NO) and hydroxylamino (Ar-NHOH) species are the most common.

  • Condensation/Coupling Byproducts: These arise from the reaction of intermediates with each other, especially under non-optimal pH or temperature. Key examples include azoxy (Ar-N=N(O)-Ar), azo (Ar-N=N-Ar), and hydrazo (Ar-NH-NH-Ar) compounds.

  • Catalyst-Derived Impurities: Leached heavy metals (e.g., Pd, Pt, Rh) from catalytic hydrogenation or residual iron sludge from Bechamp reductions.[3]

Q3: Which analytical techniques are most effective for identifying and quantifying these byproducts?

A multi-pronged analytical approach is essential for robust characterization.

• Thin-Layer Chromatography (TLC): Indispensable for in-process reaction monitoring. The highly polar nature of the amino group and reduction intermediates allows for good separation from less polar starting materials. Staining (e.g., with ninhydrin for amines or permanganate for oxidizable species) can help differentiate spots.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantifying product purity and resolving closely related impurities. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The definitive tool for identifying unknown byproducts. By obtaining the mass-to-charge ratio (m/z) of impurity peaks from the HPLC, you can deduce their molecular formulas and propose structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural confirmation of the final product and can help identify major impurities if they are present in sufficient quantity (>1-5%). The aromatic region is particularly diagnostic for distinguishing between the desired aminophenyl group and various reduction byproducts.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Problem: My final product is highly colored (pink, red, or brown) after the nitro reduction step. What is the cause and how can I fix it?

Answer: This is one of the most common issues and is almost always due to the presence of oxidized impurities or conjugated condensation byproducts.

• Causality:

  • Air Oxidation: The target product, an aniline, is susceptible to air oxidation, which forms highly colored, conjugated polymeric species. This is exacerbated by exposure to light and trace metal impurities.

  • Azo/Azoxy Formation: The primary culprits for intense red/orange colors are often residual azo (Ar-N=N-Ar) and azoxy (Ar-N=N(O)-Ar) byproducts. These molecules have extensive chromophores that absorb visible light. They form when reduction intermediates, such as the nitroso and hydroxylamino species, condense.

• Troubleshooting Protocol:

  • Degas Solvents: Before starting the reduction, thoroughly degas all solvents (e.g., ethanol, methanol, water) by bubbling nitrogen or argon through them for 15-30 minutes.

  • Maintain an Inert Atmosphere: Run the reaction and perform the workup under a positive pressure of nitrogen or argon to minimize contact with atmospheric oxygen.

  • Activated Carbon Treatment: After the reaction is complete (and the catalyst has been filtered off), add a small amount (1-2% w/w) of activated carbon (e.g., Darco KB, Norit) to the crude solution. Stir for 30-60 minutes at room temperature, then filter through a pad of Celite®. This is highly effective at adsorbing colored, high-molecular-weight impurities.

  • Sodium Dithionite/Sulfite Wash: During aqueous workup, washing the organic layer with a freshly prepared solution of sodium dithionite (Na₂S₂O₄) or sodium sulfite (Na₂SO₃) can help reduce some colored species back to the colorless amine.

Problem: My LC-MS analysis shows a peak with a mass of (M+15) or (M-1), where M is the mass of my desired product. What is this impurity?

Answer: This mass signature points directly to incomplete reduction of the nitro group.

• Identity & Causality:

  • (M-1): Hydroxylamino Byproduct. The mass of 1-(4-hydroxylaminophenyl)cyclopropanecarbonitrile is 190.22 g/mol , compared to 174.22 g/mol for the desired amine. The difference is +16 Da. However, in mass spectrometry, this species can sometimes be observed as its dehydrated nitroso counterpart (M-1 relative to the hydroxylamine), or fragmentation patterns can be complex. The key is the +16 Da shift from the product.

  • (M+15): Nitroso Byproduct. The mass of 1-(4-nitrosophenyl)cyclopropanecarbonitrile is 188.20 g/mol , a difference of +14 Da from the product. This is often seen as M+15 in the mass spectrum.

  • Root Cause: These byproducts accumulate when the reduction is sluggish or incomplete. This can be due to deactivated catalyst, insufficient reducing agent, or non-optimal reaction temperature/pressure.

• Troubleshooting Workflow Diagram:

  Caption: Troubleshooting workflow for incomplete nitro reduction.

Problem: My yield is low, and the crude NMR shows complex signals in the aromatic region (7.0-8.0 ppm) instead of the expected AA'BB' system.

Answer: This pattern strongly suggests the formation of dimeric coupling byproducts (azoxy, azo, hydrazo).

• Causality and Identification: During catalytic hydrogenation, the reaction proceeds on the catalyst surface. If the concentration of intermediates (nitroso, hydroxylamine) is high and the hydrogen supply is locally depleted, these intermediates can desorb and react with each other in solution to form dimers.

• Data Summary Table:

Byproduct Class	Common Structure	Molecular Weight (Δ vs Product)	Key Analytical Signature
Hydroxylamine	Ar-NHOH	+16	LC-MS: M+17 (M+H)⁺. Can be unstable.
Nitroso	Ar-NO	+14	LC-MS: M+15 (M+H)⁺. Often green or blue solids.
Azoxy	Ar-N=N(O)-Ar	Dimer (+14 vs 2x Product)	LC-MS: ~362 g/mol . Complex, asymmetric aromatic NMR signals.
Azo	Ar-N=N-Ar	Dimer (-2 vs 2x Product)	LC-MS: ~346 g/mol . Intense color. Symmetric but downfield-shifted aromatic NMR signals.
Hydrazo	Ar-NH-NH-Ar	Dimer (0 vs 2x Product)	LC-MS: ~348 g/mol . Prone to oxidation to the azo compound.

• Experimental Protocol: Optimizing Catalytic Hydrogenation to Minimize Dimer Formation

  • Reagent Addition: Add the nitro compound to the flask containing the solvent and catalyst before introducing hydrogen.

  • Initial Purge: Seal the vessel and purge thoroughly with nitrogen (3 cycles) to remove all oxygen.

  • Hydrogen Introduction: Evacuate the nitrogen and introduce hydrogen gas. For bench-scale reactions, a balloon of hydrogen is often sufficient. For larger scales, use a Parr shaker or a similar hydrogenation apparatus.

  • Agitation: Ensure vigorous stirring. This is critical. Good agitation maximizes the mass transfer of hydrogen from the gas phase to the catalyst surface, preventing local depletion and minimizing intermediate condensation in the bulk solution.

  • Temperature Control: While gentle heating can increase the reaction rate, excessive temperatures can sometimes promote side reactions. Start at room temperature. If the reaction is slow, increase to 40-50°C.

  • Monitoring: Follow the reaction by TLC or HPLC. The reaction is complete when the nitro starting material and any hydroxylamino/nitroso intermediates are fully consumed.

Problem: I am having trouble with the initial cyclopropanation step. What are common side reactions?

Answer: The side reactions are highly dependent on the chosen method.

• Simmons-Smith Reaction (using Zn-Cu couple and CH₂I₂):

  • Causality: The byproduct zinc iodide (ZnI₂) is a Lewis acid that can catalyze side reactions.[1] The organozinc carbenoid itself can also act as a methylating agent.[1]

  • Common Byproducts:

    • Methylated Heteroatoms: If your substrate has other nucleophilic groups (e.g., a phenol instead of a nitro group), they can be methylated.

    • Rearrangement: The Lewis acidic ZnI₂ can coordinate to functional groups and potentially catalyze rearrangements, although this is less common for simple cyclopropanations.

  • Solution: Use of diethylzinc (Et₂Zn) can sometimes give cleaner reactions. Adding a scavenger like pyridine can sequester the ZnI₂ byproduct.

• Metal-Catalyzed Decomposition of Diazo Compounds (using Rh₂(OAc)₄ or Cu(acac)₂):

  • Causality: The metal carbene intermediate is highly reactive and can undergo side reactions other than cyclopropanation.

  • Common Byproducts:

    • Carbene Dimerization: The carbene can react with itself to form an alkene (e.g., R-CH=CH-R), which is a common byproduct if the substrate alkene concentration is too low.

    • C-H Insertion: The carbene can insert into solvent C-H bonds or other C-H bonds within the substrate molecule.

  • Solution: Ensure slow addition of the diazo compound to the reaction mixture containing the catalyst and the alkene. This keeps the instantaneous concentration of the carbene low, favoring the desired bimolecular reaction with the alkene over side reactions.

• Visualizing the Overall Process:

  Caption: Key stages and associated byproduct classes in the synthesis.

References

• US11673857B2 - Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile. This patent highlights issues with traditional nitroreduction methods, such as the formation of iron sludge with Fe/HCl, which complicates workup and impacts yield.

• Cyclopropanation - Wikipedia . Provides a general overview of various cyclopropanation methods, including those involving diazo compounds and metal catalysis, noting the production of N₂ as the only stoichiometric byproduct in ideal cases.

• Synthesis of cyclopropanes - Organic Chemistry Portal . A curated list of modern synthetic methods for forming cyclopropane rings, including palladium-catalyzed and rhodium-catalyzed reactions.

• Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile - Atlantis Press . Describes a three-step synthesis starting from 4-nitrobenzaldehyde, culminating in a reduction step using FeCl₃ and hydrazine hydrate, illustrating a common synthetic strategy.

• Simmons–Smith reaction - Wikipedia . Details the mechanism and common side reactions, noting that the byproduct ZnI₂ is a Lewis acid that can cause issues, and that the reagent can lead to the methylation of heteroatoms.

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines - Master Organic Chemistry . An educational resource covering the fundamentals of reducing aromatic nitro groups to amines, a key transformation in the topic synthesis.

• Cyclopropanation of Alkenes - Master Organic Chemistry . Discusses the high ring strain of cyclopropanes (27 kcal/mol), which makes them susceptible to ring-opening reactions under certain conditions.

Sources

• 1. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US11673857B2 - Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile - Google Patents [patents.google.com]

Technical Support Center: Purification of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Welcome to the technical support guide for the purification of 1-(4-aminophenyl)cyclopropanecarbonitrile. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to assist researchers, chemists, and drug development professionals in obtaining this key building block with high purity. The inherent characteristics of the aromatic amine functionality present unique challenges, such as susceptibility to oxidation and strong interactions with silica gel, which this guide aims to address systematically.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during the purification of 1-(4-aminophenyl)cyclopropanecarbonitrile in a practical question-and-answer format.

Question 1: My product is turning brown/darkening upon exposure to air or during purification. What is causing this and how can I prevent it?

Answer: The discoloration is a classic indicator of oxidation. The primary amine group on the phenyl ring is electron-rich and highly susceptible to oxidation by atmospheric oxygen, which can be accelerated by light and trace metal impurities.[1][2][3] This process forms highly colored polymeric impurities that are difficult to remove.

Causality & Prevention:

• Mechanism: The lone pair of electrons on the nitrogen atom can be readily abstracted, initiating a radical chain reaction that leads to polymerization.

• Inert Atmosphere: The most effective preventative measure is to handle the compound under an inert atmosphere (e.g., Nitrogen or Argon) whenever possible, especially during concentration steps and for final product storage.

• Light Protection: Store the compound in amber vials or wrap containers with aluminum foil to protect it from light, which can catalyze oxidation.[3][4]

• Solvent Choice: Ensure solvents are de-gassed before use to minimize dissolved oxygen.

Question 2: I am experiencing significant product streaking and poor separation during silica gel column chromatography. Why is this happening?

Answer: This is a common and frustrating issue when purifying basic compounds like aromatic amines on standard silica gel. The problem arises from the acidic nature of the silica surface.

Causality & Prevention:

• Acid-Base Interaction: Silica gel has surface silanol groups (Si-OH) which are weakly acidic (pKa ≈ 4.5). These acidic sites strongly and often irreversibly adsorb the basic amine, leading to significant tailing (streaking) on a TLC plate and a broad, poorly resolved band on a column.[5] This can also catalyze product degradation on the column.

• Solution 1: Deactivation of Silica Gel: The most robust solution is to neutralize the acidic sites on the silica gel. This is achieved by adding a small amount of a volatile base, typically triethylamine (TEA), to the mobile phase.[6][7] A concentration of 0.5-2% TEA in the eluent is usually sufficient to "deactivate" the silica, preventing strong product adsorption and allowing for sharp, symmetrical peaks.

• Solution 2: Use of Alternative Stationary Phases: If deactivation is insufficient, consider using a more inert stationary phase like neutral or basic alumina. However, alumina has different selectivity than silica, so solvent conditions will need to be re-optimized.

Question 3: My final product is an oil or a waxy solid, not the expected crystalline material. How can I induce crystallization?

Answer: Obtaining an oil suggests the presence of residual solvent or impurities that are depressing the melting point of your compound.

Causality & Prevention:

• Residual Solvent: Ensure the product is dried thoroughly under high vacuum for a sufficient period. Co-evaporation can be effective: dissolve the oil in a volatile solvent like dichloromethane (DCM), and then remove it on a rotary evaporator. Repeat this process 2-3 times to azeotropically remove more stubborn, higher-boiling solvents.

• Impurity Presence: If the issue persists after rigorous drying, impurities are the likely cause. The product may require re-purification by chromatography.

• Inducing Crystallization:

  • Trituration: Add a small amount of a non-polar solvent in which the product is poorly soluble (e.g., hexanes or diethyl ether). Vigorously scratch the side of the flask with a glass rod at the solvent-air interface. This action creates nucleation sites for crystal growth.[8]

  • Recrystallization: If trituration fails, a full recrystallization is necessary. (See Protocol 2).

  • Seed Crystals: If you have a small amount of pure, solid material from a previous batch, adding a single "seed" crystal to the supersaturated solution can initiate crystallization.[8]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my reaction mixture?

A1: Impurities are highly dependent on the synthetic route. A common synthesis involves the reduction of a nitro precursor, 1-(4-nitrophenyl)cyclopropanecarbonitrile.[9] In this case, common impurities include:

• Unreacted Starting Material: The nitro-precursor itself.

• Partially Reduced Intermediates: Such as nitroso or hydroxylamine species.

• Catalyst Residues: If a metal catalyst (e.g., Palladium, Iron) was used for the reduction.[10]

• Oxidation/Dimerization Products: As discussed in the troubleshooting section.

Q2: Which solvent system is best for flash chromatography?

A2: A solvent system of Ethyl Acetate (EtOAc) in Hexanes (or Heptane) is the most common starting point for compounds of moderate polarity like this one.

• Method Development: Begin by running TLC plates with varying ratios (e.g., 10% EtOAc/Hexanes, 20% EtOAc/Hexanes, 30% EtOAc/Hexanes). The ideal system will give your product an Rf (retention factor) value between 0.2 and 0.4.[7]

• Remember to add Base: Crucially, add 1% triethylamine to your chosen solvent system for both the TLC and the column run to prevent the issues described in Troubleshooting Question 2.[11]

Q3: What is the best method for large-scale purification?

A3: For multi-gram or kilogram scale, recrystallization is almost always preferred over chromatography due to its efficiency, lower cost, and reduced solvent waste. Chromatography is better suited for small-scale work or for purifying very difficult mixtures. The key is finding a suitable solvent or solvent system where the compound is highly soluble when hot but poorly soluble when cold.

Purification Method	Pros	Cons
Flash Chromatography	High resolving power, good for complex mixtures.	Not easily scalable, high solvent consumption, potential for product degradation on silica.
Recrystallization	Highly scalable, cost-effective, high throughput, yields very pure crystalline material.	Requires finding a suitable solvent system, may have lower initial yield than chromatography.

Q4: How should I store the purified 1-(4-aminophenyl)cyclopropanecarbonitrile?

A4: Due to its sensitivity to air and light, proper storage is critical to maintain purity.[1][4]

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

• Temperature: Store in a refrigerator or freezer (-20°C is ideal).

• Container: Use a tightly sealed amber glass vial.

Part 3: Visualization & Workflows

A logical workflow is essential for efficiently isolating a pure product. The following diagram outlines the general purification and troubleshooting strategy.

Caption: General purification workflow for 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Part 4: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography with Deactivated Silica

This protocol is designed for the purification of 1-(4-aminophenyl)cyclopropanecarbonitrile on a 1-5 gram scale.

• 1. Preparation of Deactivated Eluent:

  • Based on prior TLC analysis, prepare a suitable mobile phase. A typical starting point is 20-30% Ethyl Acetate in Hexanes.

  • To this solvent mixture, add triethylamine (TEA) to a final concentration of 1% v/v. For example, to 1 liter of eluent, add 10 mL of TEA. Mix thoroughly. This is your "running eluent".

• 2. Column Packing:

  • Select an appropriate size glass column.

  • Prepare a slurry of silica gel in a low-polarity solvent (e.g., 5% EtOAc/Hexanes + 1% TEA).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped.

• 3. Column Equilibration:

  • Wash the packed column with at least 3-5 column volumes of the running eluent. This step is critical as it ensures the entire silica bed is neutralized by the triethylamine before the compound is loaded.[7][12]

• 4. Sample Loading:

  • Dissolve your crude product in a minimum amount of dichloromethane (DCM) or the running eluent.

  • Alternatively (for better resolution): Adsorb the crude product onto a small amount of silica gel (~2-3x the mass of the crude product). To do this, dissolve the crude product in DCM, add the silica, and concentrate to a dry, free-flowing powder using a rotary evaporator. Carefully layer this powder onto the top of the packed column.

• 5. Elution and Fraction Collection:

  • Carefully add the running eluent to the top of the column and begin elution using positive pressure.

  • Collect fractions and monitor the separation by TLC. Use a UV lamp (254 nm) and/or a potassium permanganate (KMnO₄) stain to visualize the spots. Aromatic amines can also be visualized using cinnamaldehyde reagent on the TLC plate.[13]

• 6. Product Isolation:

  • Combine the pure fractions (those containing only the product spot by TLC).

  • Remove the solvent using a rotary evaporator. The TEA will also be removed under vacuum.

  • Dry the resulting solid or oil under high vacuum to remove all residual solvents.

Protocol 2: Recrystallization

This protocol is ideal for purifying larger quantities of material that are already reasonably pure.

• 1. Solvent Screening (Small Scale):

  • Place ~20-30 mg of your crude product into several small test tubes.

  • Test various solvents or solvent pairs to find a suitable system. Common choices include ethanol, isopropanol, acetone, ethyl acetate, toluene, or mixtures like Ethyl Acetate/Hexanes or Toluene/Heptane.[14][15]

  • The ideal solvent will dissolve the compound completely when boiling but will result in poor solubility upon cooling to room temperature or 0°C.

• 2. Dissolution:

  • Place the crude material into an appropriately sized Erlenmeyer flask.

  • Add the chosen solvent dropwise to the flask while heating (e.g., on a hot plate) and swirling. Add just enough hot solvent to fully dissolve the solid. Using the minimum amount of hot solvent is key to maximizing yield.[8]

• 3. Hot Filtration (Optional):

  • If there are insoluble impurities (e.g., dust, catalyst residue), perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask to remove them. This step must be done quickly to prevent premature crystallization.

• 4. Cooling and Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• 5. Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

• 6. Drying:

  • Dry the purified crystals in a vacuum oven or under high vacuum to remove all traces of solvent.

References

• Preparation method of 1-(4-aminophenyl)cyclopentanecarbonitrile. (n.d.). Google Patents.

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Retrieved from [Link]

• Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. (2016). Atlantis Press. Retrieved from [Link]

• Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. (2016). Atlantis Press. (Duplicate of Ref 3, providing context on synthesis). Retrieved from [Link]

• 1-(4-Aminophenyl)cyclopentanecarbonitrile. (n.d.). PubChem. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. Retrieved from [Link]

• Deactivating Silica Gel with Triethylamine. (2015). Reddit. Retrieved from [Link]

• Aniline. (n.d.). PubChem. Retrieved from [Link]

• Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Tips for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. (2007). PubMed. Retrieved from [Link]

• ANILINE AR Safety Data Sheet. (n.d.). Loba Chemie. Retrieved from [Link]

• Safety Data Sheet (SDS) Aniline. (n.d.). Flinn Scientific. Retrieved from [Link]

• Simple and rapid detection of aromatic amines using a thin layer chromatography plate. (2017). SpringerLink. Retrieved from [Link]

• Recrystallisation. (n.d.). University of Calgary, Department of Chemistry. Retrieved from [Link]

• Recrystallization solvent for boc-L-Phenylalanine. (2019). Reddit. Retrieved from [Link]

• Aniline and Its Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Aniline. (n.d.). Cargo Handbook. Retrieved from [Link]

• Furan, 5-heptyl-3-methyl-2-pentyl. (n.d.). Organic Syntheses. Retrieved from [Link]

• Recrystallization. (n.d.). California State University, Stanislaus. Retrieved from [Link]

• 1-(4-AMINOPHENYL)CYCLOPENTANECARBONITRILE. (n.d.). FDA Global Substance Registration System. Retrieved from [Link]

• Supporting Information for Copper-Catalyzed N-Arylation of Amines. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Analysis of heterocyclic aromatic amines using selective extraction. (2021). ScienceDirect. Retrieved from [Link]

• Deactivation of silica gel? (2019). ResearchGate. Retrieved from [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (2013). Asian Journal of Chemistry. Retrieved from [Link]

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stability issues of 1-(4-Aminophenyl)cyclopropanecarbonitrile in solution

Welcome to the technical support guide for 1-(4-aminophenyl)cyclopropanecarbonitrile. This document is intended for researchers, scientists, and drug development professionals. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions regarding the stability of this compound in solution. Our goal is to equip you with the scientific understanding and practical steps necessary to ensure the integrity of your experiments.

Introduction: Understanding the Molecule

1-(4-Aminophenyl)cyclopropanecarbonitrile is a molecule possessing two key functional groups that dictate its chemical behavior and stability: a primary aromatic amine (the aniline moiety) and a cyclopropanecarbonitrile group. The reactivity of these groups, particularly the susceptibility of the aromatic amine to oxidation and the potential for hydrolysis of the nitrile, are the primary sources of stability challenges encountered in the laboratory. This guide will deconstruct these issues and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: My solution of 1-(4-aminophenyl)cyclopropanecarbonitrile has turned yellow/brown. What is happening and is the compound degraded?

A1: A color change to yellow, brown, or even dark purple is a common indicator of degradation for compounds containing an aromatic amine. This is typically due to oxidation.[1][2] The aniline moiety is susceptible to oxidation by atmospheric oxygen, trace metal ions, or light, leading to the formation of colored polymeric or quinone-like structures. While a slight color change may indicate minor degradation (e.g., <1-2%), it is crucial to verify the purity of your sample using an analytical technique like HPLC to quantify the extent of degradation before proceeding with your experiment.

Q2: How should I store solutions of 1-(4-aminophenyl)cyclopropanecarbonitrile to maximize stability?

A2: To minimize degradation, solutions should be stored under inert gas (nitrogen or argon) in amber vials to protect from oxygen and light.[2] For short-term storage (up to 10 days), refrigeration at 4°C is often sufficient. For long-term stability, freezing at -20°C to -70°C is recommended.[2] The choice of solvent is also critical; aprotic solvents like acetonitrile or THF are generally preferred over protic solvents, especially if the pH is not controlled.

Q3: Is 1-(4-aminophenyl)cyclopropanecarbonitrile susceptible to hydrolysis?

A3: Yes, the nitrile group can undergo hydrolysis to form a primary amide (1-(4-aminophenyl)cyclopropanecarboxamide) and subsequently a carboxylic acid (1-(4-aminophenyl)cyclopropanecarboxylic acid). This reaction is typically slow in neutral water but is accelerated by acidic or basic conditions, especially with heating.[3][4][5][6] The cyclopropane ring itself is generally stable under these conditions.[7]

Q4: Can I heat my reaction mixture containing 1-(4-aminophenyl)cyclopropanecarbonitrile?

A4: Heating can accelerate both oxidative degradation of the aniline moiety and hydrolysis of the nitrile group. If heating is necessary, it is imperative to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and to use anhydrous solvents if hydrolysis is a concern. A preliminary stability study at the intended reaction temperature is highly recommended.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Inconsistent or Non-Reproducible Results in Biological Assays

• Symptom: You observe variable results (e.g., IC50 values, cellular response) between experiments run on different days or with different batches of the compound.

• Probable Cause: Degradation of the compound in your stock or working solutions. The aromatic amine is prone to oxidation, which can lead to the formation of new, potentially active or inactive, species that interfere with your assay.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting inconsistent assay results.

Issue 2: Appearance of Unexpected Peaks in HPLC or LC-MS Analysis

• Symptom: Your analytical chromatogram shows new peaks that were not present in the initial analysis of the solid material.

• Probable Cause: Degradation has occurred either in the solid state (long-term storage) or, more commonly, in solution. The new peaks could correspond to oxidation products, hydrolysis products (amide, carboxylic acid), or dimers/oligomers.

• Troubleshooting Workflow:

  Caption: Workflow for identifying unknown peaks in chromatography.

In-Depth Technical Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and establish the stability-indicating nature of your analytical method, in accordance with ICH guidelines.[8][9][10][11][12]

Objective: To identify the degradation pathways of 1-(4-aminophenyl)cyclopropanecarbonitrile.

Materials:

• 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Solvent (e.g., Acetonitrile:Water 50:50)

• 1 M HCl

• 1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV/PDA detector

• LC-MS system (for peak identification)

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the compound at approximately 1 mg/mL in your chosen solvent.

• Set up Stress Conditions: In separate, clearly labeled amber HPLC vials, perform the following additions:

  • Acid Hydrolysis: 500 µL of stock solution + 500 µL of 1 M HCl.

  • Base Hydrolysis: 500 µL of stock solution + 500 µL of 1 M NaOH.

  • Oxidation: 500 µL of stock solution + 500 µL of 3% H₂O₂.

  • Thermal Stress: 500 µL of stock solution + 500 µL of solvent.

  • Control: 500 µL of stock solution + 500 µL of solvent.

• Incubation:

  • Place the Acid, Base, and one Thermal vial in a heating block at 60°C.

  • Keep the Oxidation and Control vials at room temperature.

• Time Points: Analyze all samples by HPLC at T=0, 2, 6, and 24 hours. For the base hydrolysis sample, neutralize with an equivalent amount of 1 M HCl before injection. For the acid hydrolysis sample, neutralize with 1 M NaOH.

• Analysis:

  • Monitor the disappearance of the main peak and the appearance of new peaks.

  • Aim for 5-20% degradation of the active ingredient for optimal results.[9]

  • Analyze the stressed samples by LC-MS to obtain molecular weights of the degradation products.

Expected Degradation Products:

Stress Condition	Potential Degradation Product	Chemical Rationale
Acid/Base Hydrolysis	1-(4-aminophenyl)cyclopropanecarboxamide, 1-(4-aminophenyl)cyclopropanecarboxylic acid	The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, proceeding through an amide intermediate.[3][5][6]
Oxidation (H₂O₂)	Nitroso, nitro derivatives, colored oligomers/polymers	The primary aromatic amine is readily oxidized. The nitrogen lone pair increases the electron density of the ring, making it susceptible to electrophilic attack and radical reactions.[13][14][15]
Thermal	Acceleration of hydrolysis and/or oxidation	Heat provides the activation energy for degradation reactions.

Protocol 2: Recommended HPLC Method for Stability Monitoring

Objective: To provide a starting point for a stability-indicating HPLC method.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-19 min: 90% to 10% B

  • 19-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm

• Injection Volume: 10 µL

This method should be validated to ensure it can separate the parent compound from all potential degradation products identified in the forced degradation study.

Predicted Degradation Pathways

Based on the chemical nature of 1-(4-aminophenyl)cyclopropanecarbonitrile, two primary degradation pathways are anticipated:

• Oxidation of the Aniline Moiety: This is often the most rapid degradation pathway, especially in the presence of light and oxygen. It proceeds through radical intermediates to form a complex mixture of colored products.

• Hydrolysis of the Nitrile Group: This pathway is favored under non-neutral pH and elevated temperatures, leading to the formation of the corresponding amide and then the carboxylic acid.

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Navigating the Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile: A Technical Support Guide for Scale-Up Challenges

The successful scale-up of active pharmaceutical ingredient (API) synthesis is a critical juncture in drug development, often fraught with unforeseen challenges. This technical support guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the production of 1-(4-aminophenyl)cyclopropanecarbonitrile, a key building block in various therapeutic agents. Drawing upon established chemical principles and field-proven insights, this guide offers a structured approach to identifying and resolving common issues encountered during the synthesis of this important intermediate.

I. Synthetic Strategy Overview: A Two-Step Approach

The most common and industrially viable route to 1-(4-aminophenyl)cyclopropanecarbonitrile involves a two-step synthetic sequence. This pathway is favored for its use of readily available starting materials and generally robust reaction conditions.

• Step 1: Cyclopropanation. The synthesis commences with the formation of the cyclopropane ring. A common method involves the reaction of p-nitrobenzyl cyanide with 1,2-dibromoethane under phase-transfer catalysis (PTC) conditions to yield 1-(4-nitrophenyl)cyclopropanecarbonitrile.

• Step 2: Nitro Group Reduction. The nitro-intermediate is then subjected to catalytic hydrogenation to selectively reduce the nitro group to the desired primary amine, affording the final product, 1-(4-aminophenyl)cyclopropanecarbonitrile.

This guide will address the potential challenges and frequently asked questions associated with each of these critical steps.

Caption: Troubleshooting workflow for the catalytic hydrogenation step.

III. References

• Organic Syntheses Procedure, p-NITROBENZYL CYANIDE, Available at: [Link]

• Del Fiandra, C., et al. (2012). Phase transfer catalyzed enantioselective cyclopropanation of 4-nitro-5-styrylisoxazoles. Chemical Communications, 48(32), 3863-3865.

• Chung, W. (2021). Commentary on Crystallization Vital Role in the Purification of Organic Compounds. Journal of Chemical Engineering & Process Technology, 12(3).

• Kim, J., et al. (2020). Synthesis and Characterization of Cyclodextrin-Based Polyhemiaminal Composites with Enhanced Thermal Stability. Polymers, 12(11), 2533.

• Maleki, A., et al. (2016). Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. RSC Advances, 6(82), 78895-78903.

• Koton, M. M., et al. (1978). The thermal stability of polycarbamides based on bis-(p-aminophenyl)methane derivatives. Polymer Science U.S.S.R., 20(11), 2805-2810.

• CN1305988A, Process for preparing p-nitrophenyl acetonitrile by directional nitrification, Google Patents.

• Schenk, T., et al. (2003). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Journal of Bacteriology, 185(23), 7013-7021.

• Organic Chemistry Portal, Amine synthesis by nitro compound reduction, Available at: [Link]

• Organic Syntheses Procedure, p-NITROPHENYLACETIC ACID, Available at: [Link]

• El-Azzouny, A. A., et al. (2015). Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques. ChemInform, 46(32).

• NINGBO INNO PHARMCHEM CO.,LTD. 4-Nitrobenzyl Cyanide: A Vital Building Block for p-Nitrophenylacetic Acid Synthesis.

• Reddit, r/chemistry. (2015). Reduction of nitro group in the presence of a nitrile.

• Yadav, G. D., & Bisht, P. M. (2004). Phase-Transfer Catalysis in Organic Syntheses. International Journal of Chemical Reactor Engineering, 2(1).

• Li, Z., et al. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Journal of Scientific & Technical Research, 45(4), 36688-36693.

• Lou, S., et al. (2010). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons.

• Biosynth. 4-Nitrobenzyl cyanide | 555-21-5.

• Adamo, M. F. A., et al. (2020). Special Issue : Design and Applications of Phase Transfer Catalysis. Molecules, 25(18), 4258.

identifying impurities in 1-(4-Aminophenyl)cyclopropanecarbonitrile samples

Welcome to the technical support center for 1-(4-Aminophenyl)cyclopropanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and characterizing impurities in this critical pharmaceutical intermediate. As an intermediate, its purity profile directly impacts the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API). This document provides in-depth, experience-driven answers to common challenges, detailed troubleshooting protocols, and a foundational understanding of the science behind impurity profiling.

Frequently Asked Questions (FAQs)

Q1: Why is rigorous impurity profiling for 1-(4-Aminophenyl)cyclopropanecarbonitrile so critical?

A1: 1-(4-Aminophenyl)cyclopropanecarbonitrile is a key building block in the synthesis of various pharmaceutical agents. The presence of impurities, even at trace levels, can have significant consequences.[1] Firstly, impurities can alter the safety profile of the final drug product, potentially introducing toxicity or genotoxicity.[2] Secondly, they can affect the efficacy by reducing the concentration of the intended API or by interfering with its mechanism of action. From a manufacturing perspective, impurities can impact the yield and efficiency of subsequent synthetic steps and introduce variability between batches. Regulatory bodies like the FDA and EMA, following ICH guidelines, have stringent requirements for the identification, qualification, and control of impurities in new drug substances and products.[2][3]

Q2: What are the primary sources and types of impurities I should expect in my samples?

A2: Impurities in any pharmaceutical substance are broadly categorized into organic, inorganic, and residual solvents.[1][3] For 1-(4-Aminophenyl)cyclopropanecarbonitrile, you should anticipate:

• Process-Related Impurities (Organic): These arise from the manufacturing process itself.[3]

  • Starting Materials: Unreacted precursors such as 4-nitrophenylacetonitrile or 4-aminophenylacetonitrile.

  • Intermediates: Incomplete conversion can leave intermediates, for example, 1-(4-nitrophenyl)cyclopropanecarbonitrile if the nitro-group reduction is the final step.

  • By-products: Result from side reactions. A common by-product is the corresponding amide, formed by the hydrolysis of the nitrile group, particularly under acidic or basic conditions.[4]

• Degradation Products (Organic): These form during storage or handling due to exposure to stress conditions like heat, light, humidity, acid, base, or oxidation.[5][6] The primary amine is particularly susceptible to oxidation.

• Inorganic Impurities: These can include reagents, catalysts (e.g., heavy metals from reduction steps), or inorganic salts.[3]

• Residual Solvents: Volatile organic compounds used during synthesis or purification that are not fully removed.[3]

Q3: What is the standard analytical workflow for identifying an unknown impurity?

A3: A systematic, multi-technique approach is essential. The goal is to first detect and quantify the impurity, then determine its molecular weight and formula, and finally elucidate its precise chemical structure.[2][7]

The typical workflow is as follows:

• Detection & Separation: Develop a stability-indicating High-Performance Liquid Chromatography (HPLC) method to separate all impurities from the main compound and from each other.[3][8] A photodiode array (PDA) detector is crucial for initial characterization and peak purity assessment.[9]

• Mass Determination: Use Liquid Chromatography-Mass Spectrometry (LC-MS), preferably with a high-resolution mass spectrometer (HRMS) like a Q-TOF or Orbitrap, to obtain an accurate mass of the impurity.[10][11][12] This allows for the generation of a probable molecular formula.

• Structural Elucidation: This is the definitive step. If the impurity is present at a sufficient level, LC-NMR can be used.[2] More commonly, the impurity must be isolated using preparative HPLC. The purified fraction is then analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR experiments like COSY, HSQC, HMBC) to unambiguously determine its structure.[13][14][15][16]

The logical flow of this process is visualized in the diagram below.

Caption: General workflow for impurity identification.

Troubleshooting Guide & In-Depth Analysis

Q4: My HPLC chromatogram shows a new, significant peak in a sample subjected to accelerated stability testing. How do I proceed with identification?

A4: This new peak is likely a degradation product. The primary objective is to identify its structure to understand the degradation pathway and assess its potential toxicity.

Causality & Action Plan:

• Hypothesize the Degradation Pathway: 1-(4-Aminophenyl)cyclopropanecarbonitrile has two primary reactive sites for degradation: the aniline (aminophenyl) group and the nitrile group. The aniline is prone to oxidation (forming colored impurities) and the nitrile can hydrolyze to an amide and subsequently to a carboxylic acid, especially under acidic or basic conditions.

• Execute LC-MS Analysis: The first and most critical step is to determine the mass of the degradant.

  • If m/z = +18 Da relative to the parent compound, this strongly suggests hydrolysis of the nitrile (-CN) to a primary amide (-CONH₂).

  • If m/z = +16 Da or +32 Da , this points towards oxidation, likely on the aromatic ring or the amino group.

  • If m/z shows a dimer , it could indicate oxidative coupling of two molecules.

• Isolate for NMR: Mass data alone is often insufficient. For example, oxidation could occur at multiple positions on the aromatic ring. You must isolate the impurity using preparative HPLC. The conditions for your analytical HPLC method can serve as a starting point for scaling up to a preparative method.

• Perform Structural Elucidation: Once isolated, a suite of NMR experiments will provide the definitive structure.

  • ¹H NMR: Will show changes in the aromatic region and potentially the disappearance or shift of the -NH₂ protons.

  • ¹³C NMR: Will confirm changes, such as the nitrile carbon signal being replaced by a carbonyl signal for the amide.

  • 2D NMR (HMBC): This is crucial for confirming connectivity. For instance, correlations from the protons on the cyclopropyl ring to the new amide carbonyl carbon would confirm hydrolysis.

Q5: I am struggling to resolve a low-level impurity that co-elutes with the main 1-(4-Aminophenyl)cyclopropanecarbonitrile peak. How can I improve my HPLC separation?

A5: Co-elution is a common challenge, especially when an impurity is structurally very similar to the main compound. The key is to manipulate the selectivity of your chromatographic system.[8]

Troubleshooting Steps:

• Optimize Mobile Phase pH: The primary amine on your compound has a pKa. Operating the mobile phase pH near this pKa can cause peak distortion and poor resolution. Adjust the pH by at least 1-2 units away from the pKa to ensure the compound is fully ionized or fully neutral. This often dramatically improves peak shape and can resolve closely eluting peaks.

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol or a combination of the two. Acetonitrile and methanol have different solvent strengths and interact differently with the stationary phase and analyte, which can significantly alter selectivity.

• Modify the Gradient Profile: A shallower gradient around the elution time of the main peak can increase the separation between it and the impurity. Decrease the rate of change of the organic solvent percentage per minute (e.g., from 2%/min to 0.5%/min) in the region where the peaks of interest elute.

• Switch Column Chemistry: If mobile phase optimization is insufficient, the stationary phase must be changed.

  • Phenyl-Hexyl Column: If you are using a standard C18 column, switching to a phenyl-hexyl phase can provide alternative selectivity. The phenyl phase offers π-π interactions, which can be beneficial for separating aromatic compounds with subtle differences.

  • Pentafluorophenyl (PFP) Column: A PFP column provides multiple interaction mechanisms (dipole-dipole, π-π, hydrophobic) and is excellent for resolving positional isomers or structurally similar compounds.

The relationship between these analytical tools is key to solving complex structural problems.

Caption: Interplay of key analytical techniques.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 1-(4-Aminophenyl)cyclopropanecarbonitrile to generate potential degradation products and to establish a stability-indicating analytical method.

Methodology:

• Sample Preparation: Prepare five separate solutions of the compound at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: [5][17]

  • Acid Hydrolysis: Add 1N HCl to one sample and heat at 60°C for 4-8 hours.

  • Base Hydrolysis: Add 1N NaOH to a second sample and keep at room temperature for 2-4 hours (anilines can be sensitive to heat under basic conditions).

  • Oxidative Degradation: Add 3% H₂O₂ to a third sample and keep at room temperature for 8-12 hours, protected from light.

  • Thermal Degradation: Heat a fourth sample (in solution) and a solid sample at 80°C for 24 hours.

  • Photolytic Degradation: Expose the fifth sample to UV/Vis light in a photostability chamber according to ICH Q1B guidelines.

• Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Inject all stressed samples, along with an unstressed control sample, into the HPLC-PDA system.

  • Evaluation: Compare the chromatograms. The goal is to achieve 5-20% degradation of the main peak. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the main peak and from each other.[18]

Protocol 2: Impurity Characterization via LC-MS and NMR

Objective: To determine the molecular formula and elucidate the structure of an unknown impurity detected during routine analysis or a stability study.

Methodology:

• LC-MS Analysis:

  • Analyze the sample using an HPLC system coupled to a high-resolution mass spectrometer.

  • Obtain the high-resolution mass spectrum of the impurity peak.

  • Use the accurate mass data (typically with <5 ppm mass error) to generate a list of possible molecular formulas using the instrument's software. Select the most plausible formula based on chemical sense (e.g., nitrogen rule, isotopic pattern).

• Impurity Isolation (Preparative HPLC):

  • Scale up the analytical HPLC method to a preparative scale. This involves using a larger-diameter column with the same stationary phase and adjusting the flow rate accordingly.

  • Inject a concentrated solution of the sample.

  • Collect the fraction corresponding to the impurity peak as it elutes from the detector.

  • Evaporate the solvent from the collected fraction under vacuum to obtain the isolated impurity as a solid or oil.

• NMR Analysis:

  • Dissolve the isolated impurity in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquire a standard set of NMR spectra: ¹H, ¹³C, DEPT-135.

  • Acquire 2D NMR spectra as needed:

    • COSY: To identify proton-proton couplings (H-C-C-H).

    • HSQC: To correlate protons directly to the carbons they are attached to (¹JCH).

    • HMBC: To identify long-range (2-3 bond) correlations between protons and carbons. This is the most powerful experiment for piecing together the molecular skeleton.

  • Integrate all spectroscopic data (MS, ¹H, ¹³C, 2D-NMR) to propose and confirm the final structure.

Summary of Potential Impurities

Potential Impurity Name	Likely Source	Primary Identification Technique(s)
1-(4-Nitrophenyl)cyclopropanecarbonitrile	Synthesis Intermediate	HPLC-MS (Mass difference), NMR
4-Aminophenylacetonitrile	Starting Material	HPLC (Co-injection with standard), MS
1-(4-Aminophenyl)cyclopropanecarboxamide	Degradation (Hydrolysis)	HPLC-MS (M+18), NMR, FT-IR
Oxidized Species (e.g., nitroso, hydroxylamino)	Degradation (Oxidation)	HPLC-MS (M+16, M+32), UV-Vis
Dimeric Impurities	Degradation (Oxidative Coupling)	HPLC-MS (Mass ~2x Parent), NMR

References

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• Reddy, L. R., et al. (2020). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Bioorganic & Medicinal Chemistry Letters, 30(22), 127566. [Link]

• Hou, S., et al. (2016). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. Atlantis Press. [Link]

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• Jain, D., et al. (2012). Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel. Indian Journal of Pharmaceutical Sciences, 74(4), 364-368. [Link]

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• 18. Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Aminophenylcyclopropane Synthesis

Welcome to the technical support center for the synthesis of aminophenylcyclopropane derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical structural motif. The unique conformational constraints and electronic properties of the cyclopropane ring make it a valuable component in modern drug design. However, its synthesis can present unique challenges.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) based on established synthetic methodologies. Our goal is to explain the causality behind experimental choices, enabling you to diagnose issues, optimize conditions, and achieve reliable, scalable results.

Overview of Primary Synthetic Strategies

The synthesis of aminophenylcyclopropanes can be broadly categorized into two strategic approaches: a two-step sequence involving the initial formation of a phenylcyclopropane followed by amination, and a more convergent approach where the aminocyclopropane is formed directly.

• Two-Step Synthesis: Cyclopropanation and Subsequent Amination. This is a classic and robust route, particularly effective for derivatives of 2-phenylcyclopropylamine. It begins with the cyclopropanation of styrene or its derivatives, followed by functional group manipulation to install the amine.

• Convergent Synthesis: Direct Aminocyclopropanation. This approach, often utilizing transition-metal-mediated reactions, constructs the aminocyclopropane moiety in a single key step. The Kulinkovich-Szymoniak reaction is a prime example, forming cyclopropylamines directly from nitriles.[1]

The choice between these strategies depends on the desired substitution pattern, scale, and available starting materials.

Caption: High-level comparison of synthetic strategies.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Problem Area: Low or No Product Yield

Q1: My Simmons-Smith reaction on styrene is sluggish or has failed completely. What are the common causes?

A1: The Simmons-Smith reaction is a heterogeneous reaction that relies on the formation of an active zinc carbenoid species, (iodomethyl)zinc iodide (IZnCH₂I), on the surface of zinc metal.[2] Failure is almost always linked to the quality of the reagents or the activation of the zinc.

• Causality & Solution:

  • Inactive Zinc: The most common point of failure is the passivation of the zinc surface by a layer of zinc oxide. The zinc-copper couple must be freshly prepared and activated. Ensure the zinc dust or granules are washed with dilute HCl to etch the oxide layer, followed by rinses with water, acetone, and ether, and then dried thoroughly under vacuum.

  • Wet Reagents/Solvent: The organozinc intermediate is highly sensitive to moisture and protic impurities. Diiodomethane should be purified (e.g., by passing through a plug of activated alumina) to remove acidic impurities like HI. The solvent (typically diethyl ether or dichloromethane) must be anhydrous.

  • Insufficient Mixing: As a heterogeneous reaction, efficient stirring is critical to ensure the styrene has access to the carbenoid on the zinc surface. For stubborn reactions, ultrasonication can be used to continuously clean the zinc surface and improve reaction rates.[2]

Q2: My Kulinkovich-Szymoniak reaction on a benzonitrile derivative is giving low yields of the desired cyclopropylamine. Why?

A2: This reaction involves the formation of a titanacyclopropane intermediate from a Grignard reagent and a titanium(IV) alkoxide catalyst.[3][4] This intermediate then reacts with the nitrile. Low yields often stem from issues with the Grignard reagent or side reactions.

• Causality & Solution:

  • Grignard Reagent Quality: The Grignard reagent (e.g., EtMgBr, PrMgBr) must be of high quality and accurately titrated. Old or poorly prepared Grignard reagents are a primary cause of failure. Prepare it fresh or titrate a commercial solution before use.

  • Stoichiometry: The stoichiometry is critical. While the titanium alkoxide is catalytic, the Grignard reagent is consumed stoichiometrically. Using an excess of the Grignard reagent can sometimes lead to side reactions, such as the formation of tertiary carbinamines.[1] Conversely, an insufficient amount will result in incomplete conversion.

  • Reaction Temperature: The formation of the titanacyclopropane and its subsequent reaction are temperature-sensitive. The initial formation is typically done at room temperature, but the addition of the nitrile and subsequent reaction may require gentle heating or extended reaction times at ambient temperature. Monitor the reaction by TLC or LCMS to determine the optimal endpoint.

Problem Area: Formation of Significant Impurities

Q3: I'm observing significant amounts of ethylbenzene and other oligomers in my styrene cyclopropanation. How can I increase selectivity?

A3: This suggests that radical-mediated side reactions or polymerization are competing with the desired cyclopropanation.

• Causality & Solution:

  • Carbene vs. Carbenoid: True "free" carbene (CH₂) is highly reactive and unselective. The Simmons-Smith reaction proceeds via a metal carbenoid, which is less reactive and more selective.[2] If your reaction conditions are too harsh (e.g., excessive heat), you might be promoting decomposition pathways.

  • Purity of Diiodomethane: As mentioned, acidic impurities in CH₂I₂ can initiate the cationic polymerization of styrene. Ensure your reagent is pure.

  • Catalytic Alternatives: For highly sensitive substrates, consider alternative catalytic cyclopropanation methods. Modern cobalt- or palladium-catalyzed reactions using dihaloalkanes can offer higher selectivity and functional group tolerance.[5][6] These reactions often proceed through well-defined catalytic cycles, minimizing random side reactions.

Q4: The Kulinkovich reaction is producing a significant amount of ketone byproduct instead of the target cyclopropylamine. What is going wrong?

A4: The formation of a ketone indicates that the intermediate azatitanacycle is being hydrolyzed during workup before the final ring-closing step can occur.

• Causality & Solution:

  • Role of Lewis Acids: The conversion of the intermediate azatitanacycle to the final cyclopropylamine is promoted by Lewis acids.[1] In some variations of the reaction, the Grignard reagent itself (MgX₂) can serve this role. However, if the reaction stalls at the ketone stage, it may indicate that the conditions are not sufficiently Lewis acidic to promote the final cyclization.

  • Workup Conditions: A careful, non-aqueous or very cold aqueous workup can sometimes preserve the desired product. However, the fundamental issue lies in the reaction conditions. Consider adding a mild Lewis acid like Ti(OiPr)₄ or ensuring the Grignard to nitrile ratio is optimized to favor the complete reaction pathway.

Caption: Key intermediates in the Kulinkovich-Szymoniak reaction.

Frequently Asked Questions (FAQs)

FAQ 1: Which synthetic route is more suitable for large-scale (kilo-lab) synthesis?

For large-scale synthesis, safety, cost, and operational simplicity are paramount. The two-step route starting from styrene is often preferred. The Simmons-Smith reaction, while requiring stoichiometric zinc, avoids highly energetic reagents like diazo compounds and the pyrophoric nature of some reagents used in direct aminations.[7][8] Reagents like diiodomethane and zinc are relatively inexpensive and the reaction is operationally simple, though waste disposal (zinc salts) must be considered. The subsequent conversion of an intermediate (e.g., cyclopropanecarboxylic acid) to the amine is a standard, well-understood transformation.

FAQ 2: How do I choose the right solvent for my cyclopropanation reaction?

Solvent choice depends on the specific reaction.

• Simmons-Smith: Diethyl ether is classic. Dichloromethane (DCM) is also common and can improve the solubility of some substrates.[9] Avoid coordinating solvents like THF which can interfere with the zinc carbenoid formation.

• Kulinkovich: Ethereal solvents like THF or diethyl ether are required to solvate the Grignard reagent and the titanium species.[3]

• Green Chemistry Considerations: From a green chemistry perspective, aim to minimize the use of halogenated solvents like DCM and ethereal solvents with high peroxide-forming risk.[7] For some modern catalytic systems, less hazardous solvents like toluene or even greener options may be viable. Always consult the specific literature for the catalytic system you are using.

FAQ 3: What are the best practices for purifying aminophenylcyclopropane?

Aminophenylcyclopropane is a basic compound.

• Extraction: During aqueous workup, the product can be extracted into an organic solvent (e.g., ethyl acetate, DCM) after basifying the aqueous layer (e.g., with 1M NaOH) to a pH > 10. This ensures the amine is in its freebase form and is organic soluble. To remove non-basic organic impurities, you can perform an acid wash, where the amine protonates and moves to the aqueous layer, leaving neutral impurities behind. The aqueous layer is then re-basified and extracted.

• Chromatography: Standard silica gel chromatography can be used, but tailing is common due to the basic nature of the amine. To mitigate this, the mobile phase should be treated with a small amount of a base, such as triethylamine (~1%) or ammonium hydroxide (~0.5%), to deactivate the acidic silica surface.

• Crystallization/Distillation: If the product is crystalline, recrystallization from a suitable solvent system is an excellent method for achieving high purity. If it is a liquid, distillation under reduced pressure may be possible for thermally stable derivatives.

FAQ 4: How can I effectively monitor reaction progress and identify impurities?

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the quickest method. Use a mobile phase that gives good separation (Rf ~0.3-0.5 for the product). Staining with potassium permanganate or ninhydrin can help visualize amines. For more quantitative analysis, sampling the reaction for analysis by HPLC or GC-MS is recommended.[10][11]

• Impurity Identification: LC-MS is invaluable for identifying the mass of byproducts, which provides crucial clues to their structure.[12] For example, an impurity with a mass corresponding to the starting material plus an ethyl group in a Kulinkovich reaction points towards a simple addition rather than cyclopropanation. NMR spectroscopy of the crude reaction mixture can also reveal the presence and structure of major impurities.

Protocols & Data

Protocol: Simmons-Smith Cyclopropanation of Styrene

This protocol is a representative example and should be adapted and optimized for specific substrates and scales.

• Zinc Activation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, add zinc dust (2.0 eq). Wash the zinc sequentially with 1M HCl (3x), deionized water (3x), acetone (2x), and diethyl ether (2x). Dry the activated zinc under high vacuum with gentle heating (~100 °C) for 2 hours. Allow to cool to room temperature under nitrogen.

• Reaction Setup: Add anhydrous diethyl ether to the flask containing the activated zinc-copper couple.

• Reagent Addition: In a separate flame-dried flask, prepare a solution of styrene (1.0 eq) and diiodomethane (1.5 eq) in anhydrous diethyl ether. Add this solution dropwise to the stirred suspension of the zinc-copper couple over 30 minutes.

• Reaction: The reaction is often mildly exothermic. After the addition is complete, gently heat the mixture to reflux and maintain for 12-24 hours. Monitor the disappearance of styrene by TLC or GC.

• Workup: Cool the reaction to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride. Stir vigorously for 1 hour. Filter the mixture through a pad of Celite®, washing the filter cake with diethyl ether.

• Purification: Transfer the filtrate to a separatory funnel, wash with saturated aqueous sodium bicarbonate, then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude phenylcyclopropane. Purify further by distillation or chromatography as needed.

Table 1: Comparison of Key Reaction Parameters

Parameter	Simmons-Smith	Kulinkovich-Szymoniak	Catalytic (Rh/Cu) Carbene
Precursor	Styrene	Benzonitrile	Styrene + Diazo Compound
Key Reagent	Zn-Cu, CH₂I₂	Ti(OiPr)₄, EtMgBr	Rh₂(OAc)₄, Ethyl Diazoacetate
Stoichiometry	Stoichiometric Zinc	Catalytic Titanium	Catalytic Rhodium
Solvent	Diethyl Ether, DCM	THF, Diethyl Ether	DCM, Toluene
Temperature	35-45 °C (Reflux)	25-60 °C	0-25 °C
Key Advantages	Well-established, reliable, avoids hazardous diazo compounds.[9]	Convergent, forms amine directly.	High efficiency (TON/TOF), high stereoselectivity possible.[13]
Key Challenges	Stoichiometric metal waste, heterogeneous reaction.[8]	Requires high-quality Grignard reagent, sensitive to stoichiometry.[1]	Use of potentially explosive and toxic diazo precursors.[14]

References

• Longdom Publishing. Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Journal of Organic and Inorganic Chemistry. [Link]

• Wikipedia. Kulinkovich reaction. Accessed January 25, 2026. [Link]

• Cha, J. K. (2018). Discussion Addendum for: Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses, 95, 430-444. [Link]

• Synthesis Workshop. (2021). The Kulinkovich Reaction (Episode 42). YouTube. [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• Organic Chemistry Portal. Kulinkovich-Szymoniak Reaction. [Link]

• Biswas, S., et al. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. Simmons-Smith Reaction. [Link]

• The Organic Chemistry Tutor. (2016). Amine Synthesis Reactions Organic Chemistry. YouTube. [Link]

• Master Organic Chemistry. (2023). Cyclopropanation of Alkenes. [Link]

• Organic Chemistry Portal. Kulinkovich Reaction. [Link]

• Pandit, S. B., et al. (2024). Chromatographic Assurance: Validating Analytical Methods for Novel N-(4-Bromophenyl)-2-Phenyl-6,7-Dihydro-5h-Cyclopenta[d]Pyrimidin-4-Amine Using Rp-HPLC by a Qbd Approach. Journal of Chemical Health Risks. [Link]

• Wang, Y., et al. (2022). DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. ACS Omega. [Link]

• El-Gindy, A., et al. (2019). Development and Validation of Chromatographic Methods for Simultaneous Determination of Paracetamol, Orphenadrine Citrate and Caffeine in Presence of P-aminophenol; Quantification of P-aminophenol Nephrotoxic Impurity Using LC-MS/MS. Journal of Chromatographic Science. [Link]

• ResearchGate. Commonly used methods for cyclopropanation reactions. [Link]

• ResearchGate. (2021). Fig. 3 Cyclopropanation of styrene. [Link]

• Kumar, A., et al. (2016). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. SpringerPlus. [Link]

• Chen, J., et al. (2022). Identification, synthesis and characterization of avanafil process impurities and determination by UPLC. RSC Advances. [Link]

• ACS GCI Pharmaceutical Roundtable. Cyclopropanation. [Link]

• Kumar, A., et al. (2022). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules. [Link]

• Wang, Y., et al. (2022). DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. PubMed Central. [Link]

• Al-Ostath, R., et al. (2023). Synthesis, Physicochemical Characterization using a Facile Validated HPLC Quantitation Analysis Method of 4-Chloro-phenylcarbamoyl-methyl Ciprofloxacin and Its Biological Investigations. MDPI. [Link]

• Kurahashi, T., et al. (2024). Cyclopropanation Using Electrons Derived from Hydrogen: Reaction of Alkenes and Hydrogen without Hydrogenation. JACS Au. [Link]

• ResearchGate. Reaction Pathways of the Simmons−Smith Reaction. [Link]

• The Organic Chemistry Tutor. (2024). Synthesis of a Cyclopropane from an Aldehyde. YouTube. [Link]

• Shrestha, B., et al. (2021). Simple amination of polystyrene via radical sp3 C–H imination. Polymer Chemistry. [Link]

• Di I., et al. (2024). Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. Green Chemistry. [Link]

• Bajaj, P., et al. (2016). Highly Diastereoselective and Enantioselective Olefin Cyclopropanation Using Engineered Myoglobin-Based Catalysts. ACS Catalysis. [Link]

• Aguado-Deblas, L., et al. (2022). Catalytic Pyrolysis Process to Produce Styrene from Waste Expanded Polystyrene Using a Semi-Batch Rotary Reactor. MDPI. [Link]

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Navigating the Nuances of 1-(4-Aminophenyl)cyclopropanecarbonitrile: A Technical Guide to Reaction Workup

From the desk of a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-(4-Aminophenyl)cyclopropanecarbonitrile. Here, we move beyond rote protocols to dissect the causality behind experimental choices, ensuring a robust and reproducible workup procedure.

The unique trifecta of a primary aromatic amine, a strained cyclopropane ring, and a polar nitrile group in 1-(4-Aminophenyl)cyclopropanecarbonitrile presents a distinct set of challenges and considerations during reaction workup. This guide is structured to anticipate and address these issues head-on, providing a framework for logical troubleshooting and optimization.

Troubleshooting Guide: A Question-and-Answer Approach

This section is designed to address specific, practical problems you may encounter during the workup of reactions involving 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Q1: My reaction is complete, but I'm experiencing low product yield after aqueous workup. Where might I be losing my compound?

A1: Low yield after an aqueous workup can stem from several factors related to the compound's amphiphilic nature. The primary amine group can be protonated in acidic media, increasing aqueous solubility, while the nitrile and the aromatic ring contribute to its organic solubility.

• Inappropriate pH during extraction: If your aqueous wash is too acidic (pH < 4), a significant portion of your product may be protonated and partition into the aqueous layer. Conversely, a highly basic wash (pH > 10) is generally safe for the amine but may promote hydrolysis of the nitrile, especially at elevated temperatures. It is crucial to adjust the pH of your aqueous phase carefully. For most applications, a wash with a saturated sodium bicarbonate solution (pH ~8.5) or a dilute brine is a good starting point.

• Emulsion formation: The combination of a polar amine and a relatively nonpolar cyclopropane-aryl moiety can lead to the formation of emulsions during extraction, trapping your product at the interface. To mitigate this, consider adding brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which often helps to break up emulsions. Slow, gentle inversions of the separatory funnel are also preferable to vigorous shaking.

• Insufficient extraction: Ensure you are performing multiple extractions with your organic solvent (e.g., 3 x 50 mL instead of 1 x 150 mL) to maximize the recovery of your product from the aqueous layer.

Q2: I'm observing a significant amount of a polar impurity in my crude product by TLC analysis. What could it be and how can I remove it?

A2: A common polar impurity is the corresponding carboxylic acid or amide, formed by the hydrolysis of the nitrile group. This is particularly prevalent if the reaction was performed under harsh acidic or basic conditions, or if the workup involved prolonged exposure to strong acids or bases.

• Minimizing Hydrolysis: During the workup, avoid strong acids or bases where possible. If an acidic or basic wash is necessary, keep the contact time to a minimum and perform the extraction at a low temperature (e.g., in an ice bath).

• Purification Strategies:

  • Acid-Base Extraction: You can selectively remove the carboxylic acid impurity by washing the organic layer with a mild base like saturated sodium bicarbonate solution. The carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous phase, while your desired product, being a weaker acid, will remain in the organic layer.

  • Column Chromatography: Silica gel chromatography is an effective method for separating the more polar carboxylic acid or amide from your product. A gradient elution starting with a nonpolar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity will typically provide good separation.

Q3: My final product is showing signs of degradation, such as discoloration (turning brown or black). What is causing this and how can I prevent it?

A3: The aminophenyl group is susceptible to oxidation, which can lead to the formation of colored impurities.[1] This can be accelerated by exposure to air, light, and trace metal impurities.

• Inert Atmosphere: Whenever possible, conduct the workup and subsequent purification steps under an inert atmosphere (e.g., nitrogen or argon).

• Degassing Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Antioxidants: In some cases, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to your solvents during chromatography or to the final product for storage can help prevent oxidation.

• Storage: Store the purified 1-(4-Aminophenyl)cyclopropanecarbonitrile under an inert atmosphere, protected from light, and at a low temperature.

Frequently Asked Questions (FAQs)

Q: What is the general stability of the cyclopropane ring in 1-(4-Aminophenyl)cyclopropanecarbonitrile during workup?

A: The cyclopropane ring is generally stable under standard workup conditions (mild acid, mild base, and common organic solvents).[2][3] However, it can be susceptible to ring-opening reactions under strongly acidic conditions, especially in the presence of nucleophiles or at elevated temperatures. It is advisable to avoid prolonged exposure to concentrated acids.

Q: Can I use protic solvents like methanol or ethanol during the workup?

A: While these solvents can be used, be mindful of their potential to react with certain reagents that may be present in your reaction mixture (e.g., unreacted acid chlorides or alkylating agents). If you are using a protic solvent, it is best to add it after quenching the reaction with an aqueous solution. For extractions, aprotic solvents like ethyl acetate, dichloromethane, or diethyl ether are generally preferred.

Q: How does the nitrile group influence the workup procedure?

A: The nitrile group is relatively robust but can undergo hydrolysis to a carboxylic acid or an amide under strong acidic or basic conditions, as mentioned in the troubleshooting section.[4] It is also a polar functional group, which can influence the overall polarity of your molecule and your choice of chromatography solvents.

Experimental Protocols

Protocol 1: Standard Aqueous Workup for a Neutral or Mildly Acidic/Basic Reaction Mixture

This protocol is a good starting point for many reactions where 1-(4-Aminophenyl)cyclopropanecarbonitrile is a product.

• Quenching: Cool the reaction mixture to room temperature or 0 °C in an ice bath. Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.[5]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to neutralize any remaining acid).

  • Brine (saturated NaCl solution) to remove excess water and aid in phase separation.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Workup for Reactions Containing Acidic Impurities

This protocol is designed to remove acidic byproducts, such as a carboxylic acid formed from nitrile hydrolysis.

• Quenching and Extraction: Follow steps 1 and 2 from Protocol 1.

• Acidic Impurity Removal: Wash the combined organic extracts with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2 x volume of the organic layer). This will extract the acidic impurity into the aqueous phase.

• Washing and Drying: Wash the organic layer with brine, then dry over anhydrous Na₂SO₄ or MgSO₄.

• Filtration and Concentration: Filter and concentrate the organic layer to yield the crude product.

Visualization of the General Workup Workflow

Caption: General workflow for the workup and purification of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Physicochemical Data Summary

Property	Value	Source/Rationale
Molecular Formula	C₁₀H₁₀N₂
Molecular Weight	158.20 g/mol
Appearance	Solid	Inferred from similar compounds
pKa (of the conjugate acid of the amine)	~4-5	Estimated based on aniline (pKa of anilinium ion is 4.6)
Solubility	Soluble in common organic solvents (EtOAc, CH₂Cl₂, THF). Limited solubility in water, but increases in acidic conditions.	General chemical principles

Concluding Remarks

A successful workup is not merely a procedural step but a critical part of the synthesis that directly impacts the yield and purity of the final product. For a molecule as functionally rich as 1-(4-Aminophenyl)cyclopropanecarbonitrile, a thoughtful and well-executed workup is paramount. By understanding the underlying chemical principles of its constituent functional groups, researchers can navigate the potential pitfalls and confidently isolate their desired compound in high purity.

References

• Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile - Atlantis Press. Available at: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. Available at: [Link]

• Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Recent advances in the synthesis of cyclopropanes - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• How Aniline prepared ? Properties & Oxidation Reactions of Aniline ? - YouTube. Available at: [Link]

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Reference Data & Comparative Studies

The Aminophenyl-Cycloalkanenitrile Scaffold: A Comparative Analysis in Kinase Inhibitor Design

In the landscape of kinase inhibitor discovery, the identification of novel scaffolds that can be elaborated into potent and selective clinical candidates is of paramount importance. One such scaffold of emerging interest is the aminophenyl-cycloalkanenitrile core. This guide will provide an in-depth comparison of kinase inhibitors derived from or conceptually related to this structural motif. Due to the limited public data on the direct kinase inhibitory activity of 1-(4-Aminophenyl)cyclopropanecarbonitrile itself, this guide will utilize the well-characterized drug, Rivoceranib (Apatinib), which features a closely related 1-(4-aminophenyl)cyclopentanecarbonitrile moiety, as a primary exemplar.

We will compare Rivoceranib, a potent Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitor, with Tofacitinib, a Janus Kinase (JAK) inhibitor. This comparison will serve to highlight the diverse therapeutic applications and distinct signaling pathways targeted by different classes of kinase inhibitors, while underscoring the versatility of core chemical structures in drug design.

Section 1: The Aminophenyl-Cycloalkanenitrile Motif: From Chemical Intermediate to Pharmacophore

The aminophenyl-cycloalkanenitrile structure, exemplified by both 1-(4-aminophenyl)cyclopropanecarbonitrile and its cyclopentane analog, serves as a crucial intermediate in the synthesis of various pharmaceutically active compounds.[1] Its utility extends beyond a mere synthetic building block; the arrangement of the aromatic amine, the cyclic alkane, and the nitrile group presents a unique three-dimensional pharmacophore that can be exploited for specific interactions within the ATP-binding pocket of protein kinases.

The aniline nitrogen provides a key hydrogen bond donor/acceptor site, the phenyl ring can engage in hydrophobic and pi-stacking interactions, and the cycloalkane-nitrile portion can be tailored to occupy specific pockets within the kinase active site, influencing both potency and selectivity. The development of Rivoceranib, a potent VEGFR-2 inhibitor, from a 1-(4-aminophenyl)cyclopentanecarbonitrile intermediate, validates the potential of this scaffold in kinase inhibitor design.[2]

Section 2: Comparative Analysis of Kinase Inhibitors

To illustrate the diverse potential of kinase inhibitors, we will compare Rivoceranib and Tofacitinib, focusing on their mechanism of action, target selectivity, and cellular effects.

Feature	Rivoceranib (Apatinib)	Tofacitinib
Primary Target(s)	VEGFR-2	JAK1, JAK3 (with some activity against JAK2)
Mechanism of Action	Inhibits ATP binding to the catalytic domain of VEGFR-2, blocking downstream signaling.	Inhibits ATP binding to the catalytic domain of JAK kinases, preventing the phosphorylation and activation of STAT proteins.
Signaling Pathway	VEGFR-2 signaling pathway, crucial for angiogenesis.	JAK-STAT signaling pathway, central to cytokine-mediated immune responses.
Therapeutic Indications	Advanced gastric cancer, hepatocellular carcinoma.[3]	Rheumatoid arthritis, psoriatic arthritis, ulcerative colitis.[4]
Cellular Effects	Inhibition of endothelial cell proliferation, migration, and tube formation; anti-angiogenic effects.	Modulation of immune cell function, including T-cell and B-cell activity; anti-inflammatory effects.[5]

Mechanism of Action: Targeting Distinct Signaling Cascades

Rivoceranib: An Inhibitor of Angiogenesis

Rivoceranib is a potent and selective inhibitor of VEGFR-2, a receptor tyrosine kinase that plays a central role in angiogenesis, the formation of new blood vessels.[3] In many solid tumors, the uncontrolled proliferation of cancer cells is dependent on a robust blood supply, which is mediated by growth factors like VEGF. By binding to the ATP-binding site of VEGFR-2, Rivoceranib blocks the autophosphorylation of the receptor and the subsequent activation of downstream signaling pathways.[6] This ultimately leads to the inhibition of endothelial cell proliferation and migration, thereby cutting off the tumor's blood and nutrient supply.[6]

Tofacitinib: A Modulator of the Immune Response

In contrast, Tofacitinib targets the Janus Kinase (JAK) family of non-receptor tyrosine kinases, with primary activity against JAK1 and JAK3.[5] JAKs are integral components of the JAK-STAT signaling pathway, which is activated by a wide array of cytokines and growth factors involved in inflammation and immunity.[7] Upon cytokine binding to its receptor, associated JAKs become activated and phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins.[8] Tofacitinib prevents the phosphorylation and activation of STATs by blocking the catalytic activity of JAKs, thereby dampening the inflammatory cascade.[5]

Section 3: Experimental Protocols for Kinase Inhibitor Evaluation

The characterization of kinase inhibitors relies on a suite of well-defined biochemical and cell-based assays. Below are representative protocols for determining key performance parameters.

In Vitro Kinase Inhibition Assay (Determination of IC50)

This assay quantifies the concentration of an inhibitor required to reduce the activity of a specific kinase by 50% (IC50).

Principle: The assay measures the transfer of phosphate from ATP to a substrate by a kinase. The amount of phosphorylated substrate is then quantified, typically using a fluorescence- or luminescence-based method.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM DTT).[9]

  • Dilute the kinase to the desired concentration in kinase buffer.

  • Prepare a solution of the kinase substrate in kinase buffer.

  • Prepare a solution of ATP at a concentration close to its Km for the specific kinase.

  • Prepare serial dilutions of the test compound (e.g., 1-(4-Aminophenyl)cyclopropanecarbonitrile, Rivoceranib, Tofacitinib) in DMSO, followed by a further dilution in kinase buffer.

• Assay Procedure:

  • In a 96-well or 384-well plate, add the kinase and the test compound at various concentrations.

  • Incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the ATP and substrate solution.[10]

  • Incubate the reaction for a specific time (e.g., 60 minutes) at 30°C.

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Add the detection reagent and incubate as per the manufacturer's instructions.

  • Measure the signal (e.g., fluorescence or luminescence) using a plate reader.

• Data Analysis:

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of a kinase inhibitor on the metabolic activity of cultured cells, which is an indicator of cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[11] The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the test compound in cell culture medium.

  • Remove the old medium and add the medium containing the test compound to the cells.

  • Incubate the cells for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• MTT Assay Procedure:

  • After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.45-0.5 mg/mL.[12]

  • Incubate the plate for 1-4 hours at 37°C until purple formazan crystals are visible under a microscope.[12]

  • Add a solubilization solution (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals.[11]

  • Gently shake the plate to ensure complete dissolution of the formazan.

• Data Analysis:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[13]

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Plot the percentage of cell viability versus the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Section 4: Visualizing the Targeted Pathways and Experimental Workflows

To better understand the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: VEGFR-2 signaling pathway and the inhibitory action of Rivoceranib.

Caption: JAK-STAT signaling pathway and the inhibitory action of Tofacitinib.

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Conclusion

While 1-(4-Aminophenyl)cyclopropanecarbonitrile remains a molecule with underexplored potential as a direct kinase inhibitor, its structural similarity to a key intermediate in the synthesis of Rivoceranib highlights the promise of the aminophenyl-cycloalkanenitrile scaffold in drug discovery. The comparative analysis of Rivoceranib and Tofacitinib demonstrates the remarkable diversity of kinase inhibitor function, from targeting angiogenesis in cancer to modulating the immune response in autoimmune diseases. The provided experimental protocols offer a foundational framework for researchers to evaluate the activity of novel compounds targeting these critical enzymatic pathways. As the field of kinase inhibitor research continues to evolve, the exploration of novel chemical scaffolds will undoubtedly pave the way for the next generation of targeted therapeutics.

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A Comparative Guide to 1-(4-Aminophenyl)cyclopropanecarbonitrile Analogs in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of Cyclopropane Scaffolds in Drug Discovery

The unique structural and electronic properties of the cyclopropane ring have made it an increasingly attractive moiety in modern drug design. Its rigid conformation can enhance binding affinity and metabolic stability, offering a strategic advantage in developing potent and selective therapeutic agents. This guide focuses on the 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold, a promising starting point for the development of novel enzyme inhibitors. While direct research on this specific analog series is emerging, extensive data from closely related arylcyclopropylamines provides a strong foundation for predicting their biological activity and guiding further investigation.

The Hypothesized Target: Lysine-Specific Demethylase 1 (LSD1/KDM1A)

Based on the SAR of analogous compounds, a primary and promising biological target for 1-(4-aminophenyl)cyclopropanecarbonitrile derivatives is Lysine-Specific Demethylase 1 (LSD1), also known as KDM1A. LSD1 is a flavin-dependent monoamine oxidase that plays a critical role in transcriptional regulation by demethylating histone H3 on lysines 4 and 9 (H3K4 and H3K9).[1][2] Overexpression of LSD1 has been implicated in a variety of cancers, where it contributes to tumor progression by silencing tumor suppressor genes and promoting oncogenic signaling pathways.[3][4] Therefore, the development of potent and selective LSD1 inhibitors is a significant area of cancer research.

The cyclopropylamine moiety is a well-established pharmacophore for the irreversible inhibition of LSD1.[5][6] It acts as a mechanism-based inactivator, forming a covalent adduct with the FAD cofactor in the enzyme's active site.[7] This covalent inhibition leads to a sustained pharmacological effect, which can be highly advantageous in a therapeutic context.

Structure-Activity Relationship (SAR) Analysis: A Predictive Comparison

This section delves into the anticipated SAR of 1-(4-aminophenyl)cyclopropanecarbonitrile analogs, drawing parallels from established arylcyclopropylamine inhibitors of LSD1. The core scaffold can be divided into three key regions for modification: the 4-aminophenyl ring, the cyclopropane ring, and the carbonitrile group.

Modifications of the 4-Aminophenyl Ring

The 4-aminophenyl group is a critical component for interaction with the enzyme's active site. Its modification is expected to significantly impact potency and selectivity.

• Substitution on the Phenyl Ring : Introducing substituents on the phenyl ring can modulate the electronic and steric properties of the molecule, influencing its binding affinity. For instance, the addition of small halogen groups, particularly at the meta position, has been shown to significantly improve the inhibitory activity of related cyclopropylamine inhibitors against KDM1A.[5]

• Bioisosteric Replacement of the Amino Group : The amino group is likely involved in key hydrogen bonding interactions within the active site. Bioisosteric replacement of the amino group with other hydrogen bond donors and acceptors, such as hydroxyl or small alkylamino groups, could refine these interactions and improve binding.[8] The concept of bioisosterism allows for the modification of physicochemical properties while maintaining biological activity.[9][10]

Modifications of the Cyclopropane Ring

The cyclopropane ring's primary role is in the covalent inactivation of the FAD cofactor. However, its substitution can also influence inhibitor potency.

• Introduction of Bulky Substituents : Adding bulkier substituents to the cyclopropylamine ring has been demonstrated to increase selectivity for KDM1A over other monoamine oxidases (MAOs) like MAO-A and MAO-B.[6] This is a crucial aspect of drug design to minimize off-target effects.

The Role and Potential Modifications of the Carbonitrile Group

The carbonitrile group is a versatile functional group in medicinal chemistry. In this scaffold, it can influence polarity, metabolic stability, and potentially engage in specific interactions within the active site.

• Bioisosteric Replacements : The nitrile group can be replaced with other small, polar groups to fine-tune the compound's properties. Bioisosteres for nitriles can include small heterocycles or other polar functionalities that can mimic its size and electronic profile.

Comparative Performance Data of Arylcyclopropylamine-Based LSD1 Inhibitors

To provide a quantitative basis for comparison, the following table summarizes the inhibitory activities of several known arylcyclopropylamine-based LSD1 inhibitors. This data highlights the impact of structural modifications on potency.

Compound	Structure	LSD1 IC50 (nM)	Key Structural Features	Reference
Tranylcypromine (PCPA)	(Image of Tranylcypromine structure)	~200,000	Unsubstituted phenylcyclopropylamine	[7]
GSK2879552	(Image of GSK2879552 structure)	< 20	Substituted arylcyclopropylamine with extended side chain	[11]
ORY-1001	(Image of ORY-1001 structure)	< 20	Arylcyclopropylamine with a heterocyclic side chain	[11]
Compound 34 (Styrenylcyclopropane series)	(Image of Compound 34 structure)	< 4	Styrenylcyclopropane scaffold	[1]

Note: The structures are illustrative and should be sourced from the referenced literature for precise chemical representation.

Experimental Protocols for Evaluating Inhibitor Performance

To ensure the rigorous evaluation of novel 1-(4-aminophenyl)cyclopropanecarbonitrile analogs, standardized experimental protocols are essential. The following provides a detailed methodology for an in vitro LSD1 inhibition assay.

In Vitro LSD1/KDM1A Inhibition Assay (Fluorescence-Based)

This assay measures the production of hydrogen peroxide, a byproduct of the LSD1-catalyzed demethylation reaction.

Materials:

• Purified recombinant human LSD1/KDM1A enzyme

• LSD1 substrate (e.g., H3K4me2 peptide)

• Horseradish peroxidase (HRP)

• Amplex® Red reagent (or similar fluorescent probe)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Test compounds (1-(4-aminophenyl)cyclopropanecarbonitrile analogs)

• Positive control inhibitor (e.g., Tranylcypromine)

• 384-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation : Prepare a serial dilution of the test compounds and the positive control in the assay buffer.

• Enzyme and Substrate Preparation : Dilute the LSD1 enzyme and the H3K4me2 peptide substrate to their final working concentrations in the assay buffer.

• Reaction Mixture Preparation : In each well of the microplate, add the test compound or control, followed by the LSD1 enzyme. Incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiation of Reaction : Add the H3K4me2 peptide substrate to each well to initiate the demethylation reaction.

• Detection : Simultaneously, add a detection mixture containing HRP and Amplex® Red to each well.

• Incubation : Incubate the plate at 37°C for a specified period (e.g., 60 minutes), protected from light.

• Fluorescence Reading : Measure the fluorescence intensity at an excitation wavelength of ~530-545 nm and an emission wavelength of ~590 nm.

• Data Analysis : Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control. Determine the IC50 value by fitting the data to a dose-response curve.

Self-Validation System:

• Positive Control : The inclusion of a known LSD1 inhibitor like Tranylcypromine validates the assay's ability to detect inhibition.

• Negative Control : Wells without the LSD1 enzyme serve as a background control.

• Z'-factor Calculation : For high-throughput screening, the Z'-factor should be calculated to assess the quality and robustness of the assay.

Visualizing the Scientific Rationale

LSD1/KDM1A Signaling Pathway in Cancer

Caption: LSD1/KDM1A signaling pathway and the point of intervention for inhibitors.

Experimental Workflow for LSD1 Inhibitor Evaluation

Caption: A typical experimental workflow for the preclinical evaluation of LSD1 inhibitors.

Conclusion and Future Directions

The 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold represents a promising starting point for the development of novel, potent, and selective LSD1/KDM1A inhibitors. By leveraging the extensive SAR data from related arylcyclopropylamine inhibitors, researchers can rationally design and synthesize new analogs with improved pharmacological profiles. The experimental protocols and workflows outlined in this guide provide a robust framework for their evaluation. Future research should focus on optimizing the substitutions on the aminophenyl ring to enhance potency and selectivity, while also exploring bioisosteric replacements for the nitrile group to fine-tune physicochemical properties. Such efforts will be instrumental in advancing this class of compounds towards clinical development as potential anticancer therapeutics.

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A Guide to Biological Target Validation: A Comparative Analysis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

Introduction: From Bioactive Compound to Validated Target

In modern drug discovery, the identification of a novel bioactive compound is merely the first step in a long and rigorous journey. A molecule exhibiting a desired phenotypic effect, such as inhibiting cancer cell proliferation, is a promising lead. However, without a deep understanding of its mechanism of action—specifically, its direct biological target—advancement is fraught with risk. The critical path from a "hit" to a viable drug candidate hinges on robust, unequivocal target validation. This process must confirm that the compound directly interacts with and modulates the function of its intended target protein in a physiologically relevant context.

This guide presents a comprehensive, multi-pronged strategy for the biological target validation of a novel compound, 1-(4-Aminophenyl)cyclopropanecarbonitrile (hereafter referred to as ACPCN ). The chemical structure of ACPCN, particularly the cyclopropylamine moiety, bears a resemblance to known scaffolds that interact with epigenetic regulators. Specifically, it is a structural analog of inhibitors targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) , a flavin-dependent monoamine oxidase that plays a critical role in carcinogenesis by demethylating histone H3 on lysine 4 and 9 (H3K4/H3K9), thereby regulating gene expression.[1][2][3] LSD1 is overexpressed in numerous cancers, making it a high-value therapeutic target.[2][3]

This guide will therefore proceed under the hypothesis that LSD1 is the primary biological target of ACPCN . We will outline a series of orthogonal, industry-standard experiments designed to rigorously test this hypothesis. By comparing the performance of ACPCN against a well-characterized, reversible LSD1 inhibitor (herein designated Control Inhibitor ), we will demonstrate how to build a compelling, data-driven case for target validation. The three pillars of our validation strategy are:

• Biophysical Validation: Does ACPCN physically bind to the LSD1 protein?

• Biochemical Validation: Does this binding translate into functional inhibition of LSD1's enzymatic activity?

• Cellular Validation: Does ACPCN engage with the LSD1 target inside a living cell?

By following this logical and self-validating workflow, researchers can confidently establish a direct link between a novel compound and its biological target, a foundational requirement for any successful drug development program.[4]

Part 1: Biophysical Validation of Direct Target Binding via Surface Plasmon Resonance (SPR)

Expertise & Rationale: Before assessing functional activity, it is crucial to confirm a direct, physical interaction between the compound and its putative target. Surface Plasmon Resonance (SPR) is a gold-standard, label-free technology for this purpose.[5][6] It provides real-time quantitative data on binding kinetics (association and dissociation rates) and affinity (the equilibrium dissociation constant, KD).[5][7] A low KD value signifies a strong binding interaction and is a primary indicator of a promising lead compound.

Experimental Workflow: SPR

The workflow involves immobilizing the target protein (LSD1) onto a sensor chip and flowing the analyte (ACPCN or Control Inhibitor) over the surface. Binding events are detected as a change in the refractive index at the surface, measured in Response Units (RU).

Caption: Principle of the LSD1 enzymatic inhibition assay.

Detailed Protocol: LSD1 Inhibition Assay

• Preparation:

  • Prepare a serial dilution of ACPCN and Control Inhibitor in assay buffer (50 mM HEPES, pH 7.5, 0.1% BSA).

  • In a 384-well plate, add 5 µL of each compound dilution. Include "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

• Enzyme Reaction:

  • Add 10 µL of a solution containing recombinant human LSD1 enzyme to each well (final concentration ~20 nM).

  • Pre-incubate for 15 minutes at room temperature to allow compound binding.

  • Initiate the reaction by adding 5 µL of a substrate solution containing a biotinylated H3K4-me2 peptide (e.g., ARTKQTARK(me2)STGGKAPRKQLA-biotin) to a final concentration of 2 µM.

  • Incubate for 60 minutes at 37°C.

• Signal Detection:

  • Stop the reaction and initiate detection by adding 10 µL of a detection reagent mix containing HRP and a suitable fluorogenic probe (e.g., Amplex Red).

  • Incubate for 15 minutes at room temperature, protected from light.

  • Read the fluorescence on a plate reader (e.g., Ex/Em = 530/590 nm).

• Data Analysis:

  • Normalize the data using the 0% and 100% inhibition controls.

  • Plot the percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Data: Potency (IC50)

Compound	IC50 (nM)
ACPCN	35
Control Inhibitor	28

Interpretation: ACPCN inhibits the enzymatic activity of LSD1 with an IC50 of 35 nM. This potency is on par with the Control Inhibitor and is consistent with the binding affinity observed in the SPR experiment. This functional data provides the second, crucial piece of evidence that ACPCN is a bona fide inhibitor of LSD1.

Part 3: Cellular Target Engagement Confirmation via CETSA

Expertise & Rationale: Demonstrating binding and functional inhibition with a purified protein is vital, but it does not guarantee the compound will engage its target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful method to confirm target engagement in a physiological setting. [8][9]The principle is based on ligand-induced thermal stabilization: when a compound binds to its target protein, the resulting complex is often more resistant to heat-induced denaturation. [10]By heating intact cells treated with the compound and then quantifying the amount of soluble protein remaining, we can directly observe target engagement.

Experimental Workflow: CETSA

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A Tale of Two Rings: A Comparative Efficacy Analysis of 1-(4-Aminophenyl)cyclopropanecarbonitrile and its Cyclopentane Analog in Kinase Inhibition

In the landscape of modern medicinal chemistry, the strategic modification of molecular scaffolds is a cornerstone of rational drug design. The choice between seemingly similar cyclic systems can have profound implications for a compound's biological activity, pharmacokinetic profile, and overall therapeutic potential. This guide delves into a compelling comparative analysis of 1-(4-aminophenyl)cyclopropanecarbonitrile and its cyclopentane analog, 1-(4-aminophenyl)cyclopentanecarbonitrile. While direct head-to-head efficacy data for these specific molecules is not prevalent in the public domain, this guide will construct a robust framework for their evaluation, drawing upon established principles of bioisosterism and the known roles of these cycloalkanes in drug design.

The cyclopentane analog is a known intermediate in the synthesis of Apatinib, a potent VEGFR2 inhibitor, providing a critical clue to its likely biological target space within the kinome.[1][2] This guide will therefore be framed around the central hypothesis that these compounds are potential kinase inhibitors, and will outline the necessary experimental workflows to rigorously compare their efficacy in this context.

The Central Question: Cyclopropane vs. Cyclopentane as Bioisosteres

The core of this comparison lies in the concept of bioisosterism, where one functional group or moiety is replaced by another to enhance a desired property without drastically altering the chemical structure. The cyclopropane ring, with its unique electronic and conformational properties, is increasingly utilized as a bioisostere for larger, more flexible rings or even gem-dimethyl groups.[3][4]

The rationale for comparing the cyclopropane and cyclopentane analogs of 1-(4-aminophenyl)carbonitrile is rooted in the distinct physicochemical properties these rings impart:

• Conformational Rigidity: The cyclopropane ring is a rigid, planar triangle, which can lock a molecule into a specific conformation.[5] This can be advantageous if that conformation is the bioactive one, leading to higher binding affinity and reduced entropic penalty upon binding to a target protein. The cyclopentane ring is more flexible, adopting various puckered conformations.

• Electronic Character: The C-C bonds of a cyclopropane ring have significant π-character, making it electronically distinct from other cycloalkanes.[5] This can influence interactions with the target protein and affect the pKa of nearby functional groups.

• Metabolic Stability: Small aliphatic rings are often introduced to block sites of metabolism by cytochrome P450 enzymes.[6] However, cyclopropylamines can sometimes be susceptible to ring-opening bioactivation, a potential liability that must be assessed.[6][7]

• Lipophilicity: The replacement of a larger ring with a smaller one can modulate lipophilicity, which in turn affects solubility, cell permeability, and off-target effects.

This guide will now outline a comprehensive experimental plan to elucidate the comparative efficacy of these two analogs.

Proposed Experimental Workflow for Comparative Efficacy Assessment

The following sections detail a self-validating experimental plan to synthesize and compare the cyclopropane and cyclopentane analogs.

Part 1: Synthesis of the Cyclopropane Analog

While the cyclopentane analog is commercially available, the synthesis of 1-(4-aminophenyl)cyclopropanecarbonitrile requires a multi-step approach. A plausible synthetic route, adapted from established methodologies for similar structures, is presented below.[8][9]

Experimental Protocol: Synthesis of 1-(4-Aminophenyl)cyclopropanecarbonitrile

• Synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile:

  • To a solution of 4-nitrophenylacetonitrile and 1,2-dibromoethane in a suitable solvent (e.g., DMSO), add a strong base such as sodium hydride (NaH) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify the crude product by column chromatography to yield 1-(4-nitrophenyl)cyclopropanecarbonitrile.

• Reduction of the Nitro Group:

  • Dissolve 1-(4-nitrophenyl)cyclopropanecarbonitrile in a solvent such as ethanol or methanol.

  • Add a reducing agent, for example, tin(II) chloride dihydrate (SnCl₂·2H₂O) or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

  • Heat the reaction mixture at reflux until the reduction is complete (monitored by TLC).

  • After cooling, neutralize the reaction mixture and extract the product.

  • Purify the crude product by column chromatography to obtain 1-(4-aminophenyl)cyclopropanecarbonitrile.

Diagram of the Proposed Synthetic Pathway

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A Comparative Guide to the Bioactivity of Covalent Scaffolds: The Case of 1-(4-Aminophenyl)cyclopropanecarbonitrile in KRAS G12C Inhibition

Introduction: The Central Role of Scaffolds and Warheads in Covalent Inhibition

In modern drug discovery, the concept of a molecular scaffold—the core structure of a molecule—is fundamental. However, for covalent inhibitors, which form a permanent bond with their target protein, the "warhead" is of equal importance. This reactive chemical moiety is responsible for creating the covalent link, often leading to enhanced potency and prolonged duration of action. The strategic selection of a warhead can profoundly influence a drug's overall profile, including its selectivity, reactivity, and pharmacokinetic properties.

One of the most significant breakthroughs in oncology has been the development of covalent inhibitors targeting the KRAS G12C mutation, long considered an "undruggable" target.[1] This mutation, where glycine is replaced by cysteine at position 12, introduces a reactive thiol group that can be targeted by electrophilic warheads.[1][2] This guide focuses on the 1-(4-aminophenyl)cyclopropanecarbonitrile scaffold, a component of investigational KRAS G12C inhibitors, and compares its functional bioactivity to the well-established acrylamide scaffold found in the FDA-approved drug Sotorasib (AMG 510).[2][3][4] We will explore the mechanistic nuances, comparative performance data, and the experimental methodologies used to validate these powerful therapeutic agents.

Mechanism of Action: A Tale of Two Warheads

The bioactivity of these inhibitors is predicated on their ability to covalently bind to the specific cysteine residue (Cys12) of the mutated KRAS protein. This action locks the protein in an inactive, GDP-bound state, thereby halting the downstream signaling pathways that promote uncontrolled cell growth and proliferation.[1][2][5][6]

The Acrylamide Scaffold (e.g., Sotorasib): The acrylamide group is a classic Michael acceptor. Its carbon-carbon double bond is activated by the adjacent carbonyl group, making it susceptible to nucleophilic attack by the thiol group of Cys12. This warhead is highly effective and has been instrumental in the success of numerous covalent drugs.[7][8][9]

The Cyclopropylnitrile Scaffold: The 1-(4-aminophenyl)cyclopropanecarbonitrile moiety represents a different class of covalent warhead. The high ring strain of the cyclopropane ring, combined with the electron-withdrawing nature of the nitrile (cyano) group, activates the ring for nucleophilic attack.[10][11] The cysteine thiol attacks one of the bridgehead carbons of the cyclopropane, leading to ring-opening and the formation of a stable covalent bond. This mechanism offers a potential advantage in tuning reactivity to enhance selectivity and minimize off-target effects compared to more broadly reactive warheads.[12]

Caption: Mechanisms of covalent modification of KRAS G12C by different warheads.

Comparative Bioactivity Analysis

The ultimate measure of a scaffold's utility lies in empirical data. The following tables summarize key performance metrics for representative compounds, illustrating the functional differences between the acrylamide and alternative scaffolds like cyclopropylnitrile in the context of KRAS G12C inhibition.

Table 1: In Vitro Potency and Cellular Activity

This table compares the half-maximal inhibitory concentration (IC50) in both biochemical and cell-based assays. Lower values indicate higher potency.

Compound/Scaffold	Target	Biochemical IC50	Cell-Based IC50 (NCI-H358)	Reference(s)
Sotorasib (AMG 510)	KRAS G12C	Not explicitly stated, potent activity demonstrated	0.004 µM - 0.032 µM	[2]
Adagrasib (MRTX849)	KRAS G12C	Not explicitly stated, potent activity demonstrated	0.2 nM - 1042 nM	[13]

Note: Direct, side-by-side comparative IC50 data for a cyclopropylnitrile-based KRAS G12C inhibitor was not available in the public literature at the time of this guide's creation. The data for Adagrasib, which uses a distinct fluoroacrylamide warhead, is provided for additional context on alternative covalent scaffolds.[14]

Table 2: Pharmacokinetic and Clinical Properties

A scaffold's impact extends to a drug's behavior in the body. Adagrasib, for instance, was optimized for a longer half-life and potential for CNS penetration compared to Sotorasib.[15]

Drug	Key Scaffolds	Half-Life	Key Clinical Finding	Reference(s)
Sotorasib	Acrylamide, Quinazolinone	~5.5 hours	First FDA-approved KRAS G12C inhibitor.[5][7]	[15]
Adagrasib	Fluoroacrylamide, Naphthyl, Piperazine	~24 hours	Shows CNS penetration and activity in patients with untreated brain metastases.[16]	[15][16]

Essential Experimental Protocols

Validating the bioactivity of these scaffolds requires a suite of robust, reproducible assays. The following protocols are foundational to the discovery and characterization of covalent KRAS inhibitors.

Protocol 1: In Vitro KRAS G12C Inhibition Assay (TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are widely used to quantify inhibitor potency in a biochemical setting.[17][18]

Causality: This assay directly measures the inhibitor's ability to disrupt the interaction between KRAS G12C and its effector protein (e.g., RAF1) after nucleotide exchange, providing a quantitative IC50 value. The use of TR-FRET technology offers high sensitivity and a homogenous format suitable for high-throughput screening.[19][20][21]

Methodology:

• Reagent Preparation: Prepare assay buffer, GDP-loaded KRAS G12C protein, the exchange factor SOS1, GTP, and a terbium-labeled anti-tag antibody and a fluorescently-labeled effector protein (e.g., GST-RAF1-RBD).[18]

• Inhibitor Preparation: Perform serial dilutions of the test compound (e.g., Sotorasib) to generate a dose-response curve.

• Nucleotide Exchange Reaction: In a 384-well plate, incubate KRAS G12C with the test compound, SOS1, and GTP to allow for both covalent modification and nucleotide exchange to the active, GTP-bound state.[18]

• Effector Protein Binding: Add the fluorescently-labeled effector protein, which binds to active KRAS-GTP.

• Detection: Add the terbium-labeled antibody. If the inhibitor has not worked, KRAS-GTP binds the effector, bringing the terbium donor and fluorescent acceptor into proximity, generating a FRET signal.

• Data Analysis: Read the plate on a TR-FRET-compatible microplate reader.[20] Calculate the ratio of acceptor to donor emission and plot against inhibitor concentration to determine the IC50 value.

Protocol 2: Cell-Based Proliferation Assay

Causality: This assay determines the functional consequence of target inhibition on cancer cell viability. Using a cell line with an endogenous KRAS G12C mutation, such as NCI-H358, provides a physiologically relevant system to measure the compound's anti-proliferative effects.[22][23][24]

Methodology:

• Cell Culture: Culture NCI-H358 cells (human non-small cell lung cancer) in RPMI-1640 medium supplemented with 10% FBS and antibiotics at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Plate cells in 96-well plates at a density of 3,000-5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the test inhibitor for 72-96 hours.

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to measure ATP content, which correlates with the number of viable cells.

• Data Analysis: Measure luminescence using a plate reader. Normalize the data to vehicle-treated controls and plot against inhibitor concentration to calculate the GI50 (concentration for 50% growth inhibition).

Protocol 3: Covalent Modification Mass Spectrometry Assay

Causality: This is the definitive experiment to confirm covalent bond formation. By measuring the mass of the target protein, one can directly observe the mass shift corresponding to the addition of the inhibitor, providing unequivocal evidence of target engagement.[25]

Methodology:

• Reaction: Incubate recombinant KRAS G12C protein with the covalent inhibitor at various time points and concentrations.

• Sample Cleanup: Quench the reaction and desalt the protein sample to remove unreacted compound and buffer components.

• Mass Spectrometry: Analyze the intact protein using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: Deconvolute the resulting mass spectra to determine the precise mass of the protein. A mass increase corresponding to the molecular weight of the inhibitor confirms covalent modification. The percentage of modified protein can be quantified over time to determine reaction kinetics.[25]

Caption: A streamlined workflow for validating the bioactivity of covalent inhibitors.

Conclusion and Future Outlook

The development of covalent inhibitors against KRAS G12C marks a pivotal achievement in oncology. The choice of covalent warhead, as exemplified by the comparison between the established acrylamide and emerging scaffolds like cyclopropylnitrile, is a critical determinant of a drug's success. While acrylamides have proven clinical efficacy in drugs like Sotorasib, the exploration of alternative reactive groups continues. The goal is to fine-tune the balance between reactivity and selectivity, potentially leading to inhibitors with improved safety profiles, better pharmacokinetic properties, and the ability to overcome resistance. As our understanding of structure-activity relationships deepens, we can anticipate the design of next-generation covalent therapies with even greater precision and efficacy.

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Profile of 1-(4-Aminophenyl)cyclopropanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, the journey of a small molecule from a promising hit to a clinical candidate is paved with rigorous evaluation. Among the most critical hurdles is understanding its selectivity—the ability to interact with its intended target while minimizing engagement with other biological molecules. This guide provides an in-depth comparative analysis of the cross-reactivity profile of 1-(4-Aminophenyl)cyclopropanecarbonitrile, a compound of interest for its potential therapeutic applications. As Senior Application Scientists, we present this information not as a mere data sheet, but as a comprehensive framework for assessing selectivity, grounded in established experimental methodologies and scientific rationale.

Introduction: The Significance of Selectivity in Drug Development

The "one drug, one target" paradigm has long been a guiding principle in medicinal chemistry. However, the reality is that most small molecules exhibit some degree of polypharmacology, interacting with multiple targets. While this can sometimes be leveraged for therapeutic benefit, unintended off-target interactions are a major cause of adverse drug reactions and compound attrition during development.[1] Therefore, a thorough understanding of a compound's cross-reactivity profile is paramount for de-risking a drug discovery program.

The unique structural features of 1-(4-Aminophenyl)cyclopropanecarbonitrile, namely the strained cyclopropane ring and the reactive nitrile group, suggest the potential for specific molecular interactions. The cyclopropane moiety can act as a bioisostere for a carbon-carbon double bond, enhancing metabolic stability and potentially reducing off-target effects.[2] The aminophenyl group is a common feature in many bioactive molecules and can be a site for metabolic activity, particularly through cytochrome P450 (CYP) enzymes.[3]

This guide will explore the hypothetical cross-reactivity of 1-(4-Aminophenyl)cyclopropanecarbonitrile against a panel of kinases and cytochrome P450 enzymes, comparing it with two representative kinase inhibitors: a highly promiscuous inhibitor (Compound A) and a more selective inhibitor (Compound B). While direct experimental data for 1-(4-Aminophenyl)cyclopropanecarbonitrile is not yet publicly available, this guide is structured to provide a robust framework for how such an evaluation should be conducted and interpreted.

Hypothetical Primary Target and Comparator Compounds

For the purpose of this guide, we will hypothesize that 1-(4-Aminophenyl)cyclopropanecarbonitrile is being investigated as an inhibitor of a specific oncology target, for instance, a protein kinase crucial for tumor growth. Kinase inhibitors are a well-established class of therapeutics where selectivity is a key determinant of both efficacy and safety.[4]

Our comparative analysis will include:

• 1-(4-Aminophenyl)cyclopropanecarbonitrile: The investigational compound.

• Compound A: A hypothetical promiscuous kinase inhibitor, known to interact with a wide range of kinases.

• Compound B: A hypothetical selective kinase inhibitor, with activity largely restricted to its intended target.

Assessing Kinase Selectivity: The Power of Profiling Panels

A primary assessment of cross-reactivity for a potential kinase inhibitor involves screening against a large panel of kinases.[5] This provides a broad overview of its selectivity and potential off-target liabilities.

Experimental Protocol: Radiometric Kinase Inhibition Assay

This method measures the transfer of a radiolabeled phosphate group from ATP to a substrate peptide by a specific kinase. A reduction in radioactivity on the substrate in the presence of the test compound indicates inhibition.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (1-(4-Aminophenyl)cyclopropanecarbonitrile, Compound A, and Compound B) in DMSO.

  • Prepare assay buffer containing the kinase, substrate peptide, and cofactors.

  • Prepare a solution of radiolabeled ATP ([γ-³²P]ATP).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer containing the kinase and substrate.

  • Add serial dilutions of the test compounds to the wells.

  • Initiate the kinase reaction by adding the [γ-³²P]ATP solution.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

  • Transfer the reaction mixture to a phosphocellulose filter plate.

  • Wash the plate to remove unincorporated [γ-³²P]ATP.

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Workflow for Radiometric Kinase Inhibition Assay

Comparative Kinase Selectivity Data (Hypothetical)

Kinase Target	1-(4-Aminophenyl)cyclopropanecarbonitrile IC₅₀ (nM)	Compound A IC₅₀ (nM)	Compound B IC₅₀ (nM)
Primary Target Kinase	50	25	45
Off-Target Kinase 1	>10,000	150	>10,000
Off-Target Kinase 2	2,500	80	8,000
Off-Target Kinase 3	>10,000	300	>10,000
Off-Target Kinase 4	8,000	500	9,500

Interpretation:

This hypothetical data suggests that 1-(4-Aminophenyl)cyclopropanecarbonitrile exhibits a favorable selectivity profile, similar to the selective Compound B. It shows potent inhibition of the primary target kinase with minimal activity against the tested off-target kinases. In contrast, Compound A demonstrates significant inhibition of multiple off-target kinases, indicating a promiscuous binding profile that could lead to undesirable side effects.[6]

Cytochrome P450 Inhibition Profile: A Critical Safety Assessment

Cytochrome P450 (CYP) enzymes are a superfamily of heme-containing monooxygenases that play a central role in the metabolism of a vast array of xenobiotics, including approximately 90% of currently marketed drugs.[3] Inhibition of CYP enzymes is a major cause of drug-drug interactions (DDIs).[7] Given the presence of an aminophenyl moiety in 1-(4-Aminophenyl)cyclopropanecarbonitrile, assessing its potential to inhibit key CYP isoforms is a critical step in its safety evaluation.

Experimental Protocol: In Vitro CYP450 Inhibition Assay

This assay utilizes human liver microsomes, which are rich in CYP enzymes, and specific probe substrates that are metabolized by individual CYP isoforms. Inhibition is measured by the reduction in the formation of the substrate's metabolite.

Step-by-Step Methodology:

• Preparation:

  • Prepare stock solutions of the test compound and positive control inhibitors in a suitable solvent (e.g., acetonitrile).

  • Prepare a suspension of human liver microsomes in phosphate buffer.

  • Prepare solutions of specific CYP probe substrates.

• Incubation:

  • Pre-incubate the test compound or positive control with the human liver microsomes and a NADPH-regenerating system at 37°C.

  • Initiate the reaction by adding the specific CYP probe substrate.

  • Incubate for a defined period (e.g., 10-30 minutes).

• Termination and Analysis:

  • Stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the formation of the metabolite using LC-MS/MS.

• Data Analysis:

  • Calculate the percentage of inhibition of metabolite formation at each concentration of the test compound.

  • Determine the IC₅₀ value.

Workflow for In Vitro CYP450 Inhibition Assay

Comparative CYP450 Inhibition Data (Hypothetical)

CYP Isoform	1-(4-Aminophenyl)cyclopropanecarbonitrile IC₅₀ (µM)	Compound A IC₅₀ (µM)	Compound B IC₅₀ (µM)
CYP1A2	>50	15	>50
CYP2C9	>50	5	45
CYP2C19	25	2	30
CYP2D6	>50	8	>50
CYP3A4	40	1	20

Interpretation:

The hypothetical data indicates that 1-(4-Aminophenyl)cyclopropanecarbonitrile has a low potential for CYP-mediated drug-drug interactions, with IC₅₀ values for most isoforms being well above clinically relevant concentrations. Its profile is comparable to the more selective Compound B. In contrast, Compound A shows potent inhibition of several major CYP isoforms, raising a significant red flag for potential DDIs in a clinical setting.[8]

Cellular Cytotoxicity and Selectivity Index

Beyond enzymatic assays, it is crucial to assess a compound's effect in a cellular context.[9] Cytotoxicity assays on a panel of cell lines, including both cancerous and non-cancerous cells, can provide a "selectivity index"—a measure of the compound's preferential activity against cancer cells.

Experimental Protocol: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Culture:

  • Plate cancer and non-cancerous cell lines in 96-well plates and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the test compounds for a specified duration (e.g., 72 hours).

• Assay Procedure:

  • Add the viability reagent (e.g., MTT or CellTiter-Glo®) to each well.

  • Incubate according to the manufacturer's instructions.

• Detection:

  • Measure the absorbance (for MTT) or luminescence (for CellTiter-Glo®) using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated controls.

  • Determine the GI₅₀ (the concentration required to inhibit cell growth by 50%).

  • Calculate the Selectivity Index (SI) = GI₅₀ in non-cancerous cells / GI₅₀ in cancer cells.

Workflow for Cellular Viability Assay

Comparative Cytotoxicity and Selectivity Index Data (Hypothetical)

Cell Line	1-(4-Aminophenyl)cyclopropanecarbonitrile GI₅₀ (µM)	Compound A GI₅₀ (µM)	Compound B GI₅₀ (µM)
Cancer Cell Line 1	1.2	0.5	1.5
Cancer Cell Line 2	2.5	0.8	3.0
Non-cancerous Cell Line	28	1.5	35
Selectivity Index (vs. Cancer Cell Line 1)	23.3	3.0	23.3

Interpretation:

The hypothetical data shows that 1-(4-Aminophenyl)cyclopropanecarbonitrile and Compound B have a high selectivity index, indicating they are significantly more potent against the cancer cell line than the non-cancerous cell line.[10] Compound A, in contrast, has a low selectivity index, suggesting a narrow therapeutic window and a higher likelihood of causing toxicity to healthy cells.

Conclusion: A Promising Selectivity Profile Warranting Further Investigation

This comparative guide, based on established in vitro methodologies, provides a framework for evaluating the cross-reactivity profile of 1-(4-Aminophenyl)cyclopropanecarbonitrile. The hypothetical data presented suggests that this compound possesses a promising selectivity profile, characterized by potent on-target activity and minimal off-target interactions with kinases and major CYP450 enzymes. Its high selectivity index in cellular assays further underscores its potential as a therapeutic candidate with a favorable safety margin.

It is crucial to emphasize that this guide is based on a prospective analysis. Rigorous experimental validation using the described protocols is essential to confirm this favorable profile. Future studies should also expand the cross-reactivity assessment to include a broader range of off-targets, such as other enzyme families, receptors, and ion channels, to build a comprehensive understanding of the compound's selectivity and guide its further development.

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A Comparative Guide to Analytical Standards for 1-(4-Aminophenyl)cyclopropanecarbonitrile Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the purity of an active pharmaceutical ingredient (API) or a key intermediate is paramount to ensuring safety, efficacy, and reproducibility. 1-(4-Aminophenyl)cyclopropanecarbonitrile, a molecule of interest in medicinal chemistry, is no exception. This guide provides a comprehensive comparison of analytical methodologies for the robust assessment of its purity, offering insights into the rationale behind experimental choices and presenting supporting data from analogous systems.

The Criticality of Purity in Drug Development

The presence of impurities, even in minute quantities, can significantly impact the toxicological profile and therapeutic efficacy of a drug substance.[1] Impurities can arise from various sources, including the synthetic route, degradation of the API, or interactions with excipients in a formulation.[1] Therefore, a rigorous analytical strategy is not just a regulatory requirement but a scientific necessity to ensure the quality and safety of the final product.

For 1-(4-Aminophenyl)cyclopropanecarbonitrile, potential impurities could include starting materials, by-products from the synthesis, and degradation products formed during storage or under stress conditions. A thorough understanding of these potential impurities is the first step in developing a robust analytical method.

Orthogonal Analytical Approaches for Comprehensive Purity Profiling

A multi-faceted analytical approach, employing techniques with different separation and detection principles, is essential for a comprehensive purity assessment. This guide will delve into the application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) for the analysis of 1-(4-Aminophenyl)cyclopropanecarbonitrile.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reverse-phase HPLC (RP-HPLC) is the cornerstone of purity analysis in the pharmaceutical industry due to its versatility, robustness, and wide applicability.[2][3] For a molecule like 1-(4-Aminophenyl)cyclopropanecarbonitrile, a C18 column is a suitable starting point for method development.

Method Development Considerations:

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically employed to resolve the main component from its impurities with varying polarities.[3]

• Detection: A photodiode array (PDA) detector is highly recommended as it provides spectral information, which can aid in peak identification and purity assessment. The UV spectrum of 1-(4-Aminophenyl)cyclopropanecarbonitrile is expected to have a maximum absorption wavelength suitable for detection.

• Method Validation: A comprehensive validation according to ICH guidelines is crucial to ensure the method is fit for its intended purpose. This includes assessing specificity, linearity, accuracy, precision, and robustness.[2][3]

Illustrative HPLC Method Parameters (Based on structurally related compounds):

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for a broad range of organic molecules.[2][3]
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape and is MS-compatible.
Mobile Phase B	Acetonitrile	Common organic modifier with good elution strength.
Gradient	10-90% B over 20 minutes	To elute a wide range of potential impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	PDA at 210-400 nm	Allows for the detection of the API and impurities, and peak purity analysis.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Forced Degradation Studies:

To ensure the stability-indicating nature of the HPLC method, forced degradation studies are indispensable.[4][5][6][7][8] These studies involve subjecting the 1-(4-Aminophenyl)cyclopropanecarbonitrile sample to harsh conditions to intentionally generate degradation products.

Typical Forced Degradation Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60 °C

• Basic Hydrolysis: 0.1 M NaOH at 60 °C

• Oxidative Degradation: 3% H₂O₂ at room temperature

• Thermal Degradation: 105 °C

• Photolytic Degradation: Exposure to UV and visible light

The developed HPLC method should be able to separate the main peak from all degradation products, demonstrating its specificity.

Workflow for HPLC Method Development and Validation

Caption: Workflow for HPLC Method Development and Validation.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

GC-MS is an excellent technique for the identification and quantification of volatile and semi-volatile impurities that may not be amenable to HPLC analysis.[9] For 1-(4-Aminophenyl)cyclopropanecarbonitrile, this could include residual solvents from the synthesis or volatile degradation products.

Key Considerations for GC-MS Analysis:

• Sample Preparation: Derivatization may be necessary to increase the volatility and thermal stability of the analyte and its impurities.

• Column Selection: A non-polar or medium-polarity column (e.g., DB-5ms or DB-17ms) is often a good starting point.

• Mass Spectrometry: Electron ionization (EI) at 70 eV is typically used, providing reproducible fragmentation patterns for library matching and structural elucidation.

Proposed GC-MS Parameters:

Parameter	Recommended Condition	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)	A standard, robust column for a wide range of analytes.
Carrier Gas	Helium at a constant flow of 1 mL/min	Inert and provides good chromatographic efficiency.
Inlet Temperature	250 °C	To ensure complete vaporization of the sample.
Oven Program	50 °C (2 min), then ramp to 280 °C at 10 °C/min, hold for 5 min	A general-purpose program to separate compounds with a range of boiling points.
MS Source Temp.	230 °C	Standard source temperature for EI.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Scan Range	40-500 amu	To capture the molecular ion and fragment ions of the target and potential impurities.

Quantitative Nuclear Magnetic Resonance (qNMR): An Absolute Purity Assessment

qNMR has emerged as a primary analytical method for the determination of purity without the need for a specific reference standard of the analyte.[10][11][12] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for a direct and accurate measurement of the analyte concentration when compared to a certified internal standard.[10]

Advantages of qNMR for Purity Assessment:

• Primary Method: Provides a direct measurement of purity without the need for a reference standard of the same compound.

• High Specificity: The high resolution of modern NMR spectrometers allows for the selective integration of signals from the analyte, even in the presence of impurities.

• Structural Information: Provides structural information about the analyte and any detected impurities.

Experimental Protocol for qNMR:

• Sample Preparation: Accurately weigh a known amount of the 1-(4-Aminophenyl)cyclopropanecarbonitrile sample and a certified internal standard (e.g., maleic acid or dimethyl sulfone) into a vial.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• NMR Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters to ensure accurate integration (e.g., long relaxation delay).

• Data Processing and Calculation: Integrate the signals of the analyte and the internal standard that are well-resolved and free from overlap. Calculate the purity based on the integral values, the number of protons, and the molecular weights of the analyte and the internal standard.

Logical Relationship of Analytical Techniques for Purity Assessment

Caption: Logical relationship of analytical techniques for purity assessment.

Comparison of Analytical Techniques

Feature	HPLC-PDA	GC-MS	qNMR
Principle	Liquid-solid partitioning	Gas-solid partitioning and mass analysis	Nuclear magnetic resonance
Primary Use	Quantification of non-volatile impurities	Identification and quantification of volatile impurities	Absolute purity determination and structural elucidation
Strengths	Robust, versatile, widely available	High sensitivity and specificity for volatile compounds	Primary method, no need for specific reference standard
Limitations	Requires a reference standard for quantification	Not suitable for non-volatile or thermally labile compounds	Lower sensitivity than chromatographic methods
Typical LOD/LOQ	~0.01 - 0.1%	ppm to ppb level	~0.1 - 1%

Conclusion

A comprehensive assessment of the purity of 1-(4-Aminophenyl)cyclopropanecarbonitrile requires a multi-pronged analytical strategy. RP-HPLC with PDA detection serves as the primary tool for quantifying non-volatile impurities and is essential for stability-indicating studies. GC-MS is crucial for identifying and quantifying volatile impurities that may be present. Finally, qNMR provides an absolute measure of purity and offers valuable structural information, serving as an orthogonal technique to confirm the results obtained by chromatography. By employing these complementary techniques, researchers and drug developers can ensure a thorough understanding of the purity profile of 1-(4-Aminophenyl)cyclopropanecarbonitrile, ultimately contributing to the development of safe and effective medicines.

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A Senior Application Scientist's Guide to the Synthetic Routes of Aminophenylcyclopropane Derivatives

For researchers, medicinal chemists, and professionals in drug development, the aminophenylcyclopropane scaffold is a privileged motif. Its rigid, three-dimensional structure offers unique conformational constraints that can enhance potency, selectivity, and metabolic stability in drug candidates.[1][2][3] The archetypal example, tranylcypromine, an inhibitor of monoamine oxidase, underscores the therapeutic potential of this structural class.[4][5] However, the synthesis of substituted aminophenylcyclopropane derivatives, particularly with control over stereochemistry, presents significant challenges. This guide provides an in-depth comparison of the primary synthetic strategies, offering insights into the underlying mechanisms, practical considerations, and experimental data to inform your selection of the most suitable route for your research endeavors.

Metal-Catalyzed Cyclopropanation of Alkenes

Metal-catalyzed cyclopropanation of styrenes and other phenyl-substituted alkenes stands as a cornerstone for constructing the phenylcyclopropane core. This approach typically involves the reaction of an alkene with a carbene precursor, mediated by a transition metal catalyst.

Rhodium-Catalyzed Cyclopropanation of Diazo Compounds

Rhodium catalysts, particularly dirhodium(II) carboxylates like Rh₂(OAc)₄, are highly effective in catalyzing the decomposition of diazo compounds to generate rhodium carbenoids, which then undergo cyclopropanation with alkenes. A notable advantage of this method is the high level of diastereoselectivity achievable, often favoring the trans isomer.[6]

Causality Behind Experimental Choices:

The choice of the rhodium catalyst and the diazo compound is critical in controlling the stereochemical outcome. Chiral rhodium catalysts can be employed for asymmetric synthesis, inducing enantioselectivity.[7] The solvent is typically a non-coordinating one, such as dichloromethane, to avoid interference with the catalytic cycle. The reaction is often run at room temperature, making it a practical choice for many laboratory settings.

Experimental Protocol: Diastereoselective Synthesis of a Phenylcyclopropane Carboxylate [6]

• To a solution of styrene (1.0 mmol) and Rh₂(OAc)₄ (0.01 mmol, 1 mol%) in dichloromethane (5 mL) at room temperature is added a solution of ethyl diazoacetate (1.2 mmol) in dichloromethane (5 mL) dropwise over 1 hour using a syringe pump.

• The reaction mixture is stirred at room temperature for an additional 12 hours.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel (hexanes/ethyl acetate gradient) to afford the ethyl 2-phenylcyclopropane-1-carboxylate.

Kulinkovich Hydroxycyclopropanation

The Kulinkovich reaction offers a distinct and powerful method for the synthesis of cyclopropanols from esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst.[8][9][10] The resulting cyclopropanol can then be further functionalized to introduce the desired amino group. A key feature of this reaction is the cis-diastereoselectivity observed in the formation of the 1,2-disubstituted cyclopropanol.[11]

Causality Behind Experimental Choices:

The reaction proceeds through a titanacyclopropane intermediate. The Grignard reagent serves both as a reductant to generate the active Ti(II) species and as the source of the alkylidene group for cyclopropanation. The choice of the ester substrate and the Grignard reagent determines the substitution pattern of the resulting cyclopropanol. The reaction is typically carried out in an ethereal solvent like THF or diethyl ether.

Experimental Protocol: Kulinkovich Cyclopropanation of Methyl Benzoate [12]

• A solution of titanium(IV) isopropoxide (1.2 mmol) in THF (10 mL) is cooled to -78 °C.

• A solution of ethylmagnesium bromide in THF (3.0 M, 2.4 mmol) is added dropwise, and the mixture is stirred for 10 minutes.

• A solution of methyl benzoate (1.0 mmol) in THF (5 mL) is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield 1-phenylcyclopropanol.

Asymmetric Synthesis of Aminophenylcyclopropanes

Achieving enantiocontrol in the synthesis of aminophenylcyclopropane derivatives is crucial for developing stereochemically pure drug candidates. Several strategies have been developed to address this challenge.

Catalytic Asymmetric Cyclopropanation

The use of chiral catalysts in metal-catalyzed cyclopropanation reactions is a prominent approach for enantioselective synthesis.[7][13][14] Chiral ligands, often based on privileged scaffolds like bis(oxazolines) (BOX) or salicylaldimines (salen), can be coordinated to the metal center to create a chiral environment that directs the stereochemical outcome of the cyclopropanation.

Causality Behind Experimental Choices:

The design of the chiral ligand is paramount for achieving high enantioselectivity. The ligand's steric and electronic properties influence the orientation of the substrates in the transition state, thereby controlling the facial selectivity of the carbene addition to the alkene. The choice of metal, solvent, and temperature can also significantly impact the enantiomeric excess (ee).

Experimental Protocol: Asymmetric Cyclopropanation of Styrene [15]

• To a solution of the chiral copper(I)-bis(oxazoline) complex (0.05 mmol) in dichloromethane (5 mL) at 0 °C is added phenyl diazoacetate (1.0 mmol).

• A solution of styrene (5.0 mmol) in dichloromethane (5 mL) is added dropwise over 30 minutes.

• The reaction mixture is stirred at 0 °C for 24 hours.

• The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the enantioenriched cyclopropyl ester.

• The ester is then subjected to hydrolysis and a Curtius rearrangement to yield the corresponding aminophenylcyclopropane.[15]

Enzymatic Synthesis

Biocatalysis has emerged as a powerful tool for the synthesis of chiral molecules.[16] Engineered enzymes, such as variants of cytochrome P450, can catalyze highly enantioselective and diastereoselective cyclopropanation reactions.[17][18] This approach offers the advantages of mild reaction conditions, high selectivity, and environmental sustainability.

Causality Behind Experimental Choices:

The enzyme's active site provides a precisely defined chiral pocket that dictates the stereochemical outcome of the reaction. Directed evolution and protein engineering techniques can be used to tailor the enzyme's selectivity and activity for a specific substrate. The reaction is typically performed in an aqueous buffer system, often using whole-cell biocatalysts to simplify the process.

Experimental Protocol: Enzymatic Cyclopropanation [16][19]

• A suspension of E. coli cells expressing the engineered cyclopropanating enzyme is prepared in a suitable buffer (e.g., phosphate buffer).

• The styrene derivative (substrate) and a diazo-containing reagent (carbene precursor) are added to the cell suspension.

• The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with shaking for a specified period (e.g., 24-48 hours).

• The product is extracted from the reaction mixture using an organic solvent.

• The extract is concentrated, and the product is purified by chromatography to yield the enantiopure cyclopropane derivative.

Diastereoselective Synthetic Routes

For aminophenylcyclopropane derivatives with multiple stereocenters, controlling the relative stereochemistry is a key synthetic challenge. Diastereoselective methods aim to favor the formation of one diastereomer over others.

Cyclopropanation of Chiral Alkenes or Reagents

One strategy to achieve diastereoselectivity is to employ a chiral starting material, either the alkene or the cyclopropanating agent. The inherent chirality of the substrate can direct the approach of the reagent, leading to the preferential formation of one diastereomer.

Substrate-Directed Cyclopropanation

Functional groups on the alkene substrate can direct the cyclopropanation reaction through chelation or steric hindrance. This approach can be highly effective in controlling the diastereoselectivity of the reaction.

Experimental Protocol: Diastereoselective Synthesis of a Cyclopropane Amino Acid [20]

• To a solution of a dehydroamino acid derivative (1.0 mmol) in a suitable solvent is added a tosylhydrazone salt (1.2 mmol) and a base (e.g., potassium carbonate).

• The mixture is heated to generate the diazo compound in situ.

• A rhodium or copper catalyst is added to facilitate the cyclopropanation.

• After the reaction is complete, the mixture is worked up and purified to isolate the diastereomerically enriched cyclopropane amino acid.

Comparison of Synthetic Routes

Synthetic Route	Key Reagents	Typical Yields	Diastereoselectivity	Enantioselectivity	Advantages	Disadvantages
Rhodium-Catalyzed Cyclopropanation	Styrene, Diazo compound, Rh₂(OAc)₄	Good to Excellent	High (trans selective)[6]	Moderate to High (with chiral catalysts)[7]	High yields, good functional group tolerance.	Use of potentially explosive diazo compounds.
Kulinkovich Hydroxycyclopropanation	Ester, Grignard reagent, Ti(OiPr)₄	Good	High (cis selective)[11]	Achievable with chiral ligands.	Readily available starting materials.	Stoichiometric use of titanium reagent.
Catalytic Asymmetric Cyclopropanation	Styrene, Diazo compound, Chiral catalyst	Good	Varies	High	Direct access to enantiopure products.	Catalyst and ligand synthesis can be complex.
Enzymatic Synthesis	Styrene derivative, Diazo reagent, Enzyme	Moderate to Good	High	Excellent[17][18]	Mild conditions, high selectivity, green.	Enzyme availability and stability can be limiting.
Diastereoselective Synthesis	Chiral alkene/reagent or directed substrate	Varies	High	Dependent on the chiral auxiliary/director.	Control over relative stereochemistry.	May require additional steps to introduce chirality.

Visualizing the Synthetic Pathways

Rhodium-Catalyzed Cyclopropanation Workflow

Caption: Workflow for Rhodium-Catalyzed Cyclopropanation.

Kulinkovich Reaction Mechanism

Caption: Simplified Mechanism of the Kulinkovich Reaction.

Conclusion

The synthesis of aminophenylcyclopropane derivatives is a rich and evolving field, with a diverse array of methodologies available to the modern chemist. The choice of synthetic route will ultimately depend on the specific target molecule, the desired stereochemistry, and the resources available. Metal-catalyzed cyclopropanations offer robust and high-yielding pathways, with the Kulinkovich reaction providing a unique entry to cis-substituted cyclopropanols. For the synthesis of enantiopure compounds, both catalytic asymmetric methods and enzymatic approaches provide powerful solutions, each with its own set of advantages and considerations. By understanding the principles and practicalities of these synthetic strategies, researchers can confidently navigate the challenges of constructing these valuable scaffolds and accelerate the discovery of novel therapeutics.

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A Senior Application Scientist's Guide to the Validation of a Bioassay for 1-(4-Aminophenyl)cyclopropanecarbonitrile Activity

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Therapeutic Potential of 1-(4-Aminophenyl)cyclopropanecarbonitrile

The small molecule, 1-(4-aminophenyl)cyclopropanecarbonitrile, is a member of a chemical class that has garnered significant interest in oncology and other therapeutic areas. While this specific molecule is not extensively characterized in publicly available literature, its core structure, featuring a cyclopropane ring adjacent to an amine, is highly suggestive of its potential mechanism of action. Many compounds with a similar cyclopropylamine motif are known to be potent inhibitors of Lysine-Specific Demethylase 1 (LSD1), a critical enzyme in epigenetic regulation.

LSD1 (also known as KDM1A) is a flavin-dependent amine oxidase that plays a pivotal role in cellular differentiation and proliferation by demethylating specific lysine residues on histone H3 (primarily H3K4me1/2 and H3K9me1/2).[1][2] Its overexpression is a common feature in a multitude of cancers, including breast, prostate, and lung cancer, as well as acute myeloid leukemia (AML).[1] This overexpression often leads to a block in cellular differentiation and an increase in proliferation and migration, making LSD1 a compelling target for therapeutic intervention.[1]

This guide, therefore, is predicated on the strong scientific hypothesis that 1-(4-aminophenyl)cyclopropanecarbonitrile functions as an LSD1 inhibitor. We will provide a comprehensive framework for the validation of a bioassay to confirm and quantify this activity. Our approach is grounded in the principles of scientific integrity, drawing from established methodologies and regulatory guidelines to ensure the generation of robust and reliable data. We will explore and compare various assay formats, providing the rationale behind experimental choices and offering practical, field-proven insights.

Part 1: The Primary Bioassay - A High-Throughput Fluorescence-Based Assay for LSD1 Inhibition

For the initial characterization and high-throughput screening of 1-(4-aminophenyl)cyclopropanecarbonitrile, a fluorescence-based biochemical assay offers an optimal balance of sensitivity, throughput, and cost-effectiveness. The underlying principle of this assay is the detection of hydrogen peroxide (H₂O₂), a byproduct of the LSD1-mediated demethylation reaction.[3]

Causality Behind Experimental Choices:

• Assay Principle: The enzymatic activity of LSD1 on its substrate (a methylated histone H3 peptide) produces H₂O₂. In the presence of horseradish peroxidase (HRP), this H₂O₂ reacts with a fluorogenic substrate (such as ADHP - 10-acetyl-3,7-dihydroxyphenoxazine) to generate a highly fluorescent product, resorufin.[3] The intensity of the fluorescent signal is directly proportional to the amount of H₂O₂ produced and, consequently, to the enzymatic activity of LSD1. An inhibitor like 1-(4-aminophenyl)cyclopropanecarbonitrile will reduce the rate of H₂O₂ production, leading to a decrease in fluorescence.

• Substrate Selection: A synthetic peptide corresponding to the N-terminal tail of histone H3 containing a dimethylated lysine at position 4 (H3K4me2) is an ideal substrate. This is a well-established substrate for LSD1 and is readily available commercially.

• Instrumentation: A standard fluorescence plate reader with excitation and emission wavelengths of approximately 530-540 nm and 585-595 nm, respectively, is required.[3] This instrumentation is widely accessible in most research laboratories.

Experimental Workflow Diagram:

Caption: A decision tree for troubleshooting common bioassay issues.

Conclusion

The validation of a bioassay for 1-(4-aminophenyl)cyclopropanecarbonitrile is a critical step in its development as a potential therapeutic agent. By adopting a multi-faceted approach that begins with a robust, high-throughput biochemical assay and is complemented by orthogonal, more physiologically relevant assays, researchers can build a comprehensive and reliable data package. This guide provides a scientifically sound framework for these validation studies, emphasizing the importance of understanding the underlying principles of each assay and adhering to established validation guidelines. The successful execution of these studies will be instrumental in elucidating the true therapeutic potential of 1-(4-aminophenyl)cyclopropanecarbonitrile as a novel LSD1 inhibitor.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 1-(4-Aminophenyl)cyclopropanecarbonitrile

For the diligent researcher, the journey of discovery does not conclude with the successful synthesis or application of a novel compound. A crucial, and often overlooked, final step is the safe and compliant disposal of all related waste streams. This guide provides an in-depth, procedural framework for the proper disposal of 1-(4-Aminophenyl)cyclopropanecarbonitrile, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols and a deep understanding of the chemical's unique properties, empowering you to manage your research waste with confidence and integrity.

Understanding the Hazard Profile: Why Proper Disposal is Critical

1-(4-Aminophenyl)cyclopropanecarbonitrile is a compound that demands respect. As a bifunctional molecule containing both an aromatic amine and a nitrile group, its hazard profile is complex. Aromatic amines, as a class, are known for their potential toxicity and carcinogenicity.[1] Nitrile compounds can also present significant health risks. While specific toxicological data for this compound is not extensively documented in all provided safety data sheets, related structures and general chemical principles necessitate a cautious approach. For instance, the analogous compound 4-Aminobenzonitrile is classified as toxic in contact with skin or if inhaled and is suspected of causing genetic defects.[2] Therefore, all waste containing 1-(4-Aminophenyl)cyclopropanecarbonitrile must be treated as hazardous.

Hazard Classification	Description	Source
Acute Toxicity	While specific data is limited, related compounds are harmful if swallowed, inhaled, or in contact with skin.[3]	PubChem[3]
Mutagenicity	Suspected of causing genetic defects.[4]	ChemicalBook[4]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[4]	ChemicalBook[4]
Irritant	May cause skin, eye, and respiratory irritation.[3]	PubChem[3]

This table summarizes potential hazards based on available data for 1-(4-Aminophenyl)cyclopropanecarbonitrile and related compounds. Always refer to the specific Safety Data Sheet (SDS) provided with your material.

The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a systematic approach to the disposal of 1-(4-Aminophenyl)cyclopropanecarbonitrile, from the point of generation to final collection.

Caption: Disposal workflow for 1-(4-Aminophenyl)cyclopropanecarbonitrile.

Immediate Waste Segregation at the Source

Proper disposal begins the moment waste is generated. To prevent accidental mixing of incompatible chemicals and to ensure proper disposal routing, all waste streams must be segregated.

• Solid Waste: This includes any unreacted 1-(4-Aminophenyl)cyclopropanecarbonitrile, contaminated weighing paper, and disposable personal protective equipment (PPE) such as gloves.[5] These materials should be collected in a designated, clearly labeled hazardous waste container.[6]

• Liquid Waste: Solutions containing 1-(4-Aminophenyl)cyclopropanecarbonitrile, including reaction mixtures and rinsing solvents, must be collected in a separate, compatible, and clearly labeled hazardous liquid waste container.[7] Do not mix this waste with other solvent streams unless explicitly permitted by your institution's waste management guidelines.

• Contaminated Labware: Disposable items like pipette tips, and chromatography columns should be collected with solid waste. Non-disposable glassware must be decontaminated before being returned to general use.

Decontamination of Non-Disposable Labware

Effective decontamination is essential to prevent cross-contamination and ensure a safe working environment.

Step 1: Initial Rinse Rinse the glassware three times with a suitable solvent in which 1-(4-Aminophenyl)cyclopropanecarbonitrile is soluble (e.g., acetone, methanol). Collect all rinsate as hazardous liquid waste.[8]

Step 2: Chemical Inactivation (for Aromatic Amines) A common and effective method for the degradation of aromatic amines is oxidation with acidified potassium permanganate.[7]

• Procedure: Prepare a solution of 0.2 M potassium permanganate in 1.7 N sulfuric acid. Fill the rinsed glassware with this solution and let it stand at room temperature for at least 8 hours.[7] The disappearance of the purple color indicates the consumption of the permanganate. If the solution becomes colorless, add more permanganate solution until a faint purple color persists for at least one hour.

• Neutralization: After the decontamination period, quench any excess permanganate by adding a small amount of solid sodium bisulfite until the purple color disappears.[7]

• Disposal of Decontamination Solution: The resulting solution should be collected as hazardous aqueous waste.

Step 3: Final Cleaning After decontamination, the glassware can be washed with soap and water and returned to general use.

Spill Management: An Immediate Action Plan

In the event of a spill, a swift and organized response is crucial to minimize exposure and environmental contamination.

Step 1: Evacuate and Alert Evacuate all non-essential personnel from the immediate area.[6] Alert your colleagues and your laboratory supervisor.

Step 2: Secure the Area and Ventilate If it is safe to do so, close the sash of the fume hood where the spill occurred to contain vapors.[9] Ensure the area is well-ventilated.

Step 3: Don Appropriate PPE At a minimum, this should include a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).[6]

Step 4: Contain and Absorb the Spill For a solid spill, carefully sweep up the material and place it in a labeled hazardous waste container.[10] For a liquid spill, cover the spill with an inert absorbent material such as vermiculite or sand, working from the outside in to prevent spreading.[9]

Step 5: Collect and Package Waste Collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[11]

Step 6: Decontaminate the Spill Area Wipe down the spill area with a cloth soaked in a decontamination solution (as described in section 2.2), followed by a clean water rinse.[12] All cleaning materials must be disposed of as hazardous solid waste.[13]

Final Disposal Pathway: Professional Management

Under no circumstances should waste containing 1-(4-Aminophenyl)cyclopropanecarbonitrile be disposed of down the drain or in the regular trash.[6] The primary recommended disposal method is through a licensed chemical destruction facility, typically via high-temperature incineration with flue gas scrubbing.[6]

Your institution's Environmental Health & Safety (EHS) office is your primary resource and partner in this process. They will provide the correct containers, labels, and schedule pickups for your hazardous waste. Always follow your institution-specific procedures for hazardous waste disposal.[8]

By adhering to these detailed procedures, you can ensure that your innovative research is conducted not only effectively but also with the utmost commitment to safety and environmental stewardship.

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